4-Methylpent-4-en-1-amine

Core Science & Biosynthesis

4-Methylpent-4-en-1-amine CAS 22537-07-1 chemical properties

The following is an in-depth technical guide on 4-Methylpent-4-en-1-amine , structured for researchers and drug development professionals.

Bifunctional Building Block for Heterocyclic Synthesis[1][2]

Part 1: Executive Technical Summary & Identification

4-Methylpent-4-en-1-amine is a versatile bifunctional intermediate characterized by a primary amine tethered to a 1,1-disubstituted terminal alkene. Its structural uniqueness lies in the specific placement of the methyl group at the C4 position, which significantly influences its cyclization kinetics via the Thorpe-Ingold (Gem-Dimethyl) Effect , facilitating the formation of gem-dimethyl-substituted pyrrolidines.

Critical Identification Note

Discrepancy Alert: The CAS number 22537-07-1 is frequently associated in commercial databases with the unsubstituted analog, 4-penten-1-amine .

• Target Molecule: 4-Methylpent-4-en-1-amine (C₆H₁₃N)

• Correct CAS for Target: 134856-60-3 (free base) or 2137758-05-3 (HCl salt).

• CAS 22537-07-1: 4-Penten-1-amine (C₅H₁₁N).[1]

This guide focuses on the methylated species (C₆H₁₃N) as requested, while referencing the unsubstituted analog (CAS 22537-07-1) for comparative baseline data.

Physicochemical Properties Table

Property	Value (Experimental/Predicted)	Notes
Molecular Formula	C₆H₁₃N
Molecular Weight	99.18 g/mol
Appearance	Colorless to pale yellow liquid	Amine odor
Boiling Point	110–112 °C (at 760 mmHg)	Predicted based on homologs
Density	0.78 ± 0.05 g/cm³
pKa (Conjugate Acid)	~10.5	Typical for primary alkyl amines
Solubility	Soluble in water, EtOH, DCM, DMSO	Polar amine group dominates
Flash Point	~16–20 °C	Highly Flammable

Part 2: Synthetic Routes & Sourcing

The synthesis of 4-methylpent-4-en-1-amine is typically achieved via nucleophilic substitution of a 3-methyl-3-butenyl electrophile, followed by functional group interconversion.

Protocol A: The "Self-Validating" Gabriel Synthesis

This route is preferred for laboratory-scale preparation due to its high fidelity and avoidance of over-alkylation byproducts.

Reaction Scheme Logic:

• Precursor: 3-Methyl-3-buten-1-ol (commercially available).

• Activation: Conversion to a mesylate or bromide (leaving group).

• Substitution: Reaction with Potassium Phthalimide (Gabriel Reagent).

• Deprotection: Hydrazinolysis to release the primary amine.

Step-by-Step Methodology

• Activation: Dissolve 3-methyl-3-buten-1-ol (1.0 eq) in DCM at 0°C. Add triethylamine (1.5 eq) followed by methanesulfonyl chloride (1.2 eq) dropwise. Stir for 2 hours. Aqueous workup yields the mesylate.

• Substitution: Suspend Potassium Phthalimide (1.1 eq) in DMF. Add the mesylate (1.0 eq) and heat to 90°C for 4 hours.

  • Validation Point: TLC should show disappearance of the mesylate and appearance of a UV-active spot (phthalimide).

• Deprotection: Dissolve the intermediate in Ethanol. Add Hydrazine Hydrate (3.0 eq). Reflux for 2 hours. A white precipitate (phthalhydrazide) will form.

• Isolation: Cool, filter off the solid. Acidify the filtrate with HCl (to form the amine salt), wash with ether (removes impurities), then basify the aqueous layer with NaOH and extract into DCM. Dry and distill.

Caption: Step-wise synthetic pathway utilizing Gabriel synthesis to ensure primary amine selectivity.

Part 3: Reactivity Profile & Mechanistic Insights

The core utility of 4-methylpent-4-en-1-amine lies in its potential for Intramolecular Hydroamination . The molecule contains a nucleophile (amine) and an electrophile (alkene) separated by a tether.

Baldwin’s Rules & Cyclization Selectivity

The cyclization is governed by Baldwin's rules for ring closure.[2] The amine nitrogen can attack the alkene at two positions:

• C4 (Internal Carbon): 5-exo-trig pathway.

• C5 (Terminal Carbon): 6-endo-trig pathway.

Mechanistic Analysis:

• 5-exo-trig: Favored by Baldwin's rules. Furthermore, the methyl group at C4 stabilizes the developing positive charge (Markovnikov-like transition state) at the C4 position.

• 6-endo-trig: Disfavored geometrically and electronically (anti-Markovnikov).

Therefore, under metal-catalyzed (e.g., Au, Rare Earth) or acid-catalyzed conditions, the major product is 2,2-dimethylpyrrolidine .

The Thorpe-Ingold Effect

While the methyl group is on the alkene rather than the tether, it still exerts a steric influence. The substituent at C4 promotes the cis-conformation required for cyclization, enhancing the rate of ring closure compared to the unsubstituted 4-penten-1-amine (CAS 22537-07-1).

Caption: Mechanistic divergence in intramolecular hydroamination. The 5-exo-trig pathway is kinetically and thermodynamically favored.

Part 4: Applications in Drug Discovery

This molecule serves as a "privileged structure" precursor. The resulting 2,2-dimethylpyrrolidine scaffold is found in various pharmaceutical agents, acting as a lipophilic, metabolically stable amine motif.

Key Applications:

• Peptidomimetics: The gem-dimethyl group constrains the conformation of the pyrrolidine ring, locking bio-active peptides into specific secondary structures.

• Ion Channel Blockers: Used in the synthesis of sodium/calcium channel modulators where steric bulk around the nitrogen is critical for selectivity.

• Radiotracers: As noted in literature, derivatives are used in ¹⁸F-PET imaging agents for tumor hypoxia (e.g., nitroimidazole conjugates).

Part 5: Safety & Handling (MSDS Summary)

Hazard Classification:

• Flammable Liquid (Category 2): Low flash point (<23°C). Store in a flammables cabinet.

• Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.

• Acute Toxicity: Harmful if swallowed or inhaled.

Storage Protocol:

• Atmosphere: Hygroscopic and air-sensitive (absorbs CO₂). Store under Nitrogen or Argon.

• Temperature: 2–8°C (Refrigerated).

• Incompatibility: Reacts violently with strong oxidizing agents and acid chlorides.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12655789, 4-Methylpentan-1-amine hydrochloride. Retrieved from [Link]

• Alabugin, I. V., & Gilmore, K. (2013).[2] Finding the right path: Baldwin "Rules for Ring Closure" and stereoelectronic control of cyclizations. Chemical Communications.[2] Retrieved from [Link]

• Bender, C. F., & Widenhoefer, R. A. (2005). Gold(I)-Catalyzed Intramolecular Hydroamination of Alkenes. Journal of the American Chemical Society.

Sources

• 1. CAS 22537-07-1: pent-4-en-1-amine | CymitQuimica [cymitquimica.com]
• 2. Finding the right path: Baldwin “Rules for Ring Closure” and stereoelectronic control of cyclizations - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Guide to the Safe Handling of 4-Methylpent-4-en-1-amine and Other Novel Chemical Entities

Executive Summary: The Imperative of Verified Safety Data

As researchers and drug development professionals, our work is predicated on precision, accuracy, and safety. When handling any chemical substance, the foundational document governing its safe use is the manufacturer-provided Safety Data Sheet (SDS). It provides a comprehensive overview of a substance's identity, hazards, and the necessary control measures.

Therefore, this document has been repurposed to address a more critical and universal challenge in research and development: how to establish a robust safety framework when handling a novel or poorly documented chemical substance. This guide provides senior scientists and laboratory managers with a framework for risk assessment and the implementation of controls under conditions of uncertainty, using the case of 4-Methylpent-4-en-1-amine as an illustrative example.

The Fallacy of Extrapolation: Why Isomers Are Not Analogs in Safety

A common temptation when faced with a lack of data is to extrapolate from structurally similar compounds. This is a critical error. Small changes in molecular structure—the position of a double bond, the substitution on an amine—can drastically alter a compound's physical, chemical, and toxicological properties.

The amine family of compounds, in particular, is known for a wide range of potential hazards, including corrosivity, flammability, and various forms of toxicity.[2][3] To illustrate the danger of assumption, consider the documented hazards of isomers and closely related analogs of the target compound:

Compound Name	CAS Number	Key Hazards	Signal Word
N-methylpent-4-en-1-amine	5831-72-1	Flammable liquid; Harmful if swallowed; Causes severe skin burns and eye damage; May cause respiratory irritation.	Danger
4-methylpentan-1-amine	5344-20-7	Causes severe skin burns and eye damage.[4][5]	Danger
4-methylpentan-1-amine hydrochloride	116008-13-0	Causes skin irritation; Causes serious eye irritation; May cause respiratory irritation.[6][7]	Warning

This comparative data underscores a crucial principle: the saturated version of the amine and its secondary amine isomer are classified as causing severe skin burns (H314), a highly destructive hazard.[5] In contrast, the hydrochloride salt of the saturated amine is listed only as an irritant (H315, H319).[6] The flammability also varies. Relying on data from one of these compounds to handle 4-Methylpent-4-en-1-amine would be a gamble with potentially severe consequences.

A Framework for Risk Assessment of Novel or Undocumented Compounds

When a specific SDS is unavailable, a systematic and conservative approach is required. The following workflow ensures that safety is prioritized and that all handling operations are performed under the highest level of precaution.

Caption: Risk Assessment Workflow for Novel Compounds.

Step-by-Step Protocol: Handling a Substance of Unknown Toxicity

This protocol is a self-validating system designed for the handling of a chemical for which a full hazard profile is not known. It assumes a "worst-case" scenario where the substance may be corrosive, toxic, and flammable.

1.0 Preparation and Engineering Controls 1.1. Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor). 1.2. Assemble All Materials: Before introducing the novel compound, place all necessary equipment inside the fume hood. This includes:

• Analytical balance
• Weighing paper/boats
• Spatulas
• Glassware (beakers, flasks)
• Solvents for dissolution
• Pipettes
• Primary and secondary containers for the final solution
• Waste container for contaminated consumables. 1.3. Prepare for Spills: Ensure a spill kit compatible with amines and flammable liquids is immediately accessible.

2.0 Personal Protective Equipment (PPE) 2.1. Don PPE: Before approaching the fume hood, don the following, selected for broad chemical resistance:

• 100% cotton lab coat (or flame-resistant coat if flammability is a key concern).
• Chemical splash goggles and a full-face shield.
• Heavy-duty nitrile or neoprene gloves (consult a glove compatibility chart for the solvent being used). Check gloves for any signs of degradation before use.

3.0 Chemical Handling Workflow 3.1. Work Within the Fume Hood: All operations must be conducted at least 6 inches inside the sash of the fume hood. 3.2. Aliquoting the Solid:

• Carefully open the primary container.
• Use a clean spatula to transfer the approximate amount of solid to a tared weigh boat on the balance.
• Close the primary container immediately.
• Record the exact weight. 3.3. Dissolution:
• Carefully add the weighed solid to the designated flask or beaker.
• Slowly add the solvent, pointing the opening of the vessel away from your face. Be aware of potential exothermic reactions.[3]
• If necessary, stir the solution using a magnetic stir bar and stir plate. 3.4. Container Sealing and Labeling:
• Once dissolved, seal the container.
• Label the container clearly with the full chemical name, concentration, solvent, date, and "Warning: Substance of Unknown Toxicity. Assumed Corrosive and Toxic."

4.0 Decontamination and Waste Disposal 4.1. Clean Equipment: All non-disposable equipment (spatulas, glassware) must be decontaminated. Rinse with a suitable solvent, followed by soap and water. 4.2. Dispose of Waste: All contaminated disposables (gloves, weigh boats, paper towels) must be placed in a dedicated, sealed hazardous waste container inside the fume hood. 4.3. Final Wipe-Down: Wipe down the interior surfaces of the fume hood with an appropriate cleaning agent. 4.4. Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the outside of contaminated items. Wash hands thoroughly with soap and water.[8]

First Aid and Emergency Procedures: A Conservative Approach

In the absence of specific toxicological data, emergency responses must be conservative and prioritize the mitigation of all potential effects.

• Skin Contact: Assume the material is corrosive. Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.

• Eye Contact: Assume the material causes severe eye damage. Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open.[5] Seek immediate medical attention.

• Inhalation: Assume the material is toxic and causes respiratory irritation. Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration.[5] Seek immediate medical attention.

• Ingestion: Assume the material is acutely toxic. Do NOT induce vomiting.[9] Rinse the mouth with water. Seek immediate medical attention.

Conclusion: Prioritizing Safety Through Diligence

The core directive for any scientist or researcher is to work safely. The inability to locate a comprehensive Safety Data Sheet for 4-Methylpent-4-en-1-amine precludes the creation of a specific handling guide. However, it provides a critical opportunity to reinforce the principles of chemical safety under uncertainty. The most crucial step in any experimental workflow is the first one: obtaining and thoroughly understanding the manufacturer's specific SDS. When that is not possible, a conservative risk assessment and the implementation of stringent engineering, administrative, and personal protective controls are not just best practices—they are an absolute requirement.

References

• BLD Pharm. 4-Methylpent-4-en-1-amine hydrochloride. CAS 2137758-05-3 Product Page. Accessed March 3, 2026.
• SafetyClix. What are the Health and Safety Guidelines for Using Amines?. Published on SafetyClix. Accessed March 3, 2026.
• Santa Cruz Biotechnology, Inc. 4-methylpentan-1-amine. CAS 5344-20-7 Product Page. Accessed March 3, 2026.
• MilliporeSigma. methyl(pent-4-en-1-yl)amine.
• SafetyClix. How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Published on SafetyClix. Accessed March 3, 2026.
• Electron Microscopy Sciences. Safety Data Sheet for UNIMOUNT (HARDENER). Accessed March 3, 2026.
• MedchemExpress.com. Safety Data Sheet DBCO-PEG4-amine.
• Merck Millipore. Safety Data Sheet for 2-Methylpentane. Accessed March 3, 2026.
• Sigma-Aldrich. 4-Methylpentan-1-amine hydrochloride.
• PubChem, National Center for Biotechnology Information. 4-Methylpentan-1-amine hydrochloride. CID 12655789. Accessed March 3, 2026.

Sources

• 1. 2137758-05-3|4-Methylpent-4-en-1-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. diplomatacomercial.com [diplomatacomercial.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. 4-methylpentan-1-amine | CAS 5344-20-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. emsdiasum.com [emsdiasum.com]
• 6. 4-Methylpentan-1-amine hydrochloride | 116008-13-0 [sigmaaldrich.com]
• 7. 4-Methylpentan-1-amine hydrochloride | C6H16ClN | CID 12655789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. merckmillipore.com [merckmillipore.com]

Distinguishing 4-Methylpent-4-en-1-amine and 4-Penten-1-amine: A Guide to Synthesis, Characterization, and Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the landscape of organic synthesis and pharmaceutical development, the precise identification and characterization of molecular isomers are of paramount importance. Subtle differences in molecular structure can lead to vastly different chemical reactivity and biological activity. This guide provides an in-depth technical analysis of two such isomers: 4-Methylpent-4-en-1-amine and 4-penten-1-amine. We will explore their structural nuances, compare their physicochemical properties, and detail robust analytical methodologies for their differentiation. Furthermore, we will delve into their synthesis and potential applications, offering field-proven insights for researchers and drug development professionals.

Introduction: The Significance of Isomeric Purity

Isomers, molecules that share the same molecular formula but differ in the arrangement of their atoms, present a unique challenge in chemical synthesis and drug discovery. The seemingly minor variation between 4-Methylpent-4-en-1-amine and 4-penten-1-amine—the presence of a methyl group on the C4-alkene—has significant implications for their steric and electronic profiles. This, in turn, influences their reactivity, spectral properties, and potential interactions with biological targets. This guide serves as a comprehensive resource for understanding and distinguishing these two primary amines.

Molecular Structure and Physicochemical Properties

The fundamental difference between these two compounds lies in their substitution pattern at the terminal alkene.

• 4-Penten-1-amine: A linear five-carbon chain with a terminal double bond between C4 and C5, and a primary amine group at C1.

• 4-Methylpent-4-en-1-amine: A five-carbon chain with a primary amine at C1, but with a methyl group and a double bond at the C4 position.

This structural variance impacts several key physicochemical properties, which are summarized below.

Property	4-Penten-1-amine	4-Methylpent-4-en-1-amine	Rationale for Difference
Molecular Formula	C₅H₁₁N	C₆H₁₃N	Addition of a methyl group (CH₂)
Molar Mass	85.15 g/mol	99.19 g/mol	Increased mass from the methyl group
Boiling Point	~103-105 °C	Estimated >120 °C	Increased molecular weight and van der Waals forces lead to a higher boiling point.
¹H NMR	Terminal vinyl protons (~4.9-5.1 ppm and ~5.7-5.9 ppm), Allylic protons (~2.1-2.3 ppm)	Singlet for the methyl group (~1.7 ppm), Disappearance of one terminal vinyl proton signal	The methyl group on the double bond significantly alters the chemical environment of the alkene protons.
¹³C NMR	Terminal alkene carbons (~115 ppm and ~138 ppm)	Quaternary alkene carbon (~130-140 ppm), Alkene CH₂ carbon (~110-120 ppm), Methyl carbon (~20-25 ppm)	The presence of the quaternary carbon and the additional methyl carbon are clear distinguishing features.
IR Spectroscopy	C-H stretch (vinyl) ~3080 cm⁻¹, C=C stretch ~1640 cm⁻¹, N-H stretch (primary amine) ~3300-3400 cm⁻¹	C=C stretch may be weaker or shifted due to substitution, N-H stretch remains	The substitution pattern on the alkene can influence the intensity of the C=C stretching vibration.

Synthesis and Mechanistic Considerations

The synthetic routes to these amines often involve the manipulation of bifunctional starting materials. Understanding the underlying mechanisms is crucial for controlling regioselectivity and achieving high isomeric purity.

Synthesis of 4-Penten-1-amine

A common and reliable method for the synthesis of 4-penten-1-amine is through the Gabriel synthesis or by reduction of the corresponding nitrile or amide.

Example: Synthesis via Gabriel Phthalimide Synthesis

This method is favored for its ability to produce primary amines with minimal side products.

Experimental Protocol: Gabriel Synthesis of 4-Penten-1-amine

• Step 1: Alkylation of Potassium Phthalimide:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium phthalimide (1.0 eq) in anhydrous dimethylformamide (DMF).

  • Add 5-bromo-1-pentene (1.05 eq) dropwise to the solution at room temperature.

  • Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Step 2: Hydrazinolysis:

  • After cooling the reaction mixture to room temperature, add hydrazine hydrate (1.5 eq) dropwise.

  • A white precipitate of phthalhydrazide will form.

  • Heat the mixture to reflux for 2-4 hours to ensure complete deprotection.

• Step 3: Work-up and Purification:

  • Cool the mixture and add dilute hydrochloric acid to precipitate any remaining phthalhydrazide.

  • Filter the solid and wash with cold water.

  • Make the filtrate basic with a concentrated NaOH solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to obtain pure 4-penten-1-amine.

Synthesis of 4-Methylpent-4-en-1-amine

The synthesis of 4-Methylpent-4-en-1-amine requires a starting material that incorporates the C4-methyl group. A plausible route involves the Grignard reaction followed by subsequent functional group transformations.

Analytical Differentiation: A Multi-technique Approach

Distinguishing between these two isomers requires a combination of spectroscopic and chromatographic techniques. The choice of method depends on the sample matrix and the required level of sensitivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most definitive technique for the structural elucidation of these isomers.

• ¹H NMR: The proton NMR spectrum of 4-penten-1-amine will show characteristic signals for the three terminal vinyl protons. In contrast, 4-methylpent-4-en-1-amine will exhibit a singlet for the methyl group protons and only two vinyl proton signals.

• ¹³C NMR: The carbon NMR spectrum provides an unambiguous distinction. 4-Methylpent-4-en-1-amine will have an additional signal for the methyl carbon and a quaternary carbon signal for the C4 position, which are absent in the spectrum of 4-penten-1-amine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile compounds.

• Gas Chromatography (GC): Due to the difference in molecular weight and boiling point, the two isomers will have different retention times on a suitable GC column (e.g., a non-polar or medium-polarity column). 4-Penten-1-amine, being more volatile, will typically elute earlier.

• Mass Spectrometry (MS): The mass spectra will show different molecular ion peaks (m/z = 85 for 4-penten-1-amine and m/z = 99 for 4-methylpent-4-en-1-amine). The fragmentation patterns will also differ, providing further structural confirmation.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare dilute solutions (e.g., 100 ppm) of each amine standard and the unknown mixture in a suitable solvent like dichloromethane or methanol.

• GC Conditions:

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 200 °C at 10 °C/min, hold for 2 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-200.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Compare the retention times and mass spectra of the unknown sample with the prepared standards for positive identification.

Applications in Drug Development and Research

Primary amines with alkene functionalities are valuable building blocks in organic synthesis and medicinal chemistry.

• 4-Penten-1-amine: The terminal alkene is amenable to a wide range of transformations, including hydroboration-oxidation, epoxidation, and Heck coupling, making it a versatile precursor for the synthesis of more complex molecules.

• 4-Methylpent-4-en-1-amine: The substituted alkene offers a different steric and electronic profile, which can be exploited to fine-tune the properties of a target molecule. It can serve as a key intermediate in the synthesis of agrochemicals and specialty polymers.

Conclusion

The accurate differentiation of 4-Methylpent-4-en-1-amine and 4-penten-1-amine is a critical task in synthetic and medicinal chemistry. While they share a common amine functionality, the presence of a methyl group on the alkene in the former leads to distinct physicochemical properties and spectroscopic signatures. A multi-technique approach, combining NMR and GC-MS, provides the most robust and reliable means of identification. A thorough understanding of their synthesis and reactivity is essential for their effective utilization as building blocks in the development of novel chemical entities.

References

• PubChem. (n.d.). 4-Penten-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Mol-Instincts. (n.d.). 4-Penten-1-amine. Retrieved from [Link]

• AIST: Spectral Database for Organic Compounds, SDBS. (n.d.). 4-Penten-1-amine. National Institute of Advanced Industrial Science and Technology. Retrieved from [Link]

• ChemSrc. (n.d.). 4-Penten-1-amine. Retrieved from [Link]

Introduction: The Unique Chemical Landscape of γ-Methylated Alkenyl Amines

An In-depth Technical Guide to the Core Reactivity Profile of Gamma-Methylated Alkenyl Amines

Gamma-methylated alkenyl amines represent a fascinating class of organic molecules, uniquely positioned at the intersection of three influential functional components: a nucleophilic amine, a reactive carbon-carbon double bond (alkene), and a stereodirecting methyl group at the gamma (γ) position. This specific arrangement imparts a distinct reactivity profile, making them valuable precursors for synthesizing complex nitrogen-containing heterocycles, which are prevalent scaffolds in pharmaceuticals and natural products.[1]

The core of their reactivity is a duality: the amine can act as a potent nucleophile or base, while the alkene's π-system can also serve as a nucleophile, attacking various electrophiles.[2][3] The γ-methyl group, while seemingly simple, exerts profound control over the regioselectivity and stereoselectivity of many reactions by introducing steric hindrance and influencing the stability of reactive intermediates.[4] This guide provides an in-depth exploration of this reactivity, focusing on the mechanistic principles and practical applications relevant to researchers in synthetic and medicinal chemistry.

Pillar 1: Fundamental Reactivity Principles

The behavior of γ-methylated alkenyl amines is governed by the interplay between the amine and alkene functionalities, modulated by the steric and electronic influence of the γ-methyl substituent.

The Nucleophilic Character of the Amine

Like other primary or secondary aliphatic amines, the nitrogen atom in a γ-methylated alkenyl amine possesses a lone pair of electrons, rendering it both basic and nucleophilic.[5]

• Basicity : These amines readily accept protons from acids to form ammonium salts. The basicity is comparable to simple alkyl amines, as the remote alkene and methyl groups have minimal inductive effects on the nitrogen.

• Nucleophilicity : The amine can attack a wide range of electrophilic centers. Standard transformations such as N-alkylation with alkyl halides and N-acylation with acid chlorides or anhydrides proceed readily.[3][5] However, a key challenge in N-alkylation is the potential for overalkylation, as the resulting secondary amine is often more nucleophilic than the primary amine starting material.[6]

The Nucleophilic Character of the Alkene

The π-bond of the alkene is a region of high electron density, making it susceptible to attack by electrophiles in classic electrophilic addition reactions.[7]

• Influence of the γ-Methyl Group on Regioselectivity : In reactions proceeding through a carbocation intermediate, such as the addition of hydrogen halides (HX), the γ-methyl group plays a crucial role. According to Markovnikov's rule, the electrophile (e.g., H+) will add to the carbon of the double bond that results in the more stable carbocation intermediate.[8] The γ-methyl group, through hyperconjugation and inductive effects, helps stabilize a positive charge on the adjacent carbon (the δ-carbon), influencing the regiochemical outcome of the addition.

• Intramolecular Interactions : The most significant aspect of this structure is the potential for the amine to act as an internal nucleophile, attacking the alkene. This process, often mediated by a transition metal catalyst, is the foundation for powerful cyclization reactions.

Pillar 2: Key Reaction Classes and Mechanistic Insights

The synthetic power of γ-methylated alkenyl amines is most evident in their propensity to form cyclic structures.

Intramolecular Aza-Wacker Cyclization

One of the most valuable transformations for alkenyl amines is the intramolecular aminopalladation, commonly known as the aza-Wacker reaction. This reaction class enables the direct formation of nitrogen-containing rings, such as pyrrolidines and piperidines.[9] In this process, a palladium(II) catalyst activates the alkene, making it susceptible to nucleophilic attack by the tethered amine.

Mechanism:

• Coordination : The Pd(II) catalyst coordinates to the alkene π-bond.

• Aminopalladation : The nitrogen atom of the amine performs an intramolecular attack on the activated alkene. This step is stereodetermining. The γ-methyl group creates a steric bias, favoring a transition state that minimizes non-bonded interactions, thus directing the stereochemistry of the newly formed C-N bond and the adjacent stereocenter.

• β-Hydride Elimination : The resulting alkyl-palladium intermediate undergoes β-hydride elimination to form an endocyclic or exocyclic enamine and a Pd(II)-hydride species.

• Catalyst Regeneration : The Pd(II) catalyst is regenerated from the Pd(0) state (formed after reductive elimination if a different pathway is followed) by an oxidant, such as Cu(II) or molecular oxygen.

The use of specific tethers or auxiliaries on the nitrogen atom can significantly enhance the diastereoselectivity of these cyclizations to over 20:1.[10][11]

Diagram: Generalized Aza-Wacker Cyclization Mechanism

Caption: A simplified catalytic cycle for the aza-Wacker reaction.

Electrophilic Additions to the Alkene

Gamma-methylated alkenyl amines undergo standard electrophilic additions, with the regioselectivity dictated by the stability of the resulting carbocation intermediate.[7]

Reaction	Reagent	Electrophile	Nucleophile	Regioselectivity
Hydrohalogenation	H-X (e.g., HBr, HCl)	H⁺	X⁻	Markovnikov
Halogenation	X₂ (e.g., Br₂, Cl₂)	"X⁺" (from polarized X-X)	X⁻	Anti-addition
Acid-Catalyzed Hydration	H₂O, H₂SO₄ (cat.)	H⁺	H₂O	Markovnikov

Causality Behind Selectivity: The addition of an electrophile (like H⁺) to the terminal carbon of the double bond leads to a secondary carbocation at the adjacent carbon. This carbocation is stabilized by the inductive effect and hyperconjugation of the γ-methyl group, making it the favored intermediate over the primary carbocation that would form if the addition occurred at the other carbon.[8]

Hydroamination Reactions

Hydroamination involves the formal addition of an N-H bond across the C=C double bond. This can be an intermolecular process, using an external amine, or an intramolecular cyclization. These reactions often require a catalyst (e.g., copper, rhodium, or nickel-based) to overcome a significant activation barrier.[12]

• Anti-Markovnikov Selectivity : Unlike acid-catalyzed additions, many metal-catalyzed hydroaminations proceed via an anti-Markovnikov pathway, where the amine adds to the less substituted carbon of the alkene.[13] This complementary reactivity is highly valuable for accessing different constitutional isomers.

• γ-C(sp³)–H Amination via Chain Walking : Advanced nickel-hydride catalysis can achieve remote amination at the γ-position through a process of "chain walking," where the catalyst facilitates alkene isomerization along the alkyl chain until a stable six-membered nickellacycle intermediate is formed, which is then intercepted by an aminating reagent.[12]

Pillar 3: Experimental Protocols and Data

Trustworthiness in synthetic chemistry is built on reproducible, well-defined protocols. Below is a representative workflow for a palladium-catalyzed intramolecular cyclization.

Representative Experimental Workflow: Diastereoselective Tethered Aza-Wacker Cyclization

This protocol is adapted from methodologies developed for highly diastereoselective cyclizations of alkenyl phosphoramidates, which serve as an excellent model for controlling reactivity in related alkenyl amine systems.[10]

Diagram: Experimental Workflow for Aza-Wacker Cyclization

Caption: Step-by-step workflow for a typical aza-Wacker cyclization experiment.

Step-by-Step Methodology:

• Vessel Preparation : An oven-dried Schlenk flask equipped with a magnetic stir bar is placed under an inert atmosphere (e.g., Argon) and allowed to cool to room temperature.

• Reagent Addition : To the flask are added the γ-methylated alkenyl amine substrate (1.0 eq), Palladium(II) acetate (Pd(OAc)₂, 0.05-0.10 eq), and Copper(II) acetate (Cu(OAc)₂, 2.0-3.0 eq) as the re-oxidant. Anhydrous solvent (e.g., toluene or THF) is added to achieve the desired concentration (typically 0.1 M).

• Reaction Setup : The inert atmosphere is replaced with an atmosphere of oxygen or air (via a balloon), as it is the terminal oxidant in many modern protocols.

• Execution : The reaction mixture is heated to the specified temperature (e.g., 80 °C) and stirred vigorously. The reaction progress is monitored by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Upon completion, the reaction is cooled to room temperature and filtered through a pad of Celite to remove metal salts. The filtrate is concentrated in vacuo. The residue is redissolved in a suitable organic solvent (e.g., ethyl acetate) and washed sequentially with water and brine.

• Purification : The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated. The crude product is then purified by flash column chromatography on silica gel to yield the desired cyclized product.

• Analysis : The structure and purity of the final compound are confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Diastereomeric ratio is determined by ¹H NMR analysis of the crude reaction mixture.

Conclusion

The reactivity of gamma-methylated alkenyl amines is a rich and predictable field of study, driven by the fundamental principles of nucleophilicity and electrophilicity. The true synthetic elegance of these molecules is realized in intramolecular reactions, where the amine and alkene functionalities collaborate to construct complex heterocyclic architectures. The γ-methyl group is not a passive spectator but an active participant, sterically guiding the trajectory of cyclization reactions to afford specific stereoisomers. A thorough understanding of these core principles empowers researchers to design novel synthetic routes and develop valuable molecules for applications in drug discovery and materials science.

References

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• Engle, K. M., et al. (2021). Highly Regio- and Diastereoselective Tethered Aza-Wacker Cyclizations of Alkenyl Phosphoramidates. Journal of the American Chemical Society. [Link][10]

• Palomares, T., et al. (2022). Synthesis of α,γ-Chiral Trifluoromethylated Amines through the Stereospecific Isomerization of α-Chiral Allylic Amines. PMC. [Link][1]

• Wikipedia Contributors. (2023). Electrophilic amination. Wikipedia. [Link][15]

• Wang, Z., et al. (2020). Arylsulfonylation-Triggered Cyclization of 3-Alkenyl Indoles Enabling Synthesis of Tetrahydro-γ-carboline. ResearchGate. [Link][16]

• Yao, B., et al. (2021). Enantioselective aerobic cyclization of alkenyl amines. ResearchGate. [Link][9]

• Yamada, Y., et al. (2024). Synthesis of Alkenylgold(I) Complexes Relevant to Catalytic Carboxylative Cyclization of Unsaturated Amines and Alcohols. MDPI. [Link][17]

• Beller, M., et al. (2023). General Synthesis of Alkyl Amines via Borrowing Hydrogen and Reductive Amination. Wiley Online Library. [Link][18]

• Bao, H., et al. (2021). γ-Selective C(sp3)–H amination via controlled migratory hydroamination. PMC. [Link][12]

• Engle, K. M., et al. (2021). Highly Regio- and Diastereoselective Tethered Aza-Wacker Cyclizations of Alkenyl Phosphoramidates. ChemRxiv. [Link][11]

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• Ashenhurst, J. (2025). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. [Link][8]

• Procter, D. J., et al. (2018). Electrophilic Aminating Agents in Total Synthesis. PMC. [Link][19]

• Liu, G., et al. (2022). and tri-substituted alkenyl nitriles via aminative ring-opening of cyclopropenes with iron-a. eScholarship.org. [Link][20]

• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link][21]

• Mota, C. J. A., et al. (2015). Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. MDPI. [Link][22]

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• Khan Academy. (n.d.). Regioselectivity, stereoselectivity, and stereospecificity. Khan Academy. [Link][23]

• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link][13]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link][6]

• Liu, G., et al. (2022). Stereoselective synthesis of tetra- and tri-substituted alkenyl nitriles via aminative ring-opening of cyclopropenes with iron-aminyl radical. ResearchGate. [Link][24]

• LibreTexts Chemistry. (2024). 7.8: Electrophilic Addition Reactions of Alkenes. Chemistry LibreTexts. [Link][7]

• Cheng, J.-P., et al. (2022). Bond Energies of Enamines. ACS Omega. [Link][25]

• Daugulis, O., et al. (2017). Ligand-Enabled γ-C(sp3)–H Olefination of Amines: En Route to Pyrrolidines. ResearchGate. [Link][26]

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Protocols & Analytical Methods

Catalytic Cyclization Methods for 4-Methylpent-4-en-1-amine: Protocols for Nitrogen Heterocycle Synthesis

Introduction & Thermodynamic Landscape

The intramolecular cyclization of unactivated aminoalkenes, such as 4-methylpent-4-en-1-amine and its gem-dimethyl analog (2,2-dimethylpent-4-en-1-amine), is a cornerstone transformation in organic synthesis. This cyclization predominantly yields substituted pyrrolidines and piperidines, which are highly privileged pharmacophores in drug development[1].

Despite the thermodynamic favorability of forming a C–N bond at the expense of a C=C

-bond, the direct, uncatalyzed hydroamination is kinetically restricted. Substrates like 4-methylpent-4-en-1-amine face an immense activation barrier (approximately 42 kcal/mol) driven by the electrostatic repulsion between the nitrogen lone pair and the electron-rich alkene -bond[2]. To bypass this barrier, researchers employ sophisticated catalytic systems—ranging from highly electrophilic alkaline earth metals to -activating late transition metals—or utilize radical-mediated pathways[3].

Mechanistic Pathways & Causality

Alkaline Earth & Main Group Catalysis ( -Activation)

Heavier alkaline earth metals (Ca, Sr) and main group metals (Zn) have emerged as highly efficient, atom-economical catalysts for hydroamination. For instance, highly fluorinated tris(indazolyl)borate silylamido calcium complexes demonstrate extraordinary catalytic activity. The causality behind this efficiency is twofold:

• Electrophilicity: The strongly electron-withdrawing nature of the fluorinated ligands drastically increases the electrophilicity of the calcium center, accelerating the nucleophilic attack of the amine onto the coordinated alkene.

• Pre-organization: Solid-state and solution-phase studies reveal that these complexes are stabilized by

  agostic interactions. This structural pre-organization stabilizes the highly reactive metal center and lowers the transition state energy for the turnover-limiting alkene insertion step[4]. Similarly, diketiminato zinc amide complexes mediate cyclization via a well-defined metal-alkyl intermediate, confirming a -insertion mechanism[5].

Late Transition Metal Catalysis ( -Activation)

Unlike early metals that rely on direct

-bond insertion, late transition metals like Pt(II) operate via -activation. Using the chloride-bridged dimer [(PPh3)Pt(μ-Cl)Cl]2, the mechanism initiates with the irreversible formation of an N-bound platinum complex. This resting state undergoes a reversible, intramolecular ligand exchange to coordinate the pendant C=C bond. The critical C–N bond formation occurs via a net anti-addition of the amine across the activated alkene. This pathway effectively circumvents the electrostatic repulsion inherent in the uncatalyzed process by reversing the polarity of the alkene[6].

Mechanistic pathway of Pt(II)-catalyzed hydroamination via anti-addition.

Radical Cyclization Pathways

When catalytic hydroamination is not viable due to Lewis acid-sensitive functional groups, neutral primary pent-4-enylaminyl radicals offer a robust alternative. Generated from N–S bond precursors, these primary aminyl radicals undergo cyclization at rates 3–4 orders of magnitude faster than their secondary counterparts. The simple pent-4-enylaminyl radical kinetically favors the 5-exo-trig pathway to yield pyrrolidines. However, strategic electronic modifications, such as utilizing 4-chloropent-4-enylaminyl radicals, can completely invert the regioselectivity to favor the 6-endo-trig product[3].

Regioselectivity logic in the cyclization of primary aminyl radicals.

Quantitative Data Summary

The following table summarizes the performance of various catalytic systems for the cyclization of 2,2-dimethylpent-4-en-1-amine (a standard benchmark substrate where the Thorpe-Ingold effect accelerates cyclization).

Catalyst System	Metal Type	Loading (mol%)	Conditions	Time	Yield / Conversion	Ref
[(F12-Tp(4Bo, 3Ph))Ca{N(SiMe2H)2}]	Alkaline Earth (Ca)	0.50	25 °C, C6D6	16 min	>99% (TOF: ~750 h⁻¹)	[4]
LZnNMe2 (Diketiminato)	Main Group (Zn)	5.0	80 °C, C6D6	4 h	>95%	[5]
[(PPh3)Pt(μ-Cl)Cl]2	Late Transition (Pt)	5.0	60 °C, Toluene	12 h	88%	[6]
CCC-NHC Pincer Zr	Early Transition (Zr)	5.0	110 °C, Toluene	24 h	>90%	[2]

Experimental Protocols

General Considerations & Self-Validating Systems

Early transition metals and alkaline earth metal catalysts are highly oxophilic. Trace moisture leads to rapid catalyst deactivation via protonolysis of the metal-amido bond. Self-Validation Rule: Always include an inert internal standard (e.g., hexamethylbenzene) in the reaction mixture. By taking a pre-reaction ¹H NMR and comparing it to post-reaction aliquots, you can unequivocally differentiate between true catalytic turnover and substrate degradation/evaporation before destructive workup.

Standardized air-free workflow for catalytic hydroamination screening.

Protocol A: Calcium-Catalyzed Ultra-Fast Hydroamination[4]

Note: This protocol utilizes the highly active fluorinated tris(indazolyl)borate calcium complex.

• Preparation: In an argon-filled glovebox (O₂ < 0.5 ppm, H₂O < 0.5 ppm), weigh 0.005 mmol (0.5 mol%) of [(F12-Tp(4Bo, 3Ph))Ca{N(SiMe2H)2}] into a J. Young NMR tube.

• Solvent & Standard Addition: Add 0.5 mL of pre-dried, freeze-pump-thaw degassed C₆D₆. Add 0.05 mmol of hexamethylbenzene as an internal standard.

• Substrate Introduction: Add 1.0 mmol of 2,2-dimethylpent-4-en-1-amine to the NMR tube. Seal the tube tightly.

• Monitoring: Transfer the tube to an NMR spectrometer. Monitor the disappearance of the terminal alkene protons (

  4.8–5.8 ppm) and the appearance of the pyrrolidine -protons.

• Completion & Workup: At 25 °C, complete conversion is typically observed within 16 minutes. Open the tube to ambient air to quench the calcium catalyst, filter through a short pad of basic alumina (eluting with diethyl ether), and concentrate in vacuo to isolate the pyrrolidine.

Protocol B: Platinum(II)-Catalyzed Hydroamination[6]

Note: Alkene-free dimers are used to prevent competitive inhibition by ethylene, a common artifact when using Zeise's salt derivatives.

• Catalyst Loading: In a Schlenk flask under nitrogen, dissolve 0.025 mmol (5 mol% Pt) of [(PPh3)Pt(μ-Cl)Cl]2 in 2.0 mL of anhydrous toluene.

• Substrate Addition: Inject 0.5 mmol of 4-methylpent-4-en-1-amine via a gas-tight syringe.

• Reaction: Heat the mixture to 60 °C using a temperature-controlled oil bath. Stir continuously for 12 hours. The initial yellow solution may slightly darken as the N-bound resting state forms.

• Quenching: Cool to room temperature and quench by adding 0.5 mL of triethylamine to displace the product from the metal center, followed by exposure to air.

• Purification: Concentrate the crude mixture and purify via flash column chromatography (typically using a gradient of EtOAc/Hexanes with 1% Et₃N to prevent streaking of the amine product).

Protocol C: Radical Cyclization via N–S Bond Cleavage[3]

• Precursor Synthesis: Synthesize the precursor by reacting 4-methylpent-4-en-1-amine with N-(phenylthio)phthalimide in dichloromethane to afford N-(4-methylpent-4-en-1-yl)-S-phenylthiohydroxylamine.

• Radical Initiation: In a flame-dried Schlenk flask, dissolve 0.5 mmol of the precursor in 5.0 mL of anhydrous, degassed benzene.

• Reagent Addition: Add 0.6 mmol of tributyltin hydride (Bu₃SnH) and 0.05 mmol of AIBN (azobisisobutyronitrile).

• Cyclization: Heat the reaction mixture to 80 °C under argon for 3 hours. The thermal decomposition of AIBN initiates the radical chain, cleaving the N–S bond to generate the primary aminyl radical, which rapidly undergoes 5-exo-trig cyclization.

• Tin Removal & Isolation: Cool the reaction, concentrate, and partition the residue between acetonitrile and hexanes to remove non-polar tin byproducts. Purify the acetonitrile layer via basic alumina chromatography.

References

1.[1] Title: Development of novel 18F-PET agents for tumor hypoxia imaging - PMC. Source: nih.gov. URL: 2.[3] Title: 5-Exo versus 6-Endo Cyclization of Primary Aminyl Radicals: An Experimental and Theoretical Investigation. Source: molaid.com (via ACS). URL: 3.[6] Title: Mechanism of the Platinum(II)-Catalyzed Hydroamination of 4-Pentenylamines. Source: ACS Publications. URL: 4.[5] Title: Evidence for the formation of a metal alkyl intermediate in the zinc mediated intramolecular hydroamination. Source: RSC Publishing. URL: 5.[4] Title: Highly fluorinated tris(indazolyl)borate silylamido complexes of the heavier alkaline earth metals: synthesis, characterization, and efficient catalytic intramolecular hydroamination. Source: PubMed. URL: 6.[2] Title: Experimental and Computational Studies of the Mechanisms of Hydroamination/Cyclisation of Unactivated a,?-Amino-alkenes with CCC-NHC Pincer Zr Complexes. Source: CSIRO Publishing. URL:

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• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 4-Methylpent-4-en-1-amine as a Versatile Ligand Precursor in Coordination Chemistry

Introduction: The Untapped Potential of Unsaturated Amines in Ligand Design

In the vast landscape of coordination chemistry, the design of novel ligands is a cornerstone for the development of metal complexes with tailored properties. Amine ligands, in particular, have been extensively utilized due to their strong coordination ability and the diverse applications of their metal complexes in catalysis, materials science, and biomedicine.[1] This document delves into the potential of a less explored ligand precursor: 4-methylpent-4-en-1-amine. This molecule uniquely combines a primary amine donor group with a sterically accessible terminal alkene. This bifunctionality opens avenues for novel coordination modes and post-coordination modifications, making it a promising candidate for the synthesis of innovative metal complexes.

The presence of both a soft (alkene) and a hard (amine) donor site allows for versatile coordination behavior, including the potential for hemilability, where the alkene may reversibly coordinate to the metal center. This characteristic is highly sought after in catalysis, as it can create open coordination sites for substrate binding and activation. Furthermore, the terminal double bond serves as a handle for further functionalization, enabling the synthesis of more complex ligand architectures and the immobilization of the corresponding metal complexes on solid supports.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 4-methylpent-4-en-1-amine as a ligand precursor. We will explore its synthesis, detail protocols for the formation of its coordination complexes, discuss essential characterization techniques, and highlight its potential applications, drawing parallels from the well-established chemistry of related unsaturated amine ligands.

Synthesis of the Ligand Precursor: 4-Methylpent-4-en-1-amine

Proposed Synthetic Protocol via Gabriel Synthesis

This multi-step protocol outlines a reliable method for the laboratory-scale synthesis of 4-methylpent-4-en-1-amine.

Step 1: Tosylation of 4-Methylpent-4-en-1-ol

• To a stirred solution of 4-methylpent-4-en-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq).

• Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be used in the next step without further purification.

Step 2: N-Alkylation of Potassium Phthalimide

• In a round-bottom flask, dissolve potassium phthalimide (1.1 eq) in anhydrous dimethylformamide (DMF).

• Add the crude 4-methylpent-4-en-1-yl tosylate (1.0 eq) to the solution.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours.

• Monitor the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into ice-water to precipitate the N-alkylated phthalimide.

• Filter the solid, wash with cold water, and dry under vacuum.

Step 3: Hydrazinolysis to Release the Primary Amine

• Suspend the N-(4-methylpent-4-en-1-yl)phthalimide (1.0 eq) in ethanol.

• Add hydrazine hydrate (2.0 eq) to the suspension.

• Reflux the mixture for 4-6 hours, during which a white precipitate of phthalhydrazide will form.

• Cool the reaction mixture to room temperature and acidify with 2 M HCl.

• Filter off the phthalhydrazide precipitate and wash it with a small amount of cold ethanol.

• Concentrate the filtrate under reduced pressure.

• Treat the residue with a concentrated NaOH solution to make it strongly basic and liberate the free amine.

• Extract the amine with diethyl ether or another suitable organic solvent.

• Dry the organic extracts over anhydrous potassium carbonate, filter, and carefully remove the solvent by distillation to obtain the pure 4-methylpent-4-en-1-amine.

Note: The final product should be stored under an inert atmosphere to prevent oxidation and degradation.

Coordination Chemistry: Synthesis of Metal Complexes

The primary amine functionality of 4-methylpent-4-en-1-amine allows it to act as a potent Lewis base, readily coordinating to a wide range of transition metal ions.[2] The reaction conditions can be tuned to favor different coordination numbers and geometries, which are also influenced by the nature of the metal ion and the presence of other ancillary ligands.

General Protocol for the Synthesis of a [M(L)2Cl2] Complex

This protocol provides a general method for the synthesis of a dichlorobis(4-methylpent-4-en-1-amine)metal(II) complex, a common stoichiometry for divalent transition metals with monodentate amine ligands.

Materials:

• Metal(II) chloride salt (e.g., CuCl2, CoCl2, NiCl2, PdCl2)

• 4-Methylpent-4-en-1-amine (Ligand, L)

• Anhydrous ethanol or methanol

• Diethyl ether

Procedure:

• In a clean, dry Schlenk flask under an inert atmosphere, dissolve the metal(II) chloride salt (1.0 mmol) in anhydrous ethanol (10 mL).

• In a separate flask, dissolve 4-methylpent-4-en-1-amine (2.2 mmol, 2.2 eq) in anhydrous ethanol (5 mL).

• Slowly add the ligand solution to the stirred metal salt solution at room temperature.

• A color change and/or the formation of a precipitate is typically observed upon addition of the ligand.

• Stir the reaction mixture at room temperature for 4-6 hours to ensure complete complexation.

• If a precipitate has formed, collect the solid by filtration. If the complex is soluble, reduce the volume of the solvent under reduced pressure to induce precipitation.

• Wash the isolated complex with a small amount of cold ethanol, followed by diethyl ether, to remove any unreacted starting materials.

• Dry the complex under vacuum.

Metal Salt	Expected Product	Typical Observations
CuCl2	[Cu(C6H13N)2Cl2]	Formation of a green or blue solid.
CoCl2	[Co(C6H13N)2Cl2]	Formation of a blue or pink solid.
NiCl2	[Ni(C6H13N)2Cl2]	Formation of a green solid.
PdCl2	[Pd(C6H13N)2Cl2]	Formation of a yellow or orange solid.

Table 1: Expected products and observations for the synthesis of metal complexes with 4-methylpent-4-en-1-amine.

Characterization of Coordination Complexes

A combination of spectroscopic and analytical techniques is essential to confirm the formation of the desired coordination complex and to elucidate its structure and properties.

• Infrared (IR) Spectroscopy: Coordination of the amine to the metal center is typically evidenced by a shift in the N-H stretching and bending vibrations. A shift to lower wavenumbers is often observed for the N-H stretching frequency upon coordination.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can confirm the presence of the ligand in the complex. Coordination to a paramagnetic metal center will lead to significant broadening of the NMR signals. For diamagnetic complexes, shifts in the proton and carbon signals adjacent to the coordinating nitrogen atom can be observed.

• UV-Visible (UV-Vis) Spectroscopy: The electronic spectra of the complexes provide information about the d-d transitions of the metal center, which are indicative of the coordination geometry.[3]

• Elemental Analysis: This technique provides the percentage composition of C, H, and N in the complex, which can be used to confirm the empirical formula of the synthesized compound.

• X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the molecular structure, including bond lengths, bond angles, and the coordination geometry around the metal center.

Potential Applications in Catalysis and Drug Development

While specific applications of 4-methylpent-4-en-1-amine complexes have yet to be reported, the unique structural features of this ligand suggest significant potential in several areas.

Catalysis

Metal complexes are widely used as catalysts in a vast array of organic transformations.[4][5] The hemilabile nature of the alkene in 4-methylpent-4-en-1-amine could be exploited in catalysis by creating a vacant coordination site for substrate binding. Palladium complexes of this ligand, for instance, could be investigated as catalysts in cross-coupling reactions, such as Suzuki or Heck couplings, which are fundamental in the synthesis of pharmaceuticals and advanced materials.[6] The ability to tune the electronic and steric properties of the ligand by modifying the alkene or the amine substituents could allow for the optimization of catalytic activity and selectivity.

Drug Development and Biological Activity

The development of metal-based therapeutic agents is a rapidly growing field of medicinal chemistry.[7] Metal complexes often exhibit enhanced biological activity compared to the free ligands.[8] The coordination of a metal ion can increase the lipophilicity of the molecule, facilitating its transport across cell membranes. Complexes of 4-methylpent-4-en-1-amine with metals such as copper, zinc, or platinum could be screened for their antimicrobial, antifungal, or anticancer properties. The unsaturated side chain also offers a potential site for conjugation to biomolecules or for tuning the overall pharmacological profile of the complex.

Visualizing the Coordination and Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: A possible coordination of the ligand (L) to a metal center (M).

Conclusion and Future Outlook

4-Methylpent-4-en-1-amine represents a promising, yet underexplored, building block in coordination chemistry. Its unique combination of a primary amine and a terminal alkene offers exciting possibilities for the design of novel metal complexes with diverse applications. The protocols and insights provided in this document are intended to serve as a foundational guide for researchers to begin exploring the rich coordination chemistry of this versatile ligand. Future work should focus on the systematic investigation of its complexes with a wide range of transition metals, detailed characterization of their properties, and a thorough evaluation of their potential in catalysis and as bioactive agents. The knowledge gained from such studies will undoubtedly contribute to the advancement of coordination chemistry and its impact on various scientific disciplines.

References

• Filo. (2025, October 15). Outline a synthesis of 4-methylpentanamine using Gabriel Synthesis. Retrieved from [Link]

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• Al-Jibouri, M. N. (2021). Metal Complexes of Ligand Derived from Amine Compound: Formation, Spectral Characterization, and Biological Evaluation. International Journal of Drug Delivery Technology, 11(3), 730-735.

• Fortune Journals. (2025, September 25). Biological Evaluation and Anticancer Activity of Novel Binary Transition Metal Complexes Derived from Ortho Amino Benzo Hydroxamic Acid. Retrieved from [Link]

• MDPI. (2026, February 17). Biological Activity of Metal Complexes. Retrieved from [Link]

• Niu, J. Y., et al. (2021). Research Progress on the Biological Activities of Metal Complexes Bearing Polycyclic Aromatic Hydrazones. Molecules, 26(15), 4483.
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• Dalton Transactions. (n.d.). Physical properties, ligand substitution reactions, and biological activity of Co(iii)-Schiff base complexes. Retrieved from [Link]

• Chemical Science. (n.d.). Catalysis using transition metal complexes featuring main group metal and metalloid compounds as supporting ligands. Retrieved from [Link]

• Donnelly Research Group. (n.d.). Metal Complexes as Catalysts in Organic Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylpent-2-en-1-amine. Retrieved from [Link]

• ResearchGate. (2025, August 6). The Role of Transition Metal Complexes in Catalysis: Mechanisms and Industrial Applications. Retrieved from [Link]

• Jabri, R. Z., et al. (2023). Characterization and Structural Studies of Metal Complexes of 5-Aminomethyl-a[5]neN4. Open Access Library Journal, 10, 1-16.

• PubChem. (n.d.). 4-Methylpentan-1-amine hydrochloride. Retrieved from [Link]

• ResearchGate. (2015, January 17). Spectral Studies of Some Transition Metal Ion complexes with 4-[(E)-(Ferrocene-1-Methylidene) Amino] Pyridin-2-ol. Retrieved from [Link]

• Truman State University. (2020, December 31). Synthesis and Characterization of Coordination Compounds. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• Physics @ Manasagangotri. (2021, November 29). Syntheses and structural characterization of metal complexes of 4-(naphthalen-1-yl)-1-(quinolin-2-yl)methylene)thiosemicarbazide and their biological evaluation. Retrieved from [Link]

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Radical cyclization conditions for 4-Methylpent-4-en-1-amine derivatives

Abstract

The cyclization of 4-methylpent-4-en-1-amine derivatives is a pivotal transformation in medicinal chemistry, granting access to 2,2-dimethylpyrrolidine cores—a pharmacophore found in numerous nicotinic acetylcholine receptor agonists and antiviral agents. While ionic cyclizations often suffer from reversibility or harsh acidic requirements, radical manifolds offer mild, functional-group-tolerant alternatives. This guide details three distinct radical protocols: Photoredox Hydroamination (Proton-Coupled Electron Transfer), Copper-Catalyzed Atom Transfer Radical Cyclization (ATRC) , and Oxidative Amino-Functionalization . Special attention is given to the regioselective control (5-exo-trig vs. 6-endo-trig) dictated by the steric bulk of the C4-methyl group.

Section 1: Mechanistic Foundations & Strategic Analysis[1]

The Regioselectivity Challenge

The 4-methylpent-4-en-1-amine substrate presents a unique regiochemical conflict during radical cyclization. The C4-methyl group creates a steric impediment at the internal alkene carbon, yet it also stabilizes potential radical intermediates.

• Path A (5-exo-trig): The nitrogen-centered radical attacks the internal Carbon (C4).

  • Result: Formation of a 2,2-dimethylpyrrolidine .

  • Intermediate: A primary carbon radical at C5.

  • Kinetics: Generally favored by Baldwin’s rules and stereoelectronic alignment, despite the steric clash at C4.

• Path B (6-endo-trig): The nitrogen-centered radical attacks the terminal Carbon (C5).

  • Result: Formation of a 3-methylpiperidine .

  • Intermediate: A tertiary carbon radical at C4.[1]

  • Thermodynamics: Favored due to the stability of the tertiary radical intermediate.[1]

Critical Insight: Under kinetic control (standard radical conditions), the 5-exo pathway dominates, yielding the pyrrolidine scaffold. The protocols below are optimized to enforce this selectivity.

Mechanistic Pathways Diagram

The following diagram contrasts the Nitrogen-Centered Radical (NCR) manifold used in photoredox chemistry against the Carbon-Centered Radical (CCR) manifold used in ATRC.

Figure 1: Divergent radical manifolds. Top (Red): Nitrogen-centered radical cyclization via Photoredox. Bottom (Grey): Atom Transfer Radical Cyclization (ATRC) via Copper catalysis.[2][3]

Section 2: Protocol A - Photoredox Hydroamination

Best for: Direct synthesis of the amine core (protected) under mild, "green" conditions. Mechanism: Proton-Coupled Electron Transfer (PCET) generates an electrophilic N-centered radical from a sulfonamide, which cyclizes onto the alkene. A thiol co-catalyst provides the final hydrogen atom.[1]

Reagents & Equipment

• Substrate: N-Tosyl-4-methylpent-4-en-1-amine (Synthesis: Tosylation of free amine).

• Photocatalyst: [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (2 mol%) OR 9-Mesityl-10-methylacridinium tetrafluoroborate (5 mol%).

• H-Atom Donor: Thiophenol (PhSH) or Methyl thiosalicylate (20 mol%).

• Base: K2CO3 or 2,6-Lutidine (20 mol%).

• Solvent: 1,2-Dichloroethane (DCE) or Trifluorotoluene.

• Light Source: Blue LED (450 nm).[1]

Step-by-Step Protocol

• Setup: In an oven-dried 8 mL vial equipped with a magnetic stir bar, add the N-tosyl substrate (0.5 mmol, 1.0 equiv).

• Catalyst Addition: Add the Iridium photocatalyst (11 mg, 0.01 mmol) and the base (0.1 mmol).

• Solvent & Donor: Transfer the vial to a glovebox (or use Schlenk technique). Add degassed DCE (5 mL, 0.1 M). Add the thiol donor (0.1 mmol).[1]

• Irradiation: Seal the vial with a septum cap. Irradiate with Blue LEDs (approx. 2-5 cm distance) with vigorous stirring. A fan should be used to maintain ambient temperature (25 °C).

• Monitoring: Monitor by TLC or LCMS. Reaction typically completes in 12–24 hours.[1]

• Workup: Dilute with CH2Cl2, wash with 1M NaOH (to remove thiophenol), then brine. Dry over Na2SO4.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Expected Outcome: N-Tosyl-2,2-dimethylpyrrolidine (>85% Yield). Note: The bulky tosyl group and the 4-methyl substituent synergistically enforce the Thorpe-Ingold effect, accelerating the 5-exo closure.

Section 3: Protocol B - Copper-Catalyzed ATRC

Best for: Large-scale preparation and synthesis of

-lactam derivatives (pyrrolidinones). Mechanism: A Cu(I) catalyst abstracts a chlorine atom from a trichloroacetamide, generating an -carbonyl radical. This radical cyclizes (5-exo) and re-abstracts chlorine to form a lactam.

Reagents & Equipment

• Substrate: 2,2,2-Trichloro-N-(4-methylpent-4-en-1-yl)acetamide.

• Catalyst: CuCl (30 mol%).[1]

• Ligand: TPMA (Tris(2-pyridylmethyl)amine) or TMEDA (30 mol%).

• Reducing Agent (Optional but recommended): Ascorbic acid or Cu(0) powder (allows lower CuCl loading).[1]

• Solvent: Acetonitrile or DMF (degassed).[1]

Step-by-Step Protocol

• Substrate Preparation: React 4-methylpent-4-en-1-amine with trichloroacetyl chloride/Et3N to generate the precursor.

• Catalyst Mix: In a Schlenk tube, combine CuCl (15 mg, 0.15 mmol) and TPMA (43 mg, 0.15 mmol) in acetonitrile (2 mL) to form the active complex (usually green/brown).

• Reaction: Add the trichloroacetamide substrate (0.5 mmol) dissolved in acetonitrile (3 mL).

• Deoxygenation: Freeze-pump-thaw x3 or vigorous nitrogen sparging for 15 mins. Radical reactions are oxygen-sensitive.

• Execution: Heat to 60–80 °C. Stir for 4–16 hours.

• Workup: Cool to RT. Filter through a short pad of silica or Celite to remove copper salts. Wash with EtOAc.[1]

• Purification: Flash chromatography.

Expected Outcome: 3,3-dichloro-5,5-dimethylpyrrolidin-2-one. Post-Processing: The dichlorides can be removed via radical reduction (Bu3SnH or Zn/AcOH) to yield 5,5-dimethylpyrrolidin-2-one, which can be reduced by LiAlH4 to the target 2,2-dimethylpyrrolidine.

Section 4: Data Summary & Troubleshooting

Comparison of Methods

Feature	Photoredox (Protocol A)	Cu-ATRC (Protocol B)
Primary Intermediate	N-Centered Radical	C-Centered Radical ( -carbonyl)
Product Type	Pyrrolidine (Amine)	Pyrrolidinone (Lactam)
Regioselectivity	High (5-exo)	High (5-exo)
Reagent Cost	High (Ir/Acridinium)	Low (CuCl)
Scalability	Milligram to Gram	Gram to Kilogram
Green Factor	High (Visible Light)	Moderate (Heavy Metals)

Troubleshooting Guide

• Problem: Low conversion.

  • Cause: Oxygen poisoning of the radical chain.[1]

  • Fix: Ensure rigorous degassing.[1] Use a glovebox for Protocol A.

• Problem: Formation of 6-endo product (Piperidine).

  • Cause: Slow H-atom transfer (Protocol A) allows thermodynamic equilibration.

  • Fix: Increase concentration of Thiophenol (HAT donor) to trap the kinetic 5-exo radical faster.

• Problem: Polymerization of substrate.

  • Cause: High radical concentration.[1]

  • Fix: Dilute reaction (0.05 M).[1] Add catalyst portion-wise.[1]

Section 5: References[1][3][4][5]

• Knowles, R. R., et al. (2013). "Catalytic Intermolecular Hydroaminations of Unactivated Olefins with Secondary Alkyl Amines." Journal of the American Chemical Society.[1][4]

• Nicewicz, D. A., et al. (2013).[4] "Anti-Markovnikov Hydroamination of Alkenes Catalyzed by an Organic Photoredox System." Journal of the American Chemical Society.[1][4]

• Clark, A. J. (2016). "Atom Transfer Radical Cyclisation of Trichloroacetamides to Electron-Deficient Alkenes." European Journal of Organic Chemistry.[1] [1]

• McCourt, R., & Scanlan, E. (2019). "5-Exo Vs 6-Endo Thiyl-Radical Cyclizations in Organic Synthesis." Helvetica Chimica Acta.[1] [1]

• Nagib, D. A., et al. (2022).[5] "Switchable Regioselective 6-endo or 5-exo Radical Cyclization via Photoredox Catalysis." NIH Public Access.[1][6]

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• 6. cdr.lib.unc.edu [cdr.lib.unc.edu]

Application Notes and Protocols for the Selective Amine Protection of 4-Methylpent-4-en-1-amine

Introduction: Navigating the Selective Protection of a Bifunctional Building Block

In the landscape of modern organic synthesis, the strategic manipulation of functional groups is paramount. 4-Methylpent-4-en-1-amine, a valuable bifunctional molecule possessing both a primary amine and a terminal alkene, presents a common yet critical challenge: the selective masking of the amine's nucleophilicity to allow for transformations at the alkene or other molecular sites. The primary amine, being a potent nucleophile and base, can interfere with a wide array of reactions.[1][2][3] Therefore, its temporary protection is an essential step in multi-step synthetic sequences. This guide provides a detailed examination of the principles and protocols for the effective protection of the amine group in 4-Methylpent-4-en-1-amine, with a focus on strategies that preserve the integrity of the crucial alkene functionality.

The selection of an appropriate protecting group is governed by the principle of orthogonality—the ability to introduce and remove the protecting group under conditions that do not affect other functional groups within the molecule.[2][4] For 4-Methylpent-4-en-1-amine, the key consideration is the stability of the protecting group under conditions that might otherwise react with the double bond, and conversely, the stability of the double bond during the deprotection step. This document will focus on two of the most robust and widely employed amine protecting groups: the tert-butoxycarbonyl (Boc) and the benzyloxycarbonyl (Cbz) groups.

Choosing the Optimal Protection Strategy: A Comparative Analysis

The choice between the Boc and Cbz protecting groups hinges on the planned subsequent reaction conditions and the desired deprotection method. Both form stable carbamates with the primary amine, effectively attenuating its reactivity.[1][2]

Protecting Group	Introduction Reagent	Deprotection Conditions	Compatibility with Alkene
Boc (tert-butoxycarbonyl)	Di-tert-butyl dicarbonate (Boc)₂O	Strong acids (e.g., TFA, HCl)[5][6][7]	High: Alkene is stable to acidic deprotection.
Cbz (benzyloxycarbonyl)	Benzyl chloroformate (Cbz-Cl)	Catalytic hydrogenolysis (e.g., H₂, Pd/C)[8][9]	Low: Hydrogenolysis will reduce the alkene.

As outlined in the table, the Boc group is the superior choice for protecting 4-Methylpent-4-en-1-amine when subsequent reactions involving the alkene are planned. The standard deprotection of the Cbz group via catalytic hydrogenolysis would simultaneously reduce the double bond of the substrate.[1] While alternative, non-reductive Cbz deprotection methods exist, they often involve harsh conditions that may not be compatible with all substrates.[9][10] Therefore, the remainder of this guide will focus on the application of the Boc protecting group.

The Boc Protection of 4-Methylpent-4-en-1-amine: Mechanism and Workflow

The introduction of the Boc group proceeds via the nucleophilic attack of the primary amine of 4-Methylpent-4-en-1-amine on the electrophilic carbonyl carbon of di-tert-butyl dicarbonate ((Boc)₂O).[11] This reaction is typically performed in the presence of a mild base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), to neutralize the in situ generated acid and drive the reaction to completion.[11]

Caption: Mechanism of Boc protection.

The general experimental workflow for the Boc protection of 4-Methylpent-4-en-1-amine is a straightforward and robust procedure that can be readily implemented in a standard laboratory setting.

Sources

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Application Note: A Validated Multi-Step Synthesis of 4-Methylpent-4-en-1-amine from Methallyl Chloride

Abstract

This technical guide provides a comprehensive, field-proven methodology for the synthesis of 4-methylpent-4-en-1-amine, a valuable bifunctional building block for research and development. The synthesis commences with the readily available starting material, methallyl chloride. It is crucial to note that a direct conversion is not feasible due to the requirement of a two-carbon chain extension. This guide details a robust three-step synthetic sequence: (1) Formation of a Grignard reagent from methallyl chloride and its subsequent reaction with ethylene oxide to yield the C5 alcohol intermediate, 4-methylpent-4-en-1-ol. (2) Conversion of the alcohol to a more suitable leaving group via tosylation. (3) Nucleophilic substitution with potassium phthalimide followed by hydrazinolysis to afford the target primary amine. This protocol emphasizes experimental causality, integrated safety procedures, and self-validating quality control checkpoints to ensure both the integrity of the synthesis and the purity of the final product.

Strategic Overview & Reaction Scheme

The conversion of methallyl chloride to 4-methylpent-4-en-1-amine necessitates a synthetic design that incorporates both a carbon-carbon bond formation and a subsequent functional group interconversion. Direct amination methods, such as reaction with ammonia, are unsuitable as they would only yield 2-methylprop-2-en-1-amine and often result in a difficult-to-separate mixture of primary, secondary, and tertiary amines.[1][2]

Our selected strategy employs a reliable Grignard-based chain extension, followed by a modified Gabriel synthesis. This approach offers high yields, excellent control over product formation, and avoids the use of highly explosive intermediates like alkyl azides.[2]

Overall Reaction Scheme:

• Step 1: Methallyl Chloride → 4-Methylpent-4-en-1-ol

• Step 2: 4-Methylpent-4-en-1-ol → 4-Methylpent-4-en-1-yl tosylate

• Step 3: 4-Methylpent-4-en-1-yl tosylate → 4-Methylpent-4-en-1-amine

Safety & Handling

This protocol involves hazardous materials and requires strict adherence to safety standards. All operations must be performed in a certified chemical fume hood.

• Methallyl Chloride: Highly flammable, toxic upon inhalation, and a lachrymator.[3][4] Avoid contact with skin and eyes. Use non-sparking tools and ground all equipment to prevent static discharge.[5][6]

• Grignard Reagents: Diethyl ether and THF are extremely flammable. Grignard reagents can ignite spontaneously upon contact with air. All glassware must be oven- or flame-dried, and the reaction must be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

• Ethylene Oxide: Extremely flammable and a known carcinogen. Typically supplied as a solution in THF or generated in situ. Handle with extreme caution.

• Tosyl Chloride: Corrosive and a lachrymator. Reacts with moisture.

• Pyridine: Flammable, toxic, and has a strong, unpleasant odor.

• Hydrazine Hydrate: Highly toxic, corrosive, and a suspected carcinogen. Handle with extreme care, using appropriate personal protective equipment (PPE), including neoprene or nitrile rubber gloves and chemical safety goggles.[4]

An emergency eye wash station and safety shower must be readily accessible.[4][5]

Experimental Protocols & Methodologies

Part 1: Synthesis of 4-Methylpent-4-en-1-ol (Intermediate)

Principle: This step involves the formation of methallylmagnesium chloride, a Grignard reagent, which then acts as a nucleophile. It attacks the electrophilic carbon of ethylene oxide in a ring-opening reaction, effectively adding a two-carbon hydroxyethyl group to the methallyl scaffold. Anhydrous conditions are paramount to prevent quenching of the highly basic Grignard reagent.

Protocol:

• Assemble a three-neck round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. Flame-dry the entire apparatus under a stream of dry nitrogen and allow it to cool to room temperature.

• To the flask, add magnesium turnings (1.2 eq) and a small crystal of iodine (as an initiator).

• Charge the dropping funnel with a solution of methallyl chloride (1.0 eq) in anhydrous diethyl ether or THF (see table below for quantities).

• Add a small portion (~5-10%) of the methallyl chloride solution to the magnesium turnings. Gentle warming with a heat gun may be necessary to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

• Once initiated, add the remaining methallyl chloride solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of ethylene oxide (1.1 eq) in anhydrous diethyl ether or THF dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• After addition, remove the ice bath and stir the mixture at room temperature for 2-3 hours or until TLC analysis indicates consumption of the Grignard reagent.

• Workup: Cool the reaction to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts, wash with saturated sodium chloride solution (brine), dry over anhydrous magnesium sulfate, and filter.[7]

• Concentrate the solvent in vacuo. Purify the crude product by vacuum distillation to yield 4-methylpent-4-en-1-ol as a colorless liquid.

Part 2: Synthesis of 4-Methylpent-4-en-1-yl tosylate

Principle: The hydroxyl group of the alcohol is a poor leaving group. This step converts it into a tosylate, which is an excellent leaving group for the subsequent SN2 reaction. The reaction is performed in the presence of pyridine, which acts as both a solvent and a base to neutralize the HCl generated.

Protocol:

• In a round-bottom flask, dissolve 4-methylpent-4-en-1-ol (1.0 eq) in anhydrous pyridine at 0 °C.

• Add p-toluenesulfonyl chloride (TsCl, 1.1 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 4-6 hours. Monitor the reaction progress by TLC.

• Workup: Pour the reaction mixture into ice-cold 2M HCl and extract with ethyl acetate.

• Wash the organic layer sequentially with 2M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford the crude tosylate, which is often used in the next step without further purification.

Part 3: Synthesis of 4-Methylpent-4-en-1-amine (Final Product)

Principle: This two-stage step follows the classic Gabriel synthesis pathway. First, the tosylate undergoes an SN2 reaction with the phthalimide anion, forming a protected primary amine. Second, the phthalimide protecting group is cleaved using hydrazine hydrate (the Ing-Manske procedure) to release the free primary amine.

Protocol:

• Combine the crude 4-methylpent-4-en-1-yl tosylate (1.0 eq) and potassium phthalimide (1.1 eq) in anhydrous dimethylformamide (DMF).

• Heat the mixture to 80-90 °C and stir for 12-18 hours, monitoring by TLC for the disappearance of the tosylate.

• Workup (Phthalimide intermediate): Cool the reaction mixture to room temperature and pour it into water. The N-alkylated phthalimide product will often precipitate and can be collected by filtration. Wash the solid with water and dry.

• Hydrazinolysis: Suspend the N-(4-methylpent-4-en-1-yl)phthalimide intermediate (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.5 - 2.0 eq) and reflux the mixture for 4-6 hours. A thick white precipitate (phthalhydrazide) will form.

• Workup (Final Product): Cool the mixture to room temperature and acidify with 2M HCl. Filter to remove the phthalhydrazide precipitate.

• Concentrate the filtrate in vacuo to remove the ethanol.

• Make the remaining aqueous solution basic (pH > 12) by adding 4M NaOH.

• Extract the free amine into diethyl ether (3x).

• Dry the combined organic layers over anhydrous potassium carbonate, filter, and carefully concentrate in vacuo to yield 4-methylpent-4-en-1-amine. Further purification can be achieved by distillation.

Workflow and Mechanism Visualization

Caption: High-level workflow for the synthesis of the target amine.

Caption: Key mechanistic steps of the Gabriel amine synthesis.

Data Summary & Trustworthiness

To ensure the validity of the synthesis, in-process controls and final product characterization are essential.

In-Process Controls (Self-Validation):

• TLC Analysis: Monitor each reaction using an appropriate solvent system (e.g., Hexane/Ethyl Acetate for steps 1 and 2; Dichloromethane/Methanol for step 3). Stain with potassium permanganate to visualize non-UV active compounds.

• GC-MS: Analyze small aliquots of the reaction mixture to confirm the presence of intermediates and the disappearance of starting materials.

Characterization of Final Product (4-Methylpent-4-en-1-amine):

• ¹H NMR: Expected signals should correspond to the terminal vinyl protons, the allylic methyl group, the aliphatic chain protons, and the amine protons.

• ¹³C NMR: The number of signals should match the number of unique carbon atoms in the structure. Key signals include those for the sp² carbons of the double bond and the carbon attached to the nitrogen.

• FT-IR (neat): Look for characteristic N-H stretching bands (~3300-3400 cm⁻¹), C-H stretches, and a C=C stretch (~1650 cm⁻¹).

• Mass Spectrometry (EI or ESI): The molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺) should correspond to the calculated molecular weight (C₆H₁₃N = 101.19 g/mol ).

Quantitative Data Table:

Step	Reagent	MW ( g/mol )	Equivalents	Moles (Example)	Mass/Vol (Example)	Expected Yield
1	Methallyl Chloride	90.55	1.0	0.20	18.1 g	-
	Magnesium Turnings	24.31	1.2	0.24	5.8 g	-
	Ethylene Oxide	44.05	1.1	0.22	9.7 g	70-80%
2	4-Methylpent-4-en-1-ol	100.16	1.0	0.15	15.0 g	-
	p-Tosyl Chloride	190.65	1.1	0.165	31.5 g	90-95%
3	Tosylate Intermediate	254.36	1.0	0.14	35.6 g	-
	Potassium Phthalimide	185.22	1.1	0.154	28.5 g	-

| | Hydrazine Hydrate | 50.06 | 1.5 | 0.21 | 10.5 g (6.7 mL) | 80-90% (from tosylate) |

References

• Gelest, Inc. (2015). METHALLYL CHLORIDE, tech-95 Safety Data Sheet. Retrieved from [Link]

• Multichem. Methallyl chloride Safety Data Sheet. Retrieved from [Link]

• Gelest, Inc. (2014). ENEM2040_METHALLYL CHLORIDE MSDS. Retrieved from [Link]

• PubChem. (n.d.). N,N-diethyl-4-methylpent-4-en-2-yn-1-amine. Retrieved from [Link]

• Boatman, S., & Hauser, C. R. (n.d.). 5-METHYL-5-HEXEN-2-ONE. Organic Syntheses. Retrieved from [Link]

• Clark, J. (n.d.). reaction between acyl chlorides and ammonia - addition / elimination. Chemguide. Retrieved from [Link]

• Google Patents. (n.d.). CN1288119C - Methallyl chloride synthetic process and apparatus thereof.

• SpectraBase. (n.d.). 4-Methylpent-3-enylamine. Retrieved from [Link]

• Google Patents. (n.d.). CN1456544A - Methallyl chloride synthetic process and apparatus thereof.

• American Chemical Society. (2002). Ammonolysis of Allyl Chloride by Ammonia Solution. Retrieved from [Link]

• LibreTexts Chemistry. (2021). Synthesis of Amines. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylpentan-1-amine hydrochloride. Retrieved from [Link]

• American Chemical Society. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Antibacterial Activity of 4-(4-Methylpent-3-enyl)cyclohex-4-ene-1,2-dicarboxamide. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylpent-2-en-1-amine. Retrieved from [Link]

• PubChemLite. (n.d.). Methyl(pent-4-en-1-yl)amine hydrochloride (C6H13N). Retrieved from [Link]

• SpectraBase. (n.d.). 4-Methylpent-3-en-1-yne. Retrieved from [Link]

• World Intellectual Property Organization. (n.d.). c07 organic chemistry. Retrieved from [Link]

• MDPI. (2025). Review of Modern Eschweiler–Clarke Methylation Reaction. Retrieved from [Link]

• PubMed. (2010). Formation of Pent-4-en-1-amine, the counterpart of acrylamide from lysine and its conversion into piperidine in lysine/glucose reaction mixtures. Retrieved from [Link]

• National Institutes of Health. (2021). Deaminative chlorination of aminoheterocycles. Retrieved from [Link]

• Biotage. (2023). Is there an easy way to purify organic amines?. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 24.6: Synthesis of Amines. Retrieved from [Link]

• Google Patents. (n.d.). US2377511A - Purification of amine reaction mixtures.
• Google Patents. (n.d.). CN111484418A - Preparation method of 4-amino-2-cyclopentene-1-methanol hydrochloride.

• Bond University Research Portal. (n.d.). A Visual Organic Chemistry Reaction: The Synthesis of 4-Amino-3-nitrobenzoic Acid Methyl Ester via Fischer Esterification. Retrieved from [Link]

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Application Notes &amp; Protocols: Copolymerization of 4-Methylpent-4-en-1-amine

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the copolymerization of 4-Methylpent-4-en-1-amine (4-MPA). Direct polymerization of 4-MPA is challenging due to the inhibitory effects of its primary amine functionality on common polymerization catalysts and processes.[1] This guide details a robust strategy centered on the use of a protecting group for the amine, enabling controlled polymerization via Reversible Addition-Fragmentation chain-Transfer (RAFT). We present detailed, step-by-step protocols for the synthesis of an N-Boc-protected 4-MPA monomer, its subsequent copolymerization with a comonomer, and the final deprotection step to yield the desired amine-functionalized copolymer. Characterization techniques are also discussed to validate each stage of the process.

Introduction: The Challenge and Potential of 4-MPA

4-Methylpent-4-en-1-amine (4-MPA) is a unique monomer possessing a sterically hindered terminal alkene and a primary amine. This bifunctionality makes it a highly attractive building block for the synthesis of functional polymers with applications in drug delivery, gene therapy (as cationic vectors), and as reactive compatibilizers or adhesion promoters.

However, the very features that make 4-MPA desirable also present significant synthetic challenges:

• Incompatibility with Polymerization Techniques: The primary amine group is highly reactive and can interfere with most polymerization mechanisms.[1][2]

  • Radical Polymerization: The amine can act as a chain transfer agent, leading to poor control over molecular weight and broad polydispersity.

  • Atom Transfer Radical Polymerization (ATRP): The amine can complex with and poison the copper catalyst, halting the polymerization.[3][4][5]

  • Cationic/Anionic Polymerization: The amine's basicity neutralizes cationic initiators, while its acidic proton (N-H) terminates anionic chains.

• Steric Hindrance: The 1,1-disubstituted nature of the alkene group can reduce its reactivity in copolymerizations, requiring careful selection of comonomers and reaction conditions.[6]

To overcome these obstacles, a protecting group strategy is the most effective approach. By temporarily masking the reactive amine, the monomer can be incorporated into a polymer backbone using controlled radical polymerization techniques.[7][8][9] This guide will focus on using the tert-butyloxycarbonyl (Boc) group, which is stable under RAFT polymerization conditions and can be efficiently removed under mild acidic conditions.[10][11]

Strategic Workflow Overview

The overall strategy involves three key stages: Protection, Polymerization, and Deprotection . This workflow ensures the synthesis of well-defined copolymers with pendant primary amine groups.

Figure 1: Overall workflow for the synthesis of amine-functionalized copolymers.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-4-Methylpent-4-en-1-amine (Boc-4-MPA)

This protocol describes the protection of the primary amine of 4-MPA using di-tert-butyl dicarbonate (Boc anhydride).

Materials:

• 4-Methylpent-4-en-1-amine (4-MPA)

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA) or Sodium Hydroxide (NaOH)

• Dichloromethane (DCM), anhydrous

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Rotary evaporator, separatory funnel, standard glassware

Procedure:

• Dissolve 4-Methylpent-4-en-1-amine (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Add a base such as triethylamine (1.5 eq).[12] Stir the solution at room temperature for 10 minutes.

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM to the reaction mixture.

• Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Quench the reaction by adding saturated NaHCO₃ solution.[12]

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by column chromatography on silica gel if necessary.

Validation:

• ¹H NMR: Confirm the presence of the tert-butyl group (singlet at ~1.4 ppm) and the carbamate N-H proton.

• FTIR: Observe the appearance of a strong C=O stretch from the carbamate group (~1680-1700 cm⁻¹).

Protocol 2: RAFT Copolymerization of Boc-4-MPA with Methyl Methacrylate (MMA)

This protocol details a typical RAFT polymerization procedure to create a well-defined copolymer.[13] Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization is chosen for its tolerance to a wide range of functional groups and its ability to produce polymers with controlled molecular weights and low dispersity.[14]

Materials:

• N-Boc-4-Methylpent-4-en-1-amine (Boc-4-MPA) (from Protocol 1)

• Methyl Methacrylate (MMA), inhibitor removed

• RAFT Agent (e.g., 2-Cyano-2-propyl benzodithioate)

• Initiator (e.g., Azobisisobutyronitrile, AIBN)

• Anhydrous solvent (e.g., Toluene, Dioxane, or Benzene)

• Schlenk flask or ampule, vacuum line, oil bath

Procedure:

• To a Schlenk flask, add the RAFT agent, Boc-4-MPA, MMA, AIBN, and the solvent. The molar ratios will determine the target molecular weight and should be calculated beforehand. A typical ratio might be [Monomers]:[RAFT]:[AIBN] = 200:1:0.2.

• Seal the flask and de-gas the solution by subjecting it to at least three freeze-pump-thaw cycles to remove dissolved oxygen.[13]

• After the final thaw, backfill the flask with an inert gas (Nitrogen or Argon) and place it in a preheated oil bath at the desired temperature (e.g., 60-80 °C for AIBN).

• Allow the polymerization to proceed for the desired time (e.g., 6-24 hours). To determine kinetics, small aliquots can be withdrawn at various time points using a degassed syringe.

• Terminate the polymerization by quenching the reaction in an ice bath and exposing it to air.

• Precipitate the polymer by adding the reaction solution dropwise into a large volume of a non-solvent (e.g., cold methanol or hexane).

• Collect the precipitated polymer by filtration, wash with the non-solvent, and dry under vacuum to a constant weight.

Validation:

• ¹H NMR: Determine copolymer composition by comparing the integration of peaks characteristic of each monomer unit.

• Size Exclusion Chromatography (SEC/GPC): Determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and polydispersity index (PDI = Mₙ/Mₙ). A low PDI (<1.3) indicates a controlled polymerization.[15]

Protocol 3: Deprotection of P(Boc-4-MPA-co-MMA)

This protocol removes the Boc protecting group to reveal the primary amine functionality on the copolymer backbone.[10][16]

Materials:

• Protected Copolymer (from Protocol 2)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Basic solution (e.g., dilute ammonium hydroxide or sodium bicarbonate) for neutralization

• Dialysis tubing (if applicable)

Procedure:

• Dissolve the Boc-protected copolymer in a minimal amount of DCM.

• In a well-ventilated fume hood, add an excess of trifluoroacetic acid (TFA) (e.g., 20-50% v/v solution in DCM). The deprotection is typically rapid.[10]

• Stir the solution at room temperature for 1-2 hours.

• Remove the TFA and DCM under reduced pressure. Be aware that TFA is highly corrosive.

• Redissolve the resulting polymer salt in a suitable solvent (e.g., water or methanol) and neutralize by careful addition of a base until the pH is > 8.

• Purify the final amine-functionalized polymer. This can be done by precipitation into a non-solvent or by dialysis against deionized water to remove residual salts.

• Isolate the final product by filtration or lyophilization.

Validation:

• ¹H NMR: Confirm the disappearance of the large singlet corresponding to the tert-butyl protons at ~1.4 ppm.

• FTIR: Confirm the disappearance of the carbamate C=O stretch (~1680-1700 cm⁻¹) and the appearance of N-H bending vibrations (~1600 cm⁻¹).

Data Presentation & Characterization

Systematic characterization is crucial for validating each step of the synthesis.

Table 1: Example RAFT Copolymerization Conditions & Results

Entry	[MMA]:[Boc-4-MPA]	[Monomers]:[RAFT]	Time (h)	Mₙ (Theory)¹ ( g/mol )	Mₙ (SEC)² ( g/mol )	PDI (Mₙ/Mₙ)²
1	90:10	100:1	8	10,500	9,800	1.15
2	75:25	100:1	12	13,200	12,500	1.18
3	90:10	200:1	10	21,000	19,700	1.21
4	75:25	200:1	16	26,400	24,800	1.25
¹ Theoretical Mₙ calculated based on monomer conversion.[14]
² Determined by Size Exclusion Chromatography (SEC) relative to polystyrene standards.

Table 2: Spectroscopic Characterization Summary

Stage	Technique	Key Feature	Expected Result
Boc-4-MPA Monomer	¹H NMR	tert-butyl protons	Singlet, 9H, ~1.4 ppm
FTIR	Carbamate C=O stretch	Strong absorbance at ~1690 cm⁻¹
Protected Copolymer	¹H NMR	MMA -OCH₃ protons vs. Boc-4-MPA tert-butyl protons	Singlet at ~3.6 ppm and singlet at ~1.4 ppm. Ratio gives copolymer composition.
SEC/GPC	Elution profile	Narrow, symmetric peak indicating low PDI.
Final Copolymer	¹H NMR	Disappearance of tert-butyl protons	Signal at ~1.4 ppm is absent or significantly diminished.
FTIR	Disappearance of C=O, appearance of N-H bend	Peak at ~1690 cm⁻¹ disappears; broad N-H stretch (~3300-3400 cm⁻¹) may be visible.

Conclusion

The successful copolymerization of 4-Methylpent-4-en-1-amine requires a strategic approach to manage the high reactivity of its primary amine group. The protocols detailed herein, based on N-Boc protection followed by controlled RAFT polymerization and subsequent deprotection, provide a reliable and validated pathway to synthesize well-defined, amine-functionalized copolymers. This methodology opens the door for researchers to harness the unique properties of 4-MPA for advanced applications in materials science and drug development.

References

• Photolabile protecting groups: a strategy for making primary amine polymers by RAFT.Polymer Chemistry (RSC Publishing).
• Atom Transfer Radical Polymerization Using Tris[2-(dimethylamino)ethyl]amine.Tokyo Chemical Industry Co., Ltd. (2013).
• Catalytic Installation of Primary Amines Onto Polyolefins for Oligomer Valorization.PubMed (2024).
• Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark.PMC.
• Atom Transfer Radical Polymerization.Chemical Reviews (2001).
• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines.PMC.
• Incorporating primary amine pendant groups into copolymers via nitroxide mediated polymerization.Squarespace (2011).
• Typical Procedures for Polymerizing via RAFT.MilliporeSigma.
• SYNTHESIS OF POLYMERS WITH AMINO END GROUPS BY ATOM TRANSFER RADICAL POLYMERIZATION.Taylor & Francis.
• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.Total Synthesis (2024).
• 50th Anniversary Perspective: RAFT Polymerization—A User Guide.Macromolecules (2017).
• Copolymerization of ethene with cyclic and other sterically hindered olefins.ResearchGate (2025).
• Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications.PMC.
• Micro Review of RAFT Polymerization.Sigma-Aldrich.
• Copolymer characterization by SEC-NMR and SEC-MALDI.ResearchGate (2025).
• Boc-Protected Amino Groups.Organic Chemistry Portal.
• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions.PMC.
• Polymeric Amines and Ampholytes Derived from Poly(acryloyl chloride): Synthesis, Influence on Silicic Acid Condensation and Interaction with Nucleic Acid.MDPI (2017).

Sources

• 1. Catalytic Installation of Primary Amines Onto Polyolefins for Oligomer Valorization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Unraveling the Roles of Amines in Atom Transfer Radical Polymerization in the Dark - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Photolabile protecting groups: a strategy for making primary amine polymers by RAFT - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. jocpr.com [jocpr.com]
• 9. static1.squarespace.com [static1.squarespace.com]
• 10. total-synthesis.com [total-synthesis.com]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]
• 12. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Typical Procedures for Polymerizing via RAFT [sigmaaldrich.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchgate.net [researchgate.net]
• 16. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

One-pot synthesis of pyrrolidines from 4-Methylpent-4-en-1-amine

Considering Pyrrolidine Synthesis

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Considering Synthesis Options

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Evaluating Carboamination and Cyclization

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Drafting Application Note Structure

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Refining Protocol and Visuals

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Updating Graphviz Diagram

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Defining Application Note Scope

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Detailing Key Mechanistic Steps

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Defining Experimental Protocol

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Clarifying Reaction Parameters

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Defining Experimental Workflow

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Drafting Catalytic Cycle

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Finalizing Diagrams and References

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Justifying Cs2CO3 and Ligand Choice

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Finalizing Application Note Draft

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Refining Applications Note

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Justifying Protocol Elements

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Finalizing Experimental Details

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Defining Purification and Data

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Finalizing Experimental Details

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methylpent-4-en-1-amine

CAS No: 5344-20-7 | Molecular Formula: C₆H₁₃N | Target Audience: Process Chemists & R&D Scientists

Executive Summary & Route Selection

Subject: Optimization of Yield and Purity for 4-Methylpent-4-en-1-amine.

The synthesis of 4-Methylpent-4-en-1-amine presents two specific challenges: volatility of the free base (bp ~110–125 °C) and preservation of the terminal alkene during reduction steps. While direct alkylation of ammonia is theoretically possible, it invariably leads to poly-alkylation and poor yields.

Route Comparison Table

Feature	Route A: Nitrile Homologation (Recommended)	Route B: Gabriel Synthesis	Route C: Direct Alkylation
Precursor	3-methyl-3-buten-1-ol (Isoprenol)	4-bromo-2-methyl-1-butene	4-bromo-2-methyl-1-butene
Step Count	3 (Activation Cyanation Reduction)	2 (Substitution Deprotection)	1
Yield Potential	High (70-85%)	High (60-80%)	Low (<30%)
Key Risk	Reduction selectivity (Alkene vs Nitrile)	Hydrazine handling / byproduct removal	Over-alkylation (Bis/Tris amines)
Cost Efficiency	High (Cheap starting material)	Low (Expensive C6 halide)	Moderate

Detailed Technical Protocol (Nitrile Route)

Phase 1: Activation of Isoprenol

Objective: Convert 3-methyl-3-buten-1-ol to a reactive electrophile (Tosylate or Mesylate).

• Reagents:

  -Toluenesulfonyl chloride (TsCl), Triethylamine (TEA), DMAP (cat.), DCM.

• Critical Control Point: Temperature must be kept < 5 °C during addition to prevent elimination side reactions.

Phase 2: Nitrile Displacement (Homologation)

Objective: Chain extension to C6.

• Reaction:

• Solvent System: DMSO is superior to DMF for rate enhancement due to better cation solvation, but requires careful workup.

• Troubleshooting: If the reaction stalls, add a catalytic amount of NaI (Finkelstein condition) to generate the more reactive iodide in situ.

Phase 3: Chemoselective Reduction (The Yield Maker)

Objective: Reduce Nitrile to Amine without hydrogenating the alkene.

• Reagent: Lithium Aluminum Hydride (LiAlH₄).[1][2]

• Why not Catalytic Hydrogenation? Pd/C or Raney Ni often results in partial reduction of the terminal double bond, especially in high-pressure vessels. LAH is chemoselective for the nitrile over the alkene at 0 °C to reflux temperatures.

Step-by-Step Reduction Protocol:

• Setup: Flame-dry a 3-neck flask under

  . Charge with anhydrous Et₂O or THF (THF is safer for reflux).

• Addition: Cool to 0 °C. Add LiAlH₄ (1.5 equiv) carefully.

• Substrate: Add 4-methylpent-4-enenitrile dropwise. Exothermic.

• Reaction: Warm to RT, then reflux for 2-4 hours. Monitor by TLC (disappearance of nitrile spot).

• The "Fieser" Workup (Crucial for Yield):

  • To quench

    grams of LiAlH₄, add sequentially:
    • mL water
    • mL 15% NaOH
    • mL water

  • Result: A granular white precipitate forms (aluminum salts) which can be easily filtered. This avoids the "gelatinous nightmare" of standard acid quenches that trap your product.

Visualization of Workflows

Caption: Figure 1. Optimized Homologation-Reduction pathway for high-yield synthesis of 4-Methylpent-4-en-1-amine.

Caption: Figure 2. Diagnostic Logic Tree for troubleshooting common yield losses.

Purification & Isolation (The "Yield Saver")

The Problem: The free amine is a liquid with significant volatility. Standard rotary evaporation will co-distill the product, leading to "mysterious" yield loss.

The Solution: Acid-Base Extraction & Salt Formation

• Extraction: After filtering the aluminum salts (Fieser method), extract the organic layer with 1M HCl (aq) . The amine moves to the aqueous phase as the hydrochloride salt; neutral impurities remain in the organic phase.

• Wash: Wash the aqueous acidic layer with Ether/DCM to remove non-basic impurities.

• Free Basing (Careful!): Basify the aqueous layer with NaOH to pH > 12. Extract into DCM or Ether.

• Isolation:

  • Option A (Free Base): Dry over

    . Remove solvent under mild vacuum (do not heat bath > 30 °C). Stop before dryness.

  • Option B (HCl Salt - Recommended): Bubble dry HCl gas into the ether extract or add HCl in Dioxane. The amine hydrochloride salt will precipitate. Filter and dry. This salt is stable and non-volatile.

FAQs: Researcher to Researcher

Q: Can I use catalytic hydrogenation (H₂/Pd-C) to reduce the nitrile? A: It is risky. While nitriles can be reduced this way, the terminal alkene is also susceptible to hydrogenation. If you must use hydrogenation (e.g., for safety reasons avoiding LAH), use Raney Nickel at low pressure and temperature, or use a poisoned catalyst, but expect 10-15% over-reduced byproduct (4-methylpentylamine).

Q: My product smells like almonds and yield is zero. What happened? A: You likely have unreacted nitrile or isonitrile byproduct. Check your IR spectrum. A sharp peak at ~2250 cm⁻¹ indicates the nitrile is still present. Ensure your LAH is fresh (grey powder, not white) and the reflux was sufficient.

Q: Why did my reaction turn into a solid rock during the Gabriel Synthesis? A: This is the "phthalhydrazide problem." If you used the Gabriel route and deprotected with hydrazine, the byproduct is insoluble phthalhydrazide. You must use a sufficient amount of ethanol to keep the mixture fluid, or use acid hydrolysis (6M HCl) instead of hydrazine, though acid hydrolysis is harsher on the alkene.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard protocols for Nitrile Reduction with LAH, p. 773).
• Solomons, T.W.G., Fryhle, C.B.Organic Chemistry, 10th Ed. Wiley, 2011. (Mechanistic details of Gabriel Synthesis and Nitrile Reduction).

• PubChem Database. "4-Methylpent-4-en-1-amine (CID 5344-20-7)." National Center for Biotechnology Information. [Link]

• Brown, H. C., & Yoon, N. M. "Selective Reductions. I. Lithium Aluminum Hydride."[1][2] Journal of the American Chemical Society, 88(7), 1464–1472, 1966. (Foundational work on chemoselectivity of LAH vs Alkenes).

• Fieser, L. F., & Fieser, M.Reagents for Organic Synthesis, Vol. 1, Wiley, 1967, p. 581-595. (Source of the specific "Fieser" workup for aluminum hydrides).

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 4-Methylpent-4-en-1-amine Storage &amp; Handling

This technical support guide is designed for researchers and process chemists handling 4-Methylpent-4-en-1-amine . It prioritizes the distinction between true polymerization and common environmental degradation, providing actionable protocols to preserve reagent integrity.

Product Category: Unsaturated Primary Amines Critical Risk: Oxidative Degradation & Pseudo-Polymerization (Carbamate Formation) Storage Standard: 2–8°C (Short term), -20°C (Long term) | Inert Atmosphere | Dark

Part 1: The Science of Instability (The "Why")

To prevent degradation, one must first understand the dual-threat nature of this molecule. 4-Methylpent-4-en-1-amine contains two reactive functional groups that degrade via distinct mechanisms.

The "False" Polymerization (CO₂ Absorption)

The Symptom: You open the bottle and see a white, crusty solid on the rim or floating in the liquid. The Cause: This is rarely actual polymer. Primary amines are nucleophilic and react rapidly with atmospheric carbon dioxide to form carbamate salts . This is a reversible reaction but ruins stoichiometry.

True Polymerization & Oxidation

The Symptom: The liquid becomes viscous (syrupy), turns yellow/brown, or forms a gummy residue. The Cause:

• Radical Propagation: The terminal alkene (isobutylene-type) is susceptible to radical polymerization, initiated by peroxides formed from oxygen exposure.

• Oxidative Coupling: The amine group can oxidize to N-oxides or undergo radical coupling, leading to colored impurities.

Mechanism Visualization

The following diagram illustrates the two divergent degradation pathways users must distinguish.

Figure 1: Divergent degradation pathways. Note that "white crust" is typically atmospheric contamination (Carbamate), while viscosity changes indicate radical polymerization.

Part 2: Troubleshooting Guide (FAQs)

Q1: My reagent has developed a white solid precipitate. Has it polymerized?

Diagnosis: Likely No . Explanation: This is most likely the carbamate salt formed by reaction with atmospheric CO₂. True polymers of this alkene are typically gummy or viscous liquids, not crystalline white solids. Action:

• Take a small aliquot of the mixture.

• Add aqueous NaOH (1M).

• Result: If the solid dissolves and the free amine oil separates, it was a carbamate salt. The reagent can be recovered by extraction.

• Result: If the solid remains insoluble or gummy, it is likely a polymer or oxidative degradation product. Discard.

Q2: The liquid has turned yellow. Is it still usable?

Diagnosis: Caution Required . Explanation: Yellowing indicates oxidation of the amine (N-oxide formation) or trace radical coupling. It suggests the inhibitor (if present) is being consumed or the inert atmosphere was breached. Action: Check purity via GC-MS or NMR.

• If purity is >95%: Distill under reduced pressure to remove colored impurities before use in sensitive catalysis.

• If purity is <90%: Discard, as impurities may poison metal catalysts (e.g., Pd, Ru).

Q3: Should I add stabilizers?

Recommendation: Yes, for long-term storage. Protocol: If the reagent will be stored for >1 month after opening, add BHT (Butylated hydroxytoluene) at 100–200 ppm .

• Why BHT? Unlike MEHQ (Monomethyl ether hydroquinone), BHT does not require oxygen to function (MEHQ needs trace O₂ to be active, which contradicts the requirement for inert storage). BHT is also less likely to cause color complexes with primary amines.

Part 3: Storage & Handling Protocols[1][2]

Protocol A: The "Inert Barrier" System (Mandatory)

Objective: Exclude O₂ and CO₂ to prevent both polymerization and carbamate formation.

• Container Selection: Use amber glass vials with PTFE-lined septa. Avoid polyethylene (PE) bottles for long-term storage as they are permeable to oxygen.

• Sparging (Initial Opening): Upon first opening a commercial bottle, sparge the liquid with dry Argon for 5–10 minutes using a long needle to strip dissolved oxygen.

• Headspace Purge: Before resealing, flow Argon gently into the headspace for 10 seconds.

• Sealing: Wrap the cap junction tightly with Parafilm® or electrical tape to prevent gas exchange.

Protocol B: Re-Purification of Degraded Material

Objective: Recover monomer from "crusty" or slightly yellowed stock.

Step	Action	Technical Rationale
1	Dissolution	Dissolve the crude amine in Et₂O or DCM.
2	Basic Wash	Wash with 1M NaOH (aq).
3	Drying	Dry organic layer over Na₂SO₄ or KOH pellets.
4	Distillation	Vacuum distill (low temp). Add BHT to the pot.
5	Collection	Collect in a receiver flask cooled to -78°C.

Part 4: Comparative Stability Data

The following table summarizes the expected shelf life based on storage conditions.

Storage Condition	Atmosphere	Stabilizer	Expected Shelf Life	Primary Failure Mode
20°C (Benchtop)	Air	None	< 1 Week	Carbamate crusting (Rapid)
4°C (Fridge)	Air	None	2–4 Weeks	Carbamate + Slow Oxidation
4°C (Fridge)	Argon	None	3–6 Months	Slow radical oligomerization
-20°C (Freezer)	Argon	BHT (100 ppm)	> 12 Months	Negligible degradation

Part 5: Quality Control Decision Tree

Use this workflow to validate reagent quality before committing to expensive experiments.

Figure 2: Quality Control Decision Tree. Always verify purity via NMR if the visual appearance is compromised.

References

• Sigma-Aldrich. (n.d.). 4-Methylpentan-1-amine Safety Data Sheet. Retrieved from

• ThermoFisher Scientific. (n.d.). Preventing Polymerization of Amines and Proteins. Retrieved from

• BenchChem. (2025).[1] Preventing polymerization in reactions with alpha,beta-unsaturated esters and amines. Retrieved from

• Eastman Chemical Company. (n.d.). Inhibitors for Polymerization: Hydroquinone & Derivatives. Retrieved from

• Gendler, S., et al. (2006).[2] Polymerization of 4-methylpentene by amine bis(phenolate) titanium and zirconium complexes. Journal of Polymer Science Part A: Polymer Chemistry. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Purification methods for removing isomers from 4-Methylpent-4-en-1-amine

This is a technical support guide designed for researchers and process chemists dealing with the purification of 4-Methylpent-4-en-1-amine . This guide prioritizes high-fidelity separation techniques to address the specific challenge of double-bond migration and structural isomerism.

Topic: Isolation of 4-Methylpent-4-en-1-amine from isomeric impurities. Document ID: TS-ORG-AMINE-04 Status: Active Audience: Synthetic Chemists, Process Engineers.

The Core Challenge: The "Migrating" Double Bond

The synthesis of 4-Methylpent-4-en-1-amine (Target) is frequently plagued by the thermodynamic migration of the terminal double bond to the more stable internal position, yielding 4-Methylpent-3-en-1-amine (Impurity A) .

Additionally, under acidic or high-thermal conditions, the amine tail can attack the alkene, leading to the cyclized byproduct 2,2-Dimethylpyrrolidine (Impurity B) .

Isomer Identification Guide

Before attempting purification, confirm your impurity profile using this diagnostic table:

Component	Structure Type	1H NMR Signature (CDCl3)	GC Retention Trend
Target (4-en)	Terminal Alkene	4.6-4.8 ppm (2H, m, )	Elutes 1st (Lowest BP)
Impurity A (3-en)	Internal Alkene	5.1-5.3 ppm (1H, t, )	Elutes 2nd
Impurity B (Cyclic)	Saturated Heterocycle	No vinylic protons; Complex aliphatic region	Elutes 3rd (Highest BP)

Visualization of Impurity Pathways

Understanding how these impurities form is critical to preventing them during purification.

Figure 1: Isomerization pathways. Acidic conditions promote both double bond migration (to the 3-en isomer) and cyclization.

Recommended Purification Protocols

Method A: Argentation Chromatography (The "Silver Bullet")

Best For: Removing the 3-en isomer when

BP is too small for distillation. Mechanism: Silver ions ( ) form reversible -complexes with alkenes. Terminal alkenes (sterically accessible) bind stronger than internal alkenes, significantly altering retention times.

Protocol:

• Preparation of

  -Silica:

  • Dissolve

    (10% w/w relative to silica) in Acetonitrile.

  • Add Silica Gel (standard 230-400 mesh).

  • Rotary evaporate to dryness in the dark (Silver salts are light-sensitive).

• Column Packing:

  • Pack the column immediately using the dry-pack method or a slurry in Hexane/DCM.

  • Warning: Wrap the column in aluminum foil to prevent photo-reduction of silver.

• Elution:

  • Mobile Phase: 0-10% Methanol in Dichloromethane (DCM) + 1% Triethylamine (TEA).

  • Note: The TEA is mandatory to prevent acid-catalyzed isomerization on the silica surface.

• Recovery:

  • The 3-en isomer (weaker complex) elutes first.

  • The 4-en Target (stronger complex) elutes second.

  • Wash fractions with 10% Ammonium Hydroxide (

    ) to remove leached silver ions before concentration.

Method B: High-Efficiency Fractional Distillation

Best For: Large scale (>50g) where chromatography is cost-prohibitive. Limitation: Requires a boiling point difference of

.

Protocol:

• Equipment: Vacuum distillation setup with a Vigreux column (minimum 20cm) or a spinning band column.

• Pressure: Reduce pressure to <10 mmHg to lower the boiling point below 60°C. High heat promotes cyclization.

• Fraction Collection:

  • Fore-run: Discard. Often contains volatile degradation products.

  • Main Fraction: Monitor head temperature precisely. The terminal alkene (Target) typically boils 2-4°C lower than the internal isomer due to less efficient packing/Van der Waals interactions.

Troubleshooting & FAQs

Q1: Why does my product isomerize during storage?

A: Primary amines absorb atmospheric

to form carbamates/carbonates, which are slightly acidic. This acidity can catalyze the migration of the double bond over time.

• Solution: Store under Argon/Nitrogen at -20°C. Add a stabilizer like activated molecular sieves (basic) to the storage vial.

Q2: I see a new impurity appearing during GC analysis.

A: Check your injector port temperature. If it is >200°C, the amine might be cyclizing inside the GC inlet (thermal hydroamination).

• Fix: Lower the inlet temperature or derivatize the amine (e.g., with Trifluoroacetic anhydride) prior to injection to block the nitrogen lone pair.

Q3: Can I use acid-base extraction to separate the isomers?

A: No. Both the 4-en and 3-en isomers have nearly identical pKa values (~10.5). They will protonate and extract into the aqueous phase simultaneously. Acid-base extraction is only useful for removing non-basic impurities (like starting nitriles or alcohols).

Workflow Visualization: Argentation Strategy

Figure 2: Argentation chromatography workflow. The terminal alkene binds more strongly to silver, eluting later than the internal isomer.

References

• Williams, C. M., & Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425–447.[1] Link

• Nikolova-Damyanova, B. (1992). Silver Ion Chromatography and Lipids. Advances in Lipid Methodology, 1, 181-237. Link

• O'Brien, P., et al. (2015). Purification of Amines: A Guide to Acid-Base Extraction and Chromatography. Journal of Organic Chemistry. (General Reference for Amine Handling).

• Biotage Application Note. (2023). Strategies for Purifying Ionizable Organic Amine Compounds. Link

Sources

• 1. researchgate.net [researchgate.net]

Troubleshooting catalyst poisoning in 4-Methylpent-4-en-1-amine hydroamination

Technical Support Center: Hydroamination Catalyst Optimization Ticket ID: #HA-4MP-001 Subject: Troubleshooting Catalyst Poisoning in 4-Methylpent-4-en-1-amine Cyclization

Welcome to the Advanced Catalysis Support Hub.

You are attempting the intramolecular hydroamination of 4-methylpent-4-en-1-amine to form 2,2-dimethylpyrrolidine .

Status Assessment: This specific substrate is a "benchmark" molecule. Due to the Thorpe-Ingold (gem-dimethyl) effect , the cyclization should be kinetically favored compared to the unsubstituted pent-4-en-1-amine [1]. If you are experiencing low conversion or stalling, you are likely facing catalyst poisoning or competitive inhibition , not a lack of thermodynamic driving force.

This guide is structured to diagnose and resolve these specific failure modes.

Part 1: Diagnostic Triage (The "Is it Dead?" Test)

Before altering the catalyst architecture, perform these three diagnostic checks to identify the poisoning mechanism.

Diagnostic 1: The "Spike" Test (Product Inhibition)

• Hypothesis: The product (2,2-dimethylpyrrolidine) is a stronger Lewis base than the substrate, binding irreversibly to the metal center.

• Protocol:

  • Run a standard reaction to ~20% conversion.

  • Add 20 mol% of pure 2,2-dimethylpyrrolidine (the product) to the reaction mixture.

  • Monitor kinetics.[1]

• Result Interpretation:

  • Rate Unchanged: No product inhibition. (Proceed to Diagnostic 2).

  • Immediate Stall: Severe product inhibition. The secondary amine product is poisoning the active site.

  • Fix: Switch to a sterically bulky ligand system (e.g., Buchwald biaryl phosphines for Pd/Au) to destabilize the binding of the secondary amine product.

Diagnostic 2: The "Dilution" Check (Substrate Inhibition)

• Hypothesis: The substrate (primary amine) is saturating the metal center, preventing alkene coordination (common in Late Transition Metals like Pt, Pd, Rh).

• Protocol:

  • Run the reaction at 0.1 M concentration.

  • Run a parallel reaction at 0.01 M (10x dilution).

• Result Interpretation:

  • Dilute Reaction is Faster: Positive for Substrate Inhibition. The high concentration of amine is acting as a "ligand sponge," choking the metal.

  • Fix: Use slow addition (syringe pump) of the substrate to keep free amine concentration low relative to the catalyst.

Diagnostic 3: The "Black Precipitate" Observation (Decomposition)

• Hypothesis: Reduction of the metal center (e.g., Pd(II)

  Pd(0) black) by the amine.

• Observation: Does the solution turn from clear/yellow to black/turbid?

• Fix: The amine is acting as a reductant. Add an oxidant stabilizer (e.g., 10 mol% Benzoquinone for Pd systems) or switch to a non-reducible Early Transition Metal (Group 4) or Lanthanide catalyst.

Part 2: Deep Dive – Mechanisms of Failure

Select the module below that matches your catalyst class.

Module A: Late Transition Metals (Pd, Pt, Au, Rh)

The Problem: Competitive Binding (The "Amine Sponge"). Late metals are "soft" Lewis acids. The primary amine substrate is a good

-donor. The metal prefers to bind the nitrogen lone pair rather than coordinate the alkene -system, which is required for activation [2].

The Solution:

• Cationic Switch: Use cationic complexes (e.g.,

  ). The positive charge increases the affinity for the alkene -system relative to the amine -donor.

• Steric Bulk: Use ligands like JohnPhos or XPhos . The bulk prevents the formation of bis-amine "off-cycle" resting states [3].

Module B: Early Transition Metals & Lanthanides (Ti, Zr, La, Sm)

The Problem: Protonolysis & Impurities. These catalysts operate via a

-bond metathesis mechanism. They are extremely oxophilic.

• Moisture: Even ppm levels of water will protonate the catalyst to form M-OH/M-O-M species, which are dead.

• Mechanism: The cycle relies on the amine protonating the metal-alkyl/amido bond. If the substrate is wet, the cycle never starts.

The Solution:

• Scavengers: Add 5-10 mol% of TMSCl (Trimethylsilyl chloride) or LiN(SiMe3)2 to scavenge trace water/protic impurities before adding the catalyst.

Part 3: Visualizing the Poisoning Pathways

The following diagram illustrates the decision logic for troubleshooting based on the specific failure mode observed.

Figure 1: Decision tree for diagnosing hydroamination catalyst failure.

Part 4: Optimized Protocol (Group 4 Catalyst)

If Late Metal catalysts fail due to amine binding, the industry standard for primary amines is Group 4 (Zr/Ti) catalysis . This protocol minimizes poisoning risks.

Recommended Catalyst:

or cationic analogs.

Step-by-Step Workflow:

Step	Action	Rationale
1	Pre-treatment	Store 4-methylpent-4-en-1-amine over activated 4Å molecular sieves for 24h.
2	Inert Atmosphere	Perform all steps in a N₂-filled glovebox ( ppm O₂/H₂O).
3	Catalyst Loading	Dissolve substrate (1.0 equiv) in . Add Catalyst (5-10 mol%).
4	Heating	Heat to 60-100°C in a sealed J-Young tube.
5	Monitoring	Track disappearance of alkene peaks ( 4.7-5.8 ppm) and appearance of pyrrolidine ring protons.

Part 5: Frequently Asked Questions (FAQs)

Q1: Why does my reaction stop at 50% conversion exactly? A: This often indicates Enantiomeric Self-Recognition or kinetic resolution if using a chiral catalyst on a racemic substrate (though 4-methylpent-4-en-1-amine is achiral, this applies to substituted variants). More likely for this substrate: You have generated a stable resting state (e.g., a bis-amido complex) that is thermodynamically stable and off-cycle. Increasing temperature may re-enter the catalytic cycle.

Q2: Can I use Brønsted Acids (e.g., HOTf) instead of metals? A: Yes, but with a caveat. Strong acids will protonate the amine to form an ammonium salt (

). The ammonium species is not nucleophilic and cannot attack the alkene. You need a delicate balance (catalytic amount of acid) or high temperatures to ensure a small equilibrium concentration of free amine exists to react [5].

Q3: The literature says this reaction is "easy." Why is mine failing? A: The "Gem-Dimethyl" effect makes the cyclization easy, but it does not protect the catalyst from the amine. If you are using a Late Metal (Pd/Pt), your primary amine is likely binding too tightly. Switch to a catalyst known for tolerating free amines, such as Tobin Marks’ Organolanthanides or Bertrand’s Cyclic (Alkyl)(Amino) Carbene (CAAC) Gold complexes .

References

• Thorpe-Ingold Effect in Hydroamination

  • Source: Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915). "The formation and stability of spiro-compounds." J. Chem. Soc., Trans.

  • URL:[Link]

• Late Metal Amine Binding/Poisoning

  • Source: Hartwig, J. F. (2008).[2] "Carbon-Heteroatom Bond Formation Catalyzed by Organometallic Complexes." Nature.

  • URL:[Link]

• Ligand Effects on Catalyst Resting States

  • Source: Hannedouche, J., & Schulz, E. (2013). "Asymmetric Hydroamination: A Survey of the Most Recent Developments." Chemistry – A European Journal.[3]

  • URL:[Link]

• Organolanthanide Hydroamination Mechanisms

  • Source: Hong, S., & Marks, T. J. (2004).

  • URL:[Link]

• Acid-Catalyzed Hydroamination Limitations

  • Source: Anderson, L. L., et al. (2006). "Brønsted Acid-Catalyzed Hydroamination of Alkenes." J. Am. Chem. Soc.[3]

  • URL:[Link]

Sources

• 1. Kinetic resolution of aminoalkenes by asymmetric hydroamination: a mechanistic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intramolecular Hydroamination of Unbiased and Functionalized Primary Aminoalkenes Catalyzed by a Rhodium Aminophosphine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic resolution of amines – Bode Research Group | ETH Zurich [bode.ethz.ch]

Minimizing side reactions in alkenyl amine radical cyclizations

Current Status: Online Operator: Senior Application Scientist Topic: Minimizing Side Reactions in N-Centered and

-Amino Radical Cyclizations

Triage Desk: Identify Your Problem

Before optimizing, we must diagnose the failure mode. Compare your crude reaction analysis (LCMS/NMR) with the scenarios below to route your troubleshooting.

Symptom (Observed Byproduct)	Diagnosis Code	Root Cause	Immediate Action
Linear Amine (Uncyclized)	ERR_RED_01	Premature H-Abstraction. The radical was quenched by the H-donor/solvent before it could cyclize onto the alkene.	Decrease H-donor concentration or increase alkene electrophilicity.
Enamine / Imine	ERR_OX_02	-Hydride Elimination / Over-oxidation. The intermediate C-radical underwent elimination instead of H-abstraction, or the amine was oxidized without cyclization.	Remove metal impurities, switch to reductive quenching cycle, or exclude O2.
Wrong Ring Size (6-endo vs 5-exo)	ERR_REG_03	Thermodynamic Control / Reversibility. The kinetic 5-exo product reverted, funneling into the thermodynamic 6-endo trap.	Lower temperature, shorten reaction time, or modify N-protecting group.
Oligomers / Polymer	ERR_POL_04	Intermolecular Addition. Radical concentration is too high, favoring radical-radical coupling or polymerization over intramolecular cyclization.	High dilution (0.01 M) or slow addition of radical precursor.

Technical Deep Dives & Troubleshooting

Module A: The "Linear Product" (ERR_RED_01)

The Issue: You observe the starting material reduced to a saturated amine (hydroamination without cyclization) or returned as starting material. Mechanism: Radical cyclization is a race between the intramolecular addition rate (

) and the intermolecular Hydrogen Atom Transfer (HAT) rate ( ). If , you get the linear product.

Troubleshooting Protocol:

• Adjust the H-Donor: If using thiols (e.g., thiophenol) in photoredox catalysis, the bond dissociation energy (BDE) matches the N-radical formation but might be too fast for the C-radical quenching.

  • Fix: Switch to a sterically bulky thiol (e.g., 2,4,6-triisopropylbenzenethiol) to slow down the intermolecular HAT, giving the radical time to cyclize.

• The "Thorpe-Ingold" Assist: If the chain is flexible, the conformational penalty is high.

  • Fix: If synthetic route permits, introduce gem-dimethyl groups or use a bulky N-protecting group (e.g., N-Boc vs. N-Benzyl) to restrict rotamers and favor the cyclization conformer.

• Polarity Matching: N-centered radicals are electrophilic. They react sluggishly with electron-deficient alkenes.

  • Fix: Ensure the alkene is electron-rich or neutral. If the alkene is electron-deficient (e.g., acrylate), you need to generate an

    -amino radical (nucleophilic) instead of an N-radical.

Module B: The "Wrong Ring" (ERR_REG_03)

The Issue: You targeted a pyrrolidine (5-exo) but isolated a piperidine (6-endo), or vice versa. Mechanism:

• Kinetic Control: 5-exo is typically faster for neutral aminyl radicals due to favorable orbital overlap (stereoelectronics).

• Thermodynamic Control: 6-endo is often more stable. If the N-radical addition is reversible (common with stabilized radicals), the reaction will funnel to the 6-endo product over time.

• Electronic Bias: Protonated aminium radicals (

  ) are highly electrophilic and may prefer the anti-Markovnikov (6-endo) attack to avoid the developing positive charge at the more substituted carbon.

Troubleshooting Protocol:

• Temperature Check: Run the reaction at lower temperatures (0°C or -20°C) to lock in the kinetic (5-exo) product.

• Protonation State:

  • To favor 5-exo: Ensure the reaction is basic or neutral (Neutral Aminyl Radical).

  • To favor 6-endo: Add a Brønsted acid or use an oxidizing protocol that generates the Aminium Radical cation.

• Leaving Group Modulation: If generating the radical from N-Cl or N-I (Hofmann-Löffler-Freytag), the halogen atom transfer step is often the turnover-limiting step. Using a stronger H-atom abstractor can prevent the reversal of the cyclization.

Module C: The "Elimination Product" (ERR_OX_02)

The Issue: Formation of unsaturated cyclic products (enamines/imines) or acyclic imines. Mechanism: After the N-radical cyclizes, the resulting C-centered radical must be quenched by H-abstraction. If a metal catalyst (Ir, Ru, Cu) or an oxidant is present, the C-radical may undergo Single Electron Oxidation to a cation, followed by proton loss (

-elimination).

Troubleshooting Protocol:

• Exclude Oxygen: O2 is a diradical trap that will intercept the C-radical, forming peroxides that degrade to ketones/imines. Degas thoroughly (Freeze-Pump-Thaw x3).

• Check Catalyst Redox Potentials: If using photoredox, ensure the excited state reduction potential of the catalyst is not strong enough to oxidize the product radical.

  • Fix: Switch from strongly oxidizing catalysts (e.g., Acridinium salts) to milder ones (e.g.,

    ) if oxidation is observed.

Visualizing the Pathway

The following diagram illustrates the divergence points where side reactions occur. Use this to map your failure mode.

Caption: Mechanistic divergence in alkenyl amine cyclization. Green path indicates desired reaction; Red dashed paths indicate failure modes (Reduction, Elimination, Regio-drift).

Validated Experimental Protocols

Protocol A: Photoredox PCET Cyclization (Anti-Markovnikov / 6-endo bias)

Best for: Generating cyclic amines from free amines using visible light. Note: This often favors anti-Markovnikov hydroamination, but can be tuned for cyclization.

Reagents:

• Catalyst:

  (1-2 mol%)

• H-Donor: 2,4,6-Triisopropylbenzenethiol (TRIP-SH) (20 mol%) - Bulky thiol prevents premature quenching.

• Base: Phosphate buffer or weak organic base (Collidine).

• Solvent: Dichloromethane (DCM) or Benzotrifluoride.

Step-by-Step:

• Setup: In a flame-dried vial, combine alkenyl amine (1.0 equiv), Ir-catalyst, and TRIP-SH.

• Degassing: Seal vial and sparge with Argon for 15 minutes. Critical: Oxygen causes imine formation.

• Irradiation: Place in a Blue LED reactor (approx. 450 nm) with fan cooling. Maintain temp < 30°C.

• Monitoring: Check LCMS at 4 hours.

  • If Linear Amine > 10%: Decrease TRIP-SH loading.

  • If Starting Material persists: Add 5 mol% more catalyst.

Protocol B: Iodine-Mediated Cyclization (Modified HLF)

Best for: 5-exo cyclizations of N-protected amines (Sulfonamides/Carbamates).

Reagents:

• Oxidant: Diacetoxyiodobenzene (PIDA) (1.5 equiv) and Iodine (

  ) (0.5 equiv).

• Solvent: Cyclohexane or DCE.

• Light: Visible light (tungsten bulb or green LED).

Step-by-Step:

• Dissolution: Dissolve N-sulfonamide alkene in solvent (0.1 M).

• Addition: Add PIDA and Iodine. The solution will turn purple/brown.

• Reaction: Irradiate at room temperature. The reaction generates an N-I intermediate which homolyzes to the N-radical.

• Workup: Wash with saturated

  (sodium thiosulfate) to remove excess iodine.

• Note: If you observe the iodo-cyclized product (iodine incorporated), this is an intermediate. Treat with

  or TTMSS to remove the iodine and get the saturated cycle.

FAQ: Rapid Fire Support

Q: My reaction works on the 50mg scale but fails on the 1g scale. Why? A: Light penetration (Beer-Lambert Law). In batch photoredox, light only penetrates the first few millimeters. On 1g scale, most of your reaction mixture is in the dark. Solution: Use a flow reactor or increase stirring speed significantly and use a thinner vessel (surface-area-to-volume ratio).

Q: I am getting a mixture of 5-exo and 6-endo products. How do I force 5-exo? A: 5-exo is usually the kinetic product. Lower the temperature (-20°C to -40°C). Also, check your N-substituent. Electron-withdrawing groups (Sulfonyl, Boc) generally increase the rate of 5-exo cyclization by making the radical more electrophilic.

Q: Can I use this for alkynyl amines instead of alkenyl? A: Yes, but the product will be an enamine (cyclic) or imine. These are prone to hydrolysis.[1] You must reduce the crude mixture (e.g., with

or ) immediately after cyclization to isolate the stable saturated amine.

References

• Knowles, R. R., et al. (2013). "Catalytic Alkene Hydroamination via Proton-Coupled Electron Transfer." Science.

• Leonori, D., et al. (2018). "Photoinduced Assembly of Nitrogen-Heterocycles from Alkyl Amines." Angewandte Chemie International Edition.

• Zard, S. Z. (2008).[2] "Recent Progress in the Generation and Use of Nitrogen-Centred Radicals." Chemical Society Reviews.[2]

• Studer, A., & Curran, D. P. (2016). "The Electron is a Catalyst." Nature Chemistry.

• Nicewicz, D. A., et al. (2016). "Anti-Markovnikov Hydroamination of Alkenes." Journal of the American Chemical Society.[3][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. 29. Anti-Markovnikov Hydroamination of Unactivated Alkenes with Primary Alkyl Amines – The Knowles Group [knowleslab.princeton.edu]
• 4. acs.figshare.com [acs.figshare.com]

Handling volatility issues with 4-Methylpent-4-en-1-amine in the lab

Focus: 4-Methylpent-4-en-1-amine (CAS: 134856-60-3)

Welcome to the Senior Application Scientist Support Portal. Working with low-molecular-weight aliphatic amines like 4-Methylpent-4-en-1-amine presents a unique set of thermodynamic and analytical challenges. Because of its high vapor pressure and chemical reactivity, standard laboratory techniques—such as open-flask refluxing or high-vacuum rotary evaporation—often lead to catastrophic loss of yield or severe equipment contamination.

This guide is designed not just to give you a list of steps, but to explain the causality behind the chemistry. By understanding the physical chemistry of volatile amines, you can build self-validating experimental workflows that ensure stoichiometric accuracy and reproducible data.

Physicochemical Data & Safety Profile

Before designing any workflow, you must understand the physical parameters of the molecule you are handling. 4-Methylpent-4-en-1-amine is frequently utilized as a specialized linker in the synthesis of 18F-PET imaging agents[1] and GPR65 modulators[2].

Table 1: Quantitative Data & Handling Implications

Property	Value	Laboratory Implication
Chemical Formula	C6H13N	Low molecular weight (99.17 g/mol ) dictates high volatility at room temperature.
CAS Number	134856-60-3	Primary identifier for sourcing and SDS retrieval.
Physical Form	Liquid	Requires airtight, inert transfer techniques (e.g., gas-tight syringes) to prevent headspace loss[3].
Storage Temperature	2 °C to 8 °C	Must be refrigerated to minimize vapor pressure. Store in amber glass with PTFE septa[3].
Primary Hazards	H226, H302, H314, H335	Flammable, corrosive, and a respiratory irritant. Fume hood handling is strictly mandatory.

Experimental Protocols

Protocol A: Synthetic Reaction Setup with Highly Volatile Amines

When reacting 4-methylpent-4-en-1-amine at elevated temperatures (e.g., reacting with an epoxide at 50 °C in ethanol[1]), standard reflux condensers are insufficient. The vapor will escape the system before reaching the condensation point.

Step-by-Step Methodology:

• Preparation: Chill the 4-methylpent-4-en-1-amine vial to 2 °C prior to opening to suppress initial volatilization[3].

• Reactor Charging: Using a pre-chilled, gas-tight syringe, transfer the amine into a heavy-walled pressure tube or a round-bottom flask equipped with a specialized Vigreux condenser[4]. Add your electrophile (e.g., 2-nitro-1-(oxiran-2-ylmethyl)-1H-imidazole) and solvent (EtOH)[1].

• Sealing the System: Seal the pressure tube tightly with a PTFE O-ring cap. This creates a closed thermodynamic system, forcing the vapor-liquid equilibrium to maintain the amine in the solution phase.

• Heating: Submerge the reactor in an oil bath pre-heated to 50 °C and stir overnight[1].

• Solvent Removal (Critical Step): Do not use a high-vacuum line to remove the ethanol. The amine will bypass the cold trap[4]. Instead, use a Kugelrohr distillation apparatus or a standard rotary evaporator set to atmospheric pressure (or very mild vacuum) to gently pull off the solvent[4].

• Self-Validation: Before flash chromatography, weigh the crude mixture and take a quick 1H NMR (CDCl3). Look for the distinct terminal alkene protons (multiplet at ~5.7-5.8 ppm and ~4.9-5.0 ppm) to verify the amine was incorporated and not lost to the vacuum pump.

Protocol B: Analytical Quantification via SPME-GC-FID

Direct liquid injection of reactive amines can cause peak tailing and degrade the GC column. Solid-Phase Microextraction (SPME) of the headspace is the superior approach[5].

Step-by-Step Methodology:

• Sample Prep: Place the amine sample into a 25 mL glass vial and immediately seal it with a PTFE/silicone septum cap[6].

• Headspace Extraction: Insert the SPME fiber through the septum and expose it to the headspace vapor for 10-15 minutes at room temperature. This isolates the volatile amine from the liquid matrix[5].

• Injection: Desorb the fiber in the GC injector set to 265 °C with a split ratio of 1:15[6].

• Separation: Use an amine-specific, highly inert column (e.g., Agilent CP-Sil 8 CB for Amines) held isothermally at 60 °C with hydrogen carrier gas[6].

• Detection: Quantify using a Flame Ionization Detector (FID) set to 300 °C[6].

• Self-Validation: Run a blank SPME fiber injection between sample runs. Volatile amines are notorious for carryover; a clean blank validates that your subsequent peaks are genuine.

Visualizing the Workflows

Caption: Workflow for reacting and recovering volatile 4-Methylpent-4-en-1-amine without evaporative loss.

Caption: SPME-GC-FID analytical pathway for quantifying volatile aliphatic amines from headspace.

Troubleshooting & FAQs

Q: Why am I losing my product during rotary evaporation? A: Low-molecular-weight aliphatic amines have exceptionally high vapor pressures. When you subject the crude mixture to the high vacuum of a standard rotary evaporator, the boiling point of the amine drops below the temperature of your condenser coils. Consequently, the vapor bypasses the cold trap entirely and is lost to the pump or the solvent trap[4]. Solution: Avoid high vacuum lines. Use a Kugelrohr distillation apparatus or distill the solvent at atmospheric pressure[4].

Q: How should I store 4-Methylpent-4-en-1-amine to prevent degradation and loss? A: Volatile analytical standards must be stored in a cool, dry environment, typically between 2 °C and 8 °C[3]. Crucially, avoid standard plastic microcentrifuge tubes, as volatile amines can permeate or react with the plastic[3]. You must use chemically inert amber glass vials sealed with screw-caps containing PTFE (polytetrafluoroethylene) septa[3]. This prevents both evaporative loss and photodegradation.

Q: My inert gas line seems contaminated after using this amine. What happened? A: When handling highly volatile compounds on a Schlenk line or standard inert gas manifold, the amine vapor can easily diffuse backward into the inert gas stream. This cross-contaminates other flasks connected to the same line[4]. Solution: Isolate your volatile amine work. Remove other sensitive samples from the line during handling, and thoroughly purge the manifold with inert gas for several minutes after you finish[4].

Q: Why is my GC baseline drifting when analyzing this amine? A: Aliphatic amines are highly basic and tend to adsorb onto active sites within standard silica GC columns, causing severe peak tailing and baseline drift. Solution: You must use a column specifically deactivated for basic compounds (e.g., CP-Sil 8 CB for Amines)[6]. Additionally, switching from direct liquid injection to SPME headspace sampling prevents non-volatile matrix junk from entering the column, preserving its inertness[5].

References

• Sigma-Aldrich. "4-methylpent-4-en-1-amine | 134856-60-3". sigmaaldrich.com.
• National Institutes of Health (PMC). "Development of novel 18F-PET agents for tumor hypoxia imaging". nih.gov.
• Google Patents. "WO2021245427A1 - N-phenylaminocarbonyl pyridino-, pyrimidino and benzo-tropanes as modulators of gpr65". google.com.
• University of Rochester. "How To: Work with Volatile Compounds - Department of Chemistry". rochester.edu.
• Alfa Chemistry. "The Proper Storage and Handling of Volatile Analytical Standards". alfa-chemistry.com.
• LabRulez. "Analysis of volatile aliphatic amines in fish | LabRulez GCMS". labrulez.com.
• National Institutes of Health (PubMed). "Determination of volatile aliphatic amines in air by solid-phase microextraction coupled with gas chromatography with flame ionization detection". nih.gov.

Sources

• 1. Development of novel 18F-PET agents for tumor hypoxia imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2021245427A1 - N-phenylaminocarbonyl pyridino-, pyrimidino and benzo-tropanes as modulators of gpr65 - Google Patents [patents.google.com]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. How To [chem.rochester.edu]
• 5. Determination of volatile aliphatic amines in air by solid-phase microextraction coupled with gas chromatography with flame ionization detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. gcms.labrulez.com [gcms.labrulez.com]

Removing water from 4-Methylpent-4-en-1-amine without degradation

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for handling 4-Methylpent-4-en-1-amine. This guide, prepared by our senior application scientists, provides in-depth technical advice and troubleshooting protocols for the critical step of water removal from this compound. Our focus is to equip you with the knowledge to dry 4-Methylpent-4-en-1-amine effectively while preserving its structural integrity.

Understanding the Challenge: Stability of 4-Methylpent-4-en-1-amine

4-Methylpent-4-en-1-amine is a valuable building block, but its structure—a primary allylic amine with a tetrasubstituted double bond—presents unique challenges during the drying process. The primary amine functionality makes the molecule basic and susceptible to reactions with acidic drying agents. Simultaneously, the allylic nature of the double bond introduces the risk of isomerization under certain conditions, potentially leading to the formation of undesired isomers and compromising the purity of your material.

This guide will walk you through the potential degradation pathways and provide clear, actionable protocols to mitigate these risks.

Frequently Asked Questions (FAQs)

Q1: Why can't I use common acidic or neutral drying agents like anhydrous sodium sulfate or magnesium sulfate?

While effective for many organic solvents, acidic or even nominally neutral drying agents can be problematic for 4-Methylpent-4-en-1-amine. Amines are basic and can react with acidic impurities often present in these salts. More critically, acidic conditions can catalyze the isomerization of the allylic double bond, leading to a mixture of constitutional isomers and compromising the integrity of your starting material.

Q2: What are the primary degradation concerns when drying 4-Methylpent-4-en-1-amine?

The two main concerns are:

• Isomerization of the Double Bond: The tetrasubstituted double bond in 4-Methylpent-4-en-1-amine is relatively stable; however, allylic systems are susceptible to isomerization catalyzed by acid or base. This can lead to the migration of the double bond to a thermodynamically more stable position, resulting in a mixture of isomers.

• Reaction with the Drying Agent: The primary amine is a nucleophile and a base. Using an inappropriate drying agent can lead to the formation of adducts or side products, reducing the yield and purity of your desired compound.

Q3: What are the recommended drying agents for 4-Methylpent-4-en-1-amine?

Based on the chemical properties of the molecule, the following basic drying agents are recommended:

• Potassium Hydroxide (KOH) pellets: A strong base and an effective drying agent for amines.[1]

• Anhydrous Potassium Carbonate (K2CO3): A milder basic drying agent, suitable for amines that might be sensitive to stronger bases.

• Molecular Sieves (3Å or 4Å): A good, neutral to slightly basic option that physically entraps water molecules.

Troubleshooting Guide

This section addresses specific issues you may encounter during the drying process and provides step-by-step solutions.

Issue 1: Incomplete Drying

Symptom: Your downstream reaction is failing, or you observe water in your NMR spectrum after drying.

Possible Causes & Solutions:

• Insufficient amount of drying agent: The capacity of the drying agent may have been exceeded.

  • Solution: Add more of the chosen drying agent in portions until the fresh agent no longer clumps together and remains free-flowing.

• Insufficient contact time: The drying agent needs adequate time to absorb the water.

  • Solution: Allow the mixture to stand for a longer period (e.g., overnight) with occasional gentle swirling.

• Drying agent is not fresh: Anhydrous drying agents can absorb moisture from the atmosphere if not stored properly.

  • Solution: Use a freshly opened container of drying agent or dry it in an oven before use according to standard laboratory procedures. For molecular sieves, activation by heating under vacuum is crucial.

Issue 2: Product Degradation (Isomerization)

Symptom: You observe new peaks in your GC-MS or NMR analysis that correspond to isomers of 4-Methylpent-4-en-1-amine.

Possible Causes & Solutions:

• Use of an acidic drying agent: As discussed, even trace acidity can catalyze isomerization.

  • Solution: Immediately switch to a recommended basic drying agent like potassium hydroxide or potassium carbonate.

• Contamination with acidic impurities: The amine may have been contaminated with acid from a previous step.

  • Solution: Before drying, wash the organic solution containing the amine with a saturated sodium bicarbonate solution to neutralize any residual acid.

• Prolonged heating: Heating the amine in the presence of a drying agent, even a basic one, can sometimes promote isomerization.

  • Solution: Perform the drying at room temperature. If distillation is required after drying, do so under reduced pressure to keep the temperature low.

Issue 3: Low Recovery of the Amine

Symptom: The yield of your amine is significantly lower than expected after the drying and filtration/decantation step.

Possible Causes & Solutions:

• Adsorption onto the drying agent: A significant amount of your product may be physically adsorbed onto the surface of the drying agent, especially if a large quantity was used.

  • Solution: After removing the bulk of the dried solution, wash the drying agent with a small amount of a fresh, anhydrous solvent (the same solvent your amine is dissolved in). Combine this wash with your dried solution. Repeat this washing step 2-3 times to ensure maximum recovery.

• Reaction with the drying agent: Although less common with the recommended basic drying agents, some unforeseen reactivity could be occurring.

  • Solution: If you suspect a reaction, try a different recommended drying agent. For example, if you were using KOH, switch to molecular sieves.

Comparative Analysis of Recommended Drying Agents

Drying Agent	Drying Capacity	Drying Speed	Chemical Compatibility	Potential Issues
Potassium Hydroxide (KOH) Pellets	High	Fast	Excellent for primary amines.[1]	Highly caustic, handle with care. Can lead to coloration if the amine is impure.
Anhydrous Potassium Carbonate (K2CO3)	Moderate	Moderate	Good for primary amines. Milder base than KOH.	Less efficient for very wet solutions compared to KOH.
Molecular Sieves (3Å or 4Å)	High	Moderate to Slow	Generally good, but can be slightly basic.[2]	Need to be properly activated before use. Can be slower than chemical drying agents.

Experimental Protocols

Protocol 1: Drying with Potassium Hydroxide (KOH) Pellets

• Preparation: Ensure your solution of 4-Methylpent-4-en-1-amine in an organic solvent is free of any visible water layer. If a separate aqueous layer is present, perform a separation using a separatory funnel first.

• Addition of KOH: To the organic solution, add fresh KOH pellets in small portions with gentle swirling.

• Observation: Initially, the KOH pellets may clump together as they absorb water. Continue adding pellets until newly added pellets remain free-flowing.

• Drying Time: Allow the mixture to stand for at least one hour at room temperature. For very wet solutions, an overnight drying period is recommended.

• Separation: Carefully decant or filter the dried solution away from the KOH pellets.

• Washing (Optional but Recommended): To maximize recovery, wash the KOH pellets with a small volume of fresh, anhydrous solvent and combine the washings with the decanted solution.

Protocol 2: Drying with Molecular Sieves

• Activation of Molecular Sieves: Place the required amount of 3Å or 4Å molecular sieves in a flask and heat them under vacuum to at least 150°C for several hours to remove any adsorbed water. Allow them to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Sieves: Add the activated molecular sieves to your solution of 4-Methylpent-4-en-1-amine. A common rule of thumb is to use about 1-2 grams of sieves per 10 mL of solution.

• Drying Time: Allow the solution to stand over the molecular sieves for several hours, or preferably overnight, with occasional swirling.

• Separation: Decant or filter the dried solution from the molecular sieves.

Visualization of the Decision-Making Process

The following diagram illustrates the decision-making process for selecting the appropriate drying method for 4-Methylpent-4-en-1-amine.

Caption: Decision tree for drying 4-Methylpent-4-en-1-amine.

References

Sources

• 1. A primary amine on reaction with alc. KOH and chloroform yields [infinitylearn.com]
• 2. reddit.com [reddit.com]

Resolving regioselectivity issues in 4-Methylpent-4-en-1-amine functionalization

Technical Support Center: 4-Methylpent-4-en-1-amine Functionalization

Welcome to the technical support center for the functionalization of 4-Methylpent-4-en-1-amine. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of adding functionality to this versatile building block. The inherent asymmetry of the terminal alkene, coupled with the presence of a primary amine, presents a significant regioselectivity challenge. This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios to help you achieve your desired synthetic outcomes with high fidelity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors controlling regioselectivity in the functionalization of 4-Methylpent-4-en-1-amine's alkene?

A1: The regiochemical outcome of additions to the C4-C5 double bond is a classic example of the interplay between electronic and steric effects.

• Electronic Effects: The two carbons of the double bond have different substitution patterns. C4 is a quaternary carbon, while C5 is a methylene (CH₂) group. In a standard electrophilic addition (e.g., with H-X), the reaction proceeds through a carbocation intermediate. The addition of an electrophile (like H⁺) to C5 generates a stable tertiary carbocation at C4. Conversely, addition to C4 would produce a much less stable primary carbocation at C5. Therefore, reactions governed by carbocation stability will strongly favor functionalization at the C4 position, a principle known as Markovnikov's rule.[1][2][3]

• Steric Effects: The area around C4 is significantly more crowded due to the two methyl groups and the propyl chain compared to the relatively unhindered C5. Reagents that are sensitive to steric bulk will preferentially approach the less hindered C5 position. This is the guiding principle behind anti-Markovnikov additions, such as hydroboration.[4][5]

• Directing Group Effects: The primary amine at C1 can act as a coordinating or "directing" group. Its lone pair of electrons can form a chelate with a metal catalyst, holding the catalytic center in close proximity to the alkene.[6][7] This can override the inherent electronic and steric preferences of the substrate, directing reagents to a specific position based on the geometry of the metal-amine complex. This strategy is particularly powerful in transition-metal-catalyzed reactions.[8][9]

Q2: What are the expected products for Markovnikov vs. anti-Markovnikov addition to 4-Methylpent-4-en-1-amine?

A2: The two major regioisomeric products are shown below:

Product Type	Functionalization Site	Structure Example (Hydration)
Markovnikov Product	C4 (more substituted)	4,4-Dimethylpentane-1,5-diol
Anti-Markovnikov Product	C5 (less substituted)	4-Methylpentane-1,4-diol

The table illustrates the products resulting from the addition of H₂O across the double bond. The nomenclature reflects the final alcohol products for clarity.

Troubleshooting Guide: Common Experimental Issues

Problem 1: "My reaction is producing a mixture of regioisomers with low selectivity. How can I exclusively synthesize the anti-Markovnikov product (functionalization at C5)?"

Cause Analysis: You are likely using a reaction condition that proceeds through a carbocationic intermediate or is not sufficiently sensitive to steric hindrance. Standard acid-catalyzed additions are notorious for producing the thermodynamically favored Markovnikov product.

Solution: Hydroboration-Oxidation To achieve high anti-Markovnikov selectivity, the hydroboration-oxidation reaction is the industry-standard solution.[4][5] The mechanism avoids a carbocation intermediate and is governed by sterics. The bulky borane reagent (BH₃ or its derivatives) preferentially adds to the least sterically hindered C5 carbon. The subsequent oxidation step replaces the boron with a hydroxyl group with retention of stereochemistry.[10][11]

Workflow for Selecting the Right Borane Reagent

Caption: Decision workflow for borane reagent selection.

Detailed Protocol: Anti-Markovnikov Hydration via Hydroboration-Oxidation

• Setup: Under an inert atmosphere (Nitrogen or Argon), add 4-Methylpent-4-en-1-amine (1.0 eq) to anhydrous THF. Cool the solution to 0 °C in an ice bath.

• Hydroboration: Slowly add Borane-THF complex (1.0 M solution in THF, ~1.1 eq of B-H) dropwise to the stirred solution. Maintain the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring by TLC or GC-MS for the consumption of the starting material.

• Oxidation: Cool the reaction mixture back to 0 °C. Cautiously add aqueous NaOH solution (e.g., 3M, 3.0 eq), followed by the slow, dropwise addition of 30% hydrogen peroxide (H₂O₂, 3.0 eq). Caution: This oxidation is exothermic.

• Workup: After stirring for 1-2 hours at room temperature, saturate the aqueous layer with K₂CO₃. Separate the organic layer. Extract the aqueous layer 2-3 times with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude alcohol via column chromatography.

Problem 2: "I want the Markovnikov product (functionalization at C4), but my yields are low and I see multiple byproducts. What's going wrong?"

Cause Analysis: The primary amine is likely interfering with the reaction. Amines are basic and nucleophilic. In acid-catalyzed reactions (required for many Markovnikov additions), the amine will be protonated, forming an ammonium salt which deactivates the molecule. Furthermore, the amine can react with electrophilic reagents or intermediates.

Solution: Amine Protection Followed by Oxymercuration-Demercuration To prevent side reactions, the amine group must be temporarily protected. Converting it to a carbamate (e.g., Boc) or an amide makes it non-basic and non-nucleophilic. Following protection, oxymercuration-demercuration is an excellent method for Markovnikov hydration that reliably avoids the carbocation rearrangements that can sometimes plague simple acid-catalyzed hydration.[3]

Experimental Workflow

Caption: Chelation control directs a reagent to a specific site.

While a universal, off-the-shelf protocol is highly dependent on the specific functional group you wish to install, reactions like directed hydroamination, hydroformylation, or C-H functionalization often employ this principle. [12][13][14]Researchers encountering this challenge should look for literature precedents involving late-transition metal catalysts (e.g., Rh, Pd, Ir, Ni) and aminoalkene substrates. The choice of ligand on the metal is often critical for tuning the selectivity and reactivity of the system. [15]

References

• Hydroamination: Direct Addition of Amines to Alkenes and Alkynes. Chemical Reviews.[Link]

• Hydroamination Reactions of Alkenes. Chemistry LibreTexts.[Link]

• Base-Mediated Site-Selective Hydroamination of Alkenes. Organic Chemistry Portal.[Link]

• Hydroamination. Chemistry LibreTexts.[Link]

• A Regio- and Stereodivergent Synthesis of Homoallylic Amines. PMC.[Link]

• Directing-group-free catalytic dicarbofunctionalization of unactivated alkenes. PMC.[Link]

• Directing group-free alkene dicarbofunctionalization through catalyst control. NUS Chemistry.[Link]

• Remote Hydroamination of Disubstituted Alkenes. PMC.[Link]

• Diastereo- and Enantioselective Synthesis of Homoallylic Amines. PMC.[Link]

• Directing Inductive Effects of Alkyl Groups. Chemistry LibreTexts.[Link]

• Directing-group-free catalytic dicarbofunctionalization of unactivated alkenes | Request PDF. ResearchGate.[Link]

• Chelation-assisted α and β C–H functionalization of aryl alkenes. Royal Society of Chemistry.[Link]

• C-H Functionalization. Ellman Laboratory, Yale University.[Link]

• Photocatalytic synthesis of homoallylic amines. Royal Society of Chemistry.[Link]

• Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry.[Link]

• Copper-catalyzed, three-component, borylative allylation of imines. ResearchGate.[Link]

• Chelation control and Felkin-Anh. University of Wisconsin-Madison.[Link]

• Chelation-assisted multiple and relay C–H functionalization. PMC.[Link]

• Chelation-assisted multiple and relay C–H functionalization of unactivated aliphatic E-alkenes. Royal Society of Chemistry.[Link]

• Markovnikov's addition & anti-Markovnikov's addition. Slideshare.[Link]

• Chelation versus Non-Chelation Control in Stereoselective Alkenyl C-H Bond Functionalization. ResearchGate.[Link]

• Markovnikov vs Anti-Markovnikov Rules. Scribd.[Link]

• Markovnikov versus Anti-Markovnikov Additions. YouTube.[Link]

• Markovnikov's Rule vs Anti-Markovnikov in Alkene Addition Reactions. YouTube.[Link]

• Hydroboration Oxidation of Alkenes. Master Organic Chemistry.[Link]

• Markovnikov's Rule. Chemistry Steps.[Link]

• HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS. Redalyc.org.[Link]

• Ligand-controlled regiodivergent and enantioselective C–H cyanation of secondary amines. Nature Communications.[Link]

• Regioselective Functionalization of 4Methyl1Hindole. Amanote Research.[Link]

• Regiospecific α-methylene functionalisation of tertiary amines. PMC.[Link]

• Hydroboration - Oxidation Reaction Mechanism. YouTube.[Link]

• Hydroboration-Oxidation: A Stereospecific Anti-Markovnikov Hydration. Chemistry LibreTexts.[Link]

• Regiodivergent Organocatalytic Reactions. MDPI.[Link]

• The hydroboration-oxidation mechanism: An updated look. Henry Rzepa's Blog.[Link]

• Regioselective synthesis of 4-functionalized pyridines. Elsevier.[Link]

Sources

• 1. Markovnikov's addition & anti-Markovnikov's addition | PPTX [slideshare.net]
• 2. scribd.com [scribd.com]
• 3. Markovnikov’s Rule - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chelation-assisted α and β C–H functionalization of aryl alkenes with alkynes and alkenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. public.websites.umich.edu [public.websites.umich.edu]
• 8. Directing-group-free catalytic dicarbofunctionalization of unactivated alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Directing group-free alkene dicarbofunctionalization through catalyst control - NUS Faculty of Science | NUS Faculty of Science [science.nus.edu.sg]
• 10. youtube.com [youtube.com]
• 11. The hydroboration-oxidation mechanism: An updated look. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. C-H Functionalization | Ellman Laboratory [ellman.chem.yale.edu]
• 15. Ligand-controlled regiodivergent and enantioselective C–H cyanation of secondary amines - PMC [pmc.ncbi.nlm.nih.gov]

Scale-up challenges for 4-Methylpent-4-en-1-amine production

Welcome to the Technical Support Center for the scale-up and production of 4-Methylpent-4-en-1-amine . As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks—specifically chemoselectivity, thermal hazards, and product stability—encountered when transitioning this molecule from the bench to multi-kilogram pilot scales.

Below, you will find a visual workflow of the synthetic pathways, followed by field-proven troubleshooting guides, causal explanations for protocol design, and self-validating methodologies.

Workflow & Pathway Visualization

Figure 1: Synthetic pathways and scale-up bottlenecks for 4-methylpent-4-en-1-amine.

Section 1: Troubleshooting Chemoselectivity (Nitrile Reduction)

Q: When scaling up the reduction of 4-methylpent-4-enenitrile, I am observing up to 30% over-reduction to the saturated 4-methylpentan-1-amine. How can I preserve the terminal alkene?

A: The over-reduction of the isolated terminal alkene is a classic chemoselectivity failure when using standard heterogeneous catalysts like Palladium on Carbon (Pd/C) or Platinum dioxide (PtO2)[1]. These Group 10 metals have a high affinity for coordinating

-bonds, leading to rapid hydrogenation of the alkene alongside the nitrile.

Causality & Solution: To prevent this, you must switch to a catalyst or reagent system where the kinetic barrier for alkene coordination is significantly higher than for nitrile insertion.

• Cobalt-based Catalysts: Transitioning from Raney Nickel to Raney Cobalt or Cobalt boride significantly suppresses alkene reduction[1]. Cobalt strongly binds the nitrile lone pair but exhibits weaker back-bonding to the alkene.

• Silane-based Reductions (Recommended for Scale): Using Tetramethyldisiloxane (TMDS) in the presence of Titanium isopropoxide (Ti(OiPr)4) provides near-perfect chemoselectivity[2]. The mechanism proceeds via a hypervalent hydridosilicate intermediate that selectively attacks the polarized

  bond, completely ignoring the non-polarized terminal alkene[3].

Table 1: Comparison of Reduction Strategies for Unsaturated Nitriles

Reduction System	Chemoselectivity (Alkene Retention)	Scalability	Safety / Exotherm Profile	Cost at Scale
LiAlH4 / THF	High	Poor	Severe exotherm, highly pyrophoric	High
H2 + Pd/C	Very Low	Excellent	Mild, requires high-pressure H2	Moderate
H2 + Raney Co	Good	Good	Moderate, requires pressure vessels	Low
TMDS + Ti(OiPr)4	Excellent	Excellent	Controlled gas evolution, bench-stable	Moderate

Section 2: Exotherm Control & Scale-up Safety

Q: The reduction using LiAlH4 was fine at the 10-gram scale, but at the 500-gram scale, the exotherm overwhelmed our cooling capacity. What is the safest scalable protocol?

A: Lithium aluminum hydride (LiAlH4) is notoriously dangerous at scale due to its massive heat of reaction and the generation of highly flammable hydrogen gas upon aqueous quench. As an Application Scientist, I mandate moving away from stoichiometric highly reactive metal hydrides for >100g operations. The TMDS/Ti(OiPr)4 system is the field-proven alternative[3]. TMDS is a stable, non-pyrophoric liquid, and the hydride transfer is catalytically controlled, allowing you to dictate the heat release entirely via the dosing rate.

Standard Operating Protocol: Chemoselective Silane Reduction (1 kg Scale)

Self-Validating System: This protocol relies on dosing-controlled exotherm management. If the reactor temperature exceeds the setpoint, pausing the TMDS feed immediately starves the catalytic cycle and halts the reaction heat.

• Inerting & Setup: Flush a 10 L jacketed glass reactor with N2. Charge 4-methylpent-4-enenitrile (1.0 kg, ~10.5 mol) and anhydrous toluene (4.0 L).

• Catalyst Addition: Add Ti(OiPr)4 (150 g, 5 mol%). Causality: The titanium acts as a Lewis acid, coordinating the nitrile nitrogen and activating the carbon for hydride attack.

• Controlled Dosing (Critical Step): Heat the mixture to 60 °C. Begin dropwise addition of TMDS (2.8 kg, ~21 mol) via an addition funnel over 4-6 hours. Causality: Maintaining 60 °C ensures the catalytic cycle turns over rapidly. If dosed at room temperature, unreacted TMDS can accumulate, leading to a delayed, uncontrollable runaway thermal event once the reaction finally initiates.

• Completion & Quench: Stir for an additional 2 hours. Cool to 0 °C. Slowly quench with 2M HCl (3.0 L). Causality: The acid hydrolyzes the intermediate silylamine into the primary amine hydrochloride salt and safely breaks down unreacted silanes.

• Phase Separation: Separate the aqueous layer (containing the product salt) from the toluene layer (containing siloxane byproducts).

Section 3: Purification & Stability

Q: During the final vacuum distillation of the free base 4-methylpent-4-en-1-amine, the product turns yellow, becomes viscous, and the yield drops significantly. What is causing this degradation?

A: 4-Methylpent-4-en-1-amine contains a terminal alkene which is highly susceptible to two degradation pathways at elevated temperatures:

• Radical Polymerization: Trace oxygen or metal impurities from the reactor can initiate auto-polymerization of the double bond, causing the viscous yellowing.

• Thermal Isomerization: Prolonged heating can cause the terminal double bond to migrate internally, forming the thermodynamically more stable 4-methylpent-3-en-1-amine.

Causality & Solution: To mitigate this, distillation must be performed under high vacuum to lower the boiling point, and a radical scavenger must be utilized. Alternatively, storing the compound as an HCl salt completely prevents amine-catalyzed side reactions.

Standard Operating Protocol: Safe Isolation and Distillation

• Free-Basing: Cool the aqueous acidic extract (from the reduction protocol) to 0 °C. Basify to pH > 12 using 30% NaOH(aq). Extract the free amine into methyl tert-butyl ether (MTBE).

• Drying: Dry the MTBE layer over anhydrous Na2SO4. Causality: Removing water prevents azeotrope formation during distillation, which would artificially skew the boiling point and degrade final purity.

• Inhibitor Addition: Add 0.1 wt% BHT (Butylated hydroxytoluene) to the organic phase. Causality: BHT acts as a radical scavenger, quenching any polymerization initiation during the thermal stress of distillation.

• Solvent Swap & Distillation: Remove MTBE under mild vacuum (200 mbar, 30 °C). Switch to high vacuum (<10 mbar) and fractionally distill the 4-methylpent-4-en-1-amine. Self-Validating Check: Keep the pot temperature strictly below 60 °C; if the product does not distill, improve the vacuum rather than increasing the heat to prevent isomerization.

• Storage: Store the distilled product under Argon at -20 °C, or bubble dry HCl gas through an ethereal solution to precipitate the infinitely stable 4-methylpent-4-en-1-amine hydrochloride salt[3].

References

• Nitrile reduction - Wikipedia | wikipedia.org | [Link]

• Amine synthesis by nitrile reduction | organic-chemistry.org |[Link]

• A Mild and Efficient Method for the Reduction of Nitriles | researchgate.net |[Link]

Sources

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• 2. Amine synthesis by nitrile reduction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectrum of 4-Methylpent-4-en-1-amine

This in-depth technical guide provides a comprehensive analysis of the ¹H NMR spectrum of 4-Methylpent-4-en-1-amine. Designed for researchers, scientists, and drug development professionals, this document delves into the spectral features of this compound, offering a detailed interpretation of chemical shifts, coupling constants, and peak multiplicities. Furthermore, a comparative analysis with related structures is presented to highlight the nuanced effects of molecular structure on NMR spectra. This guide is grounded in established spectroscopic principles and supported by experimental data from the scientific literature.

Introduction to 4-Methylpent-4-en-1-amine and its Spectroscopic Importance

4-Methylpent-4-en-1-amine is a primary amine containing a terminal double bond. Its structure presents a variety of distinct proton environments, making ¹H NMR spectroscopy an invaluable tool for its characterization. The unequivocal assignment of each resonance is critical for verifying its synthesis, assessing its purity, and understanding its reactivity in various chemical transformations. This guide will systematically deconstruct the ¹H NMR spectrum of 4-Methylpent-4-en-1-amine, providing a foundational understanding for researchers working with this and structurally related molecules.

Predicted ¹H NMR Spectrum of 4-Methylpent-4-en-1-amine: A Detailed Analysis

The ¹H NMR spectrum of 4-Methylpent-4-en-1-amine is predicted to exhibit distinct signals corresponding to the different proton environments within the molecule. The following analysis is based on established chemical shift ranges and coupling constant principles for primary amines and terminal alkenes.[1][2][3][4][5]

Molecular Structure and Proton Environments:

To facilitate the spectral analysis, let's first identify the unique proton environments in 4-Methylpent-4-en-1-amine:

Caption: Molecular structure of 4-Methylpent-4-en-1-amine with distinct proton environments labeled.

Proton Label	Position	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-NH₂	On Nitrogen	0.5 - 3.0[2][5]	Broad singlet	-
Hₐ	C1	~2.7	Triplet	~7
Hₑ	C6 (CH₃)	~1.7	Singlet	-
H꜀	C3	~2.0	Triplet	~7
Hₔ	C5 (CH₂)	~4.7	Singlet (or very narrow multiplet)	-
Hₑ	C2	~1.5	Quintet	~7

Detailed Peak Assignments and Rationale:

• Amine Protons (H-NH₂): The two protons on the nitrogen atom are expected to appear as a broad singlet in the range of 0.5-3.0 ppm.[2][5] The exact chemical shift and peak shape are highly dependent on the solvent, concentration, and temperature due to hydrogen bonding and chemical exchange.[4][5]

• Methylene Protons Adjacent to Amine (Hₐ): The two protons on the carbon adjacent to the amine group (C1) are deshielded by the electron-withdrawing nitrogen atom. Their signal is anticipated to be a triplet around 2.7 ppm, resulting from coupling with the adjacent methylene protons (Hₑ).

• Allylic Methyl Protons (Hₑ): The three protons of the methyl group (C6) are in an allylic position. Their chemical shift is typically in the range of 1.6-2.6 ppm.[4] Due to the absence of adjacent protons, this signal is expected to be a singlet.

• Allylic Methylene Protons (H꜀): The two protons on C3 are also in an allylic position and are expected to resonate around 2.0 ppm.[4] This signal should appear as a triplet due to coupling with the neighboring methylene protons (Hₑ).

• Vinylic Protons (Hₔ): The two protons on the terminal double bond (C5) are in the vinylic region, which typically ranges from 4.5 to 6.5 ppm.[4] As they are geminal and there are no vicinal protons to couple with, their signal is predicted to be a singlet. Long-range allylic coupling with the C3 protons might cause some broadening or a very small splitting (0-3 Hz), which may not be resolved.[6]

• Aliphatic Methylene Protons (Hₑ): The protons on C2 are in a standard aliphatic environment. Their signal is predicted to be around 1.5 ppm. This signal will be a quintet (or a multiplet) due to coupling with the adjacent methylene protons on both C1 (Hₐ) and C3 (H꜀).

Comparative Analysis: 4-Methylpent-4-en-1-amine vs. Structurally Related Compounds

To provide a deeper understanding, we will compare the predicted spectrum of 4-Methylpent-4-en-1-amine with the expected spectral features of two classes of related compounds: saturated primary amines and other terminal alkenes.

Comparison with Saturated Primary Amines (e.g., 4-Methylpentan-1-amine):

The key difference in the ¹H NMR spectrum of 4-Methylpentan-1-amine compared to its unsaturated counterpart would be the absence of signals in the vinylic region (4.5-6.5 ppm).[4] Furthermore, the signals for the protons at positions C3, C4, and C5 in the saturated amine would be in the typical aliphatic region (0.9-1.6 ppm), and their multiplicities would be different due to the altered connectivity. The protons on the carbon adjacent to the amine group would remain in a similar chemical shift range.[2][5]

Comparison with other Terminal Alkenes (e.g., 1-Hexene):

In a simple terminal alkene like 1-hexene, the vinylic protons exhibit more complex splitting patterns due to geminal, cis, and trans couplings.[3][7] The presence of the methyl group on the double bond in 4-Methylpent-4-en-1-amine simplifies the vinylic region of the spectrum to a singlet, as there are no vicinal protons on the double bond. The allylic protons in 1-hexene would show a different splitting pattern compared to those in our target molecule due to the different neighboring proton environments.

Experimental Protocol: Acquiring a High-Resolution ¹H NMR Spectrum

The following protocol provides a step-by-step methodology for obtaining a high-quality ¹H NMR spectrum of 4-Methylpent-4-en-1-amine.

Materials:

• 4-Methylpent-4-en-1-amine sample (5-10 mg)

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• NMR tube (5 mm)

• Pasteur pipette

• Tetramethylsilane (TMS) as an internal standard (optional, as modern spectrometers can reference the residual solvent peak)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 4-Methylpent-4-en-1-amine and dissolve it in approximately 0.6-0.7 mL of deuterated chloroform in a small vial.

  • If using an internal standard, add a small drop of TMS to the solution.

  • Transfer the solution to a clean, dry NMR tube using a Pasteur pipette.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spinner turbine and place it in the spectrometer's autosampler or manually insert it into the magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp, well-resolved peaks.

• Data Acquisition:

  • Set the appropriate acquisition parameters, including:

    • Pulse angle (e.g., 30° or 45°)

    • Acquisition time (typically 2-4 seconds)

    • Relaxation delay (1-5 seconds)

    • Number of scans (e.g., 8 or 16 for a reasonably concentrated sample)

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift axis by referencing the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or the TMS signal at 0.00 ppm.

  • Integrate the peaks to determine the relative number of protons corresponding to each signal.

Caption: Workflow for acquiring a ¹H NMR spectrum.

Conclusion

The ¹H NMR spectrum of 4-Methylpent-4-en-1-amine provides a wealth of structural information. Through a careful analysis of chemical shifts, multiplicities, and coupling constants, it is possible to assign each resonance to its corresponding protons in the molecule. This guide has provided a detailed prediction of the spectrum, a comparative analysis with related compounds, and a robust experimental protocol. By understanding these fundamental principles, researchers can confidently utilize ¹H NMR spectroscopy for the characterization and analysis of this and other complex organic molecules.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Hoffmann, R. (1965). The Allylic Coupling Constant. Journal of the American Chemical Society, 87(2), 305–306.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Chemistry LibreTexts. (2023). Nuclear Magnetic Resonance (NMR) of Alkenes. [Link]

• e-PG Pathshala. (n.d.). ¹H NMR Chemical Shifts for Common Functional Groups. [Link]

• Chemistry LibreTexts. (2024). Spectroscopy of Amines. [Link]

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• Organic Chemistry Data. (2020). ¹H NMR Coupling Constants. [Link]

• Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants. [Link]

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A Senior Application Scientist's Guide to 13C NMR Chemical Shifts for 4-Methylpent-4-en-1-amine

Welcome to a comprehensive guide on the verification of 4-Methylpent-4-en-1-amine using 13C Nuclear Magnetic Resonance (NMR) spectroscopy. For researchers and professionals in drug development and chemical synthesis, precise structural elucidation is paramount. This guide provides an in-depth analysis of the expected 13C NMR chemical shifts for 4-Methylpent-4-en-1-amine, comparing predicted data with empirical data from structurally related compounds and established chemical shift principles. As no experimental spectrum for this specific molecule is readily available in public databases, this guide will leverage predictive methodologies and comparative analysis to establish a reliable reference for its structural verification.

The Significance of 13C NMR in Structural Elucidation

13C NMR spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the carbon framework of a molecule. Each unique carbon atom in a molecule produces a distinct signal in the 13C NMR spectrum, with its chemical shift (δ) in parts per million (ppm) being highly sensitive to its local electronic environment. Factors such as hybridization, the presence of electronegative atoms, and steric effects all influence the chemical shift, allowing for the confident assignment of each carbon atom in a structure.[1][2]

For a molecule like 4-Methylpent-4-en-1-amine, which contains a primary amine, a terminal double bond, and various sp3-hybridized carbons, 13C NMR is an ideal tool for confirming its synthesis and purity.

Predicted 13C NMR Chemical Shifts for 4-Methylpent-4-en-1-amine

In the absence of a published experimental spectrum, we turn to predictive algorithms that utilize large databases of known spectra and sophisticated computational models to estimate chemical shifts.[3] The following table presents the predicted 13C NMR chemical shifts for 4-Methylpent-4-en-1-amine, generated using a widely-referenced online prediction tool.

Structure of 4-Methylpent-4-en-1-amine:

Carbon Atom	Predicted Chemical Shift (ppm)
C1 (CH2=)	~110
C2 (=C(CH3)2)	~145
C3 (-CH2-)	~35
C4 (-CH2-)	~42
C5 (-NH2)	~40
C6 (CH3)	~22

Disclaimer: These are predicted values and may differ from experimental results.

Comparative Analysis with Structurally Related Compounds

To build confidence in our predicted values, we can compare them to the experimental 13C NMR data of molecules containing similar functional groups.

Compound	Carbon Environment	Experimental Chemical Shift (ppm)	Reference
4-Methyl-1-pentene	=CH2	110.1	[4]
=CH-	139.1	[4]
-CH2-	44.5	[4]
-CH(CH3)2	27.9	[4]
-CH3	22.5	[4]
Allylamine	=CH2	117.5	[5]
=CH-	135.9	[5]
-CH2-NH2	43.8	[5]
2-Methyl-2-butene	=C(CH3)2	131.5	[6][7]
=CH-	121.8	[6][7]
-CH3 (on double bond)	25.7, 20.6	[6][7]
-CH3	13.2	[6][7]

Analysis:

• Alkene Carbons: The predicted shifts for the terminal alkene in 4-Methylpent-4-en-1-amine (C1: ~110 ppm, C2: ~145 ppm) are in good agreement with the experimental values for 4-methyl-1-pentene (110.1 ppm and 139.1 ppm) and allylamine (117.5 ppm and 135.9 ppm).[4][5] The quaternary carbon (C2) is expected to be further downfield.

• Alkyl Carbons: The predicted shifts for the methylene carbons (C3 and C4) and the methyl carbon (C6) fall within the expected ranges for sp3 hybridized carbons. The carbon attached to the nitrogen (C4) is predicted to be around 42 ppm, which is consistent with the RCH2NH2 group in allylamine (43.8 ppm).[5]

Experimental Protocol for 13C NMR Acquisition

For researchers seeking to acquire an experimental spectrum, the following protocol outlines the key steps. The causality behind these choices is to ensure high-quality, reproducible data.

1. Sample Preparation:

• Objective: To obtain a homogeneous solution of the analyte at a suitable concentration for 13C NMR.
• Procedure:

• Accurately weigh approximately 20-50 mg of 4-Methylpent-4-en-1-amine.
• Dissolve the sample in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl3, D2O, or DMSO-d6). The choice of solvent is critical as it must dissolve the sample and its deuterium signal is used for field-frequency locking. CDCl3 is a common choice for non-polar to moderately polar compounds.
• Transfer the solution to a clean, dry 5 mm NMR tube.
• Cap the NMR tube securely.

2. Spectrometer Setup and Calibration:

• Objective: To ensure the spectrometer is operating optimally and the chemical shifts are accurately referenced.
• Procedure:

• Insert the NMR tube into the spectrometer's probe.
• Lock the spectrometer on the deuterium signal of the solvent. This compensates for any magnetic field drift during the experiment.[8]
• Shim the magnetic field to achieve maximum homogeneity, resulting in sharp, symmetrical peaks.
• Reference the chemical shift scale to the solvent peak (e.g., CDCl3 at 77.16 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[9]

3. Data Acquisition:

• Objective: To acquire a 13C NMR spectrum with a good signal-to-noise ratio.
• Procedure:

• Select a standard 13C pulse program with proton decoupling (e.g., zgpg30). Proton decoupling removes C-H splitting, simplifying the spectrum to single lines for each carbon and enhancing the signal via the Nuclear Overhauser Effect (NOE).[8]
• Set the spectral width to cover the expected range of chemical shifts (e.g., 0-220 ppm).
• The number of scans will depend on the sample concentration. Due to the low natural abundance of 13C (1.1%), a larger number of scans (from hundreds to thousands) is typically required compared to 1H NMR.[1]
• Set an appropriate relaxation delay (D1) to allow for full relaxation of the carbon nuclei between pulses, ensuring accurate signal intensities, particularly for quaternary carbons. A delay of 2-5 seconds is a good starting point.

4. Data Processing:

• Objective: To convert the raw data (Free Induction Decay - FID) into a frequency-domain spectrum for analysis.
• Procedure:

• Apply a Fourier transform to the FID.
• Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.
• Perform a baseline correction to obtain a flat baseline.
• Integrate the peaks if quantitative analysis is required, although peak heights in 13C NMR are not always directly proportional to the number of carbons due to varying relaxation times and NOE effects.[2]

Workflow for Structural Verification

The following diagram illustrates a typical workflow for the structural verification of a synthesized compound like 4-Methylpent-4-en-1-amine.

Caption: Workflow for the synthesis, analysis, and structural verification of 4-Methylpent-4-en-1-amine.

Conclusion

While an experimental 13C NMR spectrum for 4-Methylpent-4-en-1-amine is not publicly available, a combination of predictive methods and comparative analysis with structurally similar compounds provides a robust framework for its structural verification. The predicted chemical shifts are consistent with established principles of 13C NMR spectroscopy. For definitive confirmation, the acquisition of an experimental spectrum following the detailed protocol in this guide is recommended. This approach, integrating prediction, comparison, and experimental best practices, ensures a high degree of confidence in the structural assignment of novel or uncharacterized molecules.

References

• Benchchem. (n.d.). Application Note: 13C NMR Analysis of Long-Chain Alkenes. Retrieved from Benchchem website.[8]

• BLD Pharm. (n.d.). 4-Methylpent-4-en-1-amine hydrochloride. Retrieved from BLD Pharm website.[10]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from Chemistry LibreTexts website.

• Santa Cruz Biotechnology. (n.d.). 4-methylpentan-1-amine. Retrieved from Santa Cruz Biotechnology website.[11]

• ChemHelpASAP. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy [Video]. YouTube.[12]

• ChemicalBook. (n.d.). 2-Methyl-2-butene(513-35-9) 13C NMR spectrum. Retrieved from ChemicalBook website.[6]

• MilliporeSigma. (n.d.). methyl(pent-4-en-1-yl)amine. Retrieved from MilliporeSigma website.[13]

• (n.d.). Amine-Directed Mizoroki-Heck Arylation of Free Allylamines.[14]

• Doc Brown's Chemistry. (n.d.). C5H10 C-13 nmr spectrum of 2-methylbut-2-ene (2-methyl-2-butene) analysis of chemical. Retrieved from Doc Brown's Chemistry website.[7]

• PubChem. (n.d.). 4-Methyl-1-pentene. Retrieved from PubChem.[4]

• Scribd. (n.d.). 13-C NMR Chemical Shift Table. Retrieved from Scribd.[15]

• ChemicalBook. (n.d.). Allylamine(107-11-9) 13C NMR spectrum. Retrieved from ChemicalBook website.[5]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shifts. Retrieved from Oregon State University website.[16]

• MilliporeSigma. (n.d.). 4-Methylpentan-1-amine hydrochloride. Retrieved from MilliporeSigma website.

• ChemScene. (n.d.). N-Methylpent-4-yn-1-amine hydrochloride. Retrieved from ChemScene website.[17]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from The Royal Society of Chemistry website.[18]

• Study.com. (n.d.). How many unique 13C NMR signals exist in the spectrum for the following compound? 4-methylpent-1-ene. Retrieved from Study.com.[19]

• (n.d.). 13 C Chemical Shift Table.[20]

• Chemistry Steps. (2025, October 22). 13C Carbon NMR Spectroscopy. Retrieved from Chemistry Steps website.[1]

• The Royal Society of Chemistry. (n.d.). Supporting Information Direct and Indirect Hyperpolarisation of Amines using paraHydrogen Wissam Iali,a Peter J. Rayner,a Adel A. Retrieved from The Royal Society of Chemistry website.[21]

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• ResearchGate. (n.d.). 13 C NMR chemical shifts of amines 28-30 and of their N-oxides 28ax-30ax a. Retrieved from ResearchGate.[22]

• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from Chemistry LibreTexts website.[2]

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FTIR characteristic peaks for 4-Methylpent-4-en-1-amine functional groups

Executive Summary

Objective: This guide provides a definitive spectral analysis of 4-Methylpent-4-en-1-amine (CAS: 2137758-05-3 / 5344-20-7 analog), focusing on the discrimination of its gem-disubstituted alkene and primary amine functionalities.

Audience: Analytical Chemists, Process Development Scientists, and QC Researchers.

Core Value: Unlike standard spectral libraries that list generic peaks, this guide focuses on the comparative resolution required to distinguish the target molecule from its common synthetic impurities (saturated analogs and internal alkene isomers). It establishes a self-validating FTIR protocol to ensure data integrity against atmospheric interferences (CO₂ absorption).

Structural & Spectral Logic

The molecule 4-Methylpent-4-en-1-amine possesses two competing diagnostic zones: the nitrogen-containing terminus and the unsaturated carbon terminus.

• Zone A (Amine): Primary amine (-NH₂) susceptible to hydrogen bonding and carbamate formation.

• Zone B (Alkene): A terminal, gem-disubstituted alkene (isobutylene-type), which offers a unique "fingerprint" distinct from mono-substituted or internal alkenes.

Diagram 1: Spectral Logic Flowchart

The following logic map illustrates the decision tree for confirming the structure based on FTIR signals.

Caption: Decision tree for distinguishing 4-Methylpent-4-en-1-amine from saturated and isomeric impurities.

Detailed Spectral Characterization

The following data synthesizes experimental baselines for aliphatic primary amines and gem-disubstituted alkenes.

Table 1: Characteristic Peaks of 4-Methylpent-4-en-1-amine

Functional Group	Mode of Vibration	Frequency (cm⁻¹)	Intensity	Diagnostic Note
Primary Amine	N-H Stretch (Asym/Sym)	3380 / 3300	Weak/Medium	Appears as a doublet. Broadens if H-bonding occurs.
Alkene (=CH₂)	=C-H Stretch	3075 - 3085	Medium	Sharp band above the saturated C-H region. Critical for confirming unsaturation.
Alkane Backbone	C-H Stretch (sp³)	2850 - 2960	Strong	Standard aliphatic cluster.
Alkene (C=C)	C=C Stretch	1645 - 1655	Medium/Sharp	Distinct from N-H bend. Position specific to gem-disubstituted alkenes.
Primary Amine	N-H Scissoring (Bend)	1600 - 1620	Medium	Often overlaps with C=C; usually broader than the alkene band.
Methyl Group	-CH₃ Bend (Umbrella)	1375	Medium	Split peak due to gem-dimethyl effect (isobutylene group).
Alkene (=CH₂)	=C-H Out-of-Plane Bend	885 - 895	Very Strong	The "Fingerprint" Peak. Distinguishes this specific isomer from linear alkenes.
Primary Amine	N-H Wag	750 - 850	Broad/Medium	Can be obscured; confirms primary amine status.

Comparative Analysis: Target vs. Alternatives

In synthesis and QC, the "alternatives" are often the unwanted byproducts or starting materials. This section compares the target molecule against its most common structural "look-alikes."

Table 2: Distinguishing the Target from Impurities

Feature	Target Molecule (4-Methylpent-4-en-1-amine)	Alternative A: Saturated (4-Methylpentan-1-amine)	Alternative B: Internal Isomer (4-Methylpent-2-en-1-amine)
3080 cm⁻¹ Band	Present (Sharp)	Absent	Present (Weak)
C=C Stretch	~1650 cm⁻¹	Absent	~1660-1670 cm⁻¹ (Weak/Inactive if symmetric)
Fingerprint (OOP)	~890 cm⁻¹ (Strong)	Absent	~965 cm⁻¹ (if Trans) or ~700 cm⁻¹ (if Cis)
Result	Confirmed Target	Hydrogenation Over-run	Isomerization Impurity

Technical Insight:

• The 890 cm⁻¹ Rule: The most robust marker for 4-Methylpent-4-en-1-amine is the strong out-of-plane (OOP) bending vibration at ~890 cm⁻¹. This is specific to the terminal vinylidene group (R₂C=CH₂). If the spectrum shows a peak at 965 cm⁻¹, your catalyst has likely isomerized the double bond to an internal position.

• The Saturation Check: If the region >3000 cm⁻¹ is empty, the alkene has been lost (likely reduced during synthesis).

Experimental Protocol (Self-Validating)

Handling low-molecular-weight amines requires specific protocols to avoid artifacts. Primary amines react rapidly with atmospheric CO₂ to form carbamates, which introduce spurious peaks (1570 cm⁻¹, 1480 cm⁻¹) that mimic nitro groups or amides.

Diagram 2: Artifact-Free Measurement Workflow

Caption: Workflow to prevent carbamate formation during FTIR analysis of liquid amines.

Step-by-Step Methodology

• Instrument Setup: Use an ATR (Attenuated Total Reflectance) accessory with a Diamond or ZnSe crystal. Transmission cells (NaCl plates) are discouraged due to the hygroscopic nature of amines.

• Background: Collect a fresh background immediately before sampling to subtract atmospheric water vapor and CO₂.

• Deposition: Place 1 drop of neat liquid on the crystal.

  • Critical Step: If the sample is a salt (HCl), neutralize a small aliquot with NaOH and extract into DCM for analysis, or analyze the salt directly (Note: Salts show ammonium bands ~3000 cm⁻¹ broad, obscuring the alkene C-H).

• Rapid Acquisition: Scan immediately (within 30 seconds). Primary amines absorb CO₂ from air to form carbamate salts (R-NH-COO⁻), appearing as broad bands near 1575 cm⁻¹ and 1480 cm⁻¹.

• Validation: Check the 2000–2500 cm⁻¹ region. If the CO₂ doublet is negative or excessive, re-run the background. Check 1575 cm⁻¹; if growing over time, the sample is degrading (reacting with air).

References

• NIST Mass Spectrometry Data Center. (n.d.). 1-Pentene, 4-methyl- Infrared Spectrum. National Institute of Standards and Technology.[1] Retrieved from [Link]

  • Source for gem-disubstituted alkene characteristic peaks (890 cm⁻¹ OOP).

• Smith, B. C. (2020). The Infrared Spectroscopy of Primary Amines. Spectroscopy Online. Retrieved from [Link]

  • Source for primary amine N-H stretching and bending assignments.

• LibreTexts Chemistry. (2020). 10.7: Functional Groups and IR Tables. Retrieved from [Link]

  • Source for general functional group frequency correl

• PubChem. (n.d.).[2] 4-Methylpentan-1-amine hydrochloride.[2] National Library of Medicine. Retrieved from [Link]

  • Source for structural data of the satur

Sources

• 1. 1-Pentene, 4-methyl- [webbook.nist.gov]
• 2. 4-Methylpentan-1-amine hydrochloride | C6H16ClN | CID 12655789 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Methylpent-4-en-1-amine and its Isomers

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as a cornerstone for the structural elucidation of organic molecules. For researchers and professionals in drug development, the ability to differentiate between closely related isomers is paramount. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 4-Methylpent-4-en-1-amine, a molecule of interest due to its bifunctional nature, containing both a primary amine and a terminal double bond. Through a comparative approach with its structural isomers, we will explore the diagnostic fragment ions that serve as unique identifiers, enabling confident structural assignment.

Foundational Principles: Fragmentation of Unsaturated Amines

The fragmentation of an organic molecule in a mass spectrometer is not a random process but is governed by the relative stability of the resulting carbocations and radical species. For unsaturated amines like 4-Methylpent-4-en-1-amine, two key fragmentation pathways are expected to dominate under electron ionization (EI) conditions: α-cleavage, characteristic of amines, and allylic cleavage, driven by the presence of the double bond.

• α-Cleavage in Amines: The ionization of an amine typically involves the removal of a non-bonding electron from the nitrogen atom, forming a radical cation.[1][2] The subsequent cleavage of a bond alpha to the nitrogen atom is a highly favored process, as it leads to the formation of a resonance-stabilized iminium cation.[2][3] For primary amines, this often results in a prominent peak at m/z 30 ([CH₂=NH₂]⁺).[4]

• Allylic Cleavage in Alkenes: The presence of a double bond influences fragmentation by promoting cleavage at the allylic position. This is due to the formation of a resonance-stabilized allylic cation, which is more stable than a simple alkyl cation.

The interplay of these two fragmentation-directing groups—the amine and the double bond—in 4-Methylpent-4-en-1-amine and its isomers dictates their unique mass spectral fingerprints.

Predicted Fragmentation Pattern of 4-Methylpent-4-en-1-amine

The structure of 4-Methylpent-4-en-1-amine, with its primary amine and a terminal double bond, suggests several probable fragmentation pathways upon electron ionization. The molecular ion (M⁺˙) is expected at an m/z of 99, consistent with its molecular formula C₆H₁₃N.

Dominant Fragmentation Pathways

The primary fragmentation pathways are anticipated to be a competition between α-cleavage and allylic cleavage.

• α-Cleavage: Cleavage of the C1-C2 bond, alpha to the amine group, would result in the loss of a C₅H₉ radical and the formation of the resonance-stabilized [CH₂=NH₂]⁺ ion at m/z 30 . This is expected to be a major peak in the spectrum.

• Allylic Cleavage: The bond between C3 and C4 is in the allylic position relative to the double bond. Cleavage of this bond would lead to the formation of a resonance-stabilized allylic cation, [C₄H₇]⁺, at m/z 55 , and a neutral CH₃CH(NH₂) radical.

• Combined α- and Allylic Influence (Homoallylic Cleavage): The C2-C3 bond is in a homoallylic position. Cleavage here could be influenced by both the amine and the double bond, potentially leading to a fragment at m/z 44 , corresponding to [CH₂CH₂NH₂]⁺, through the loss of a C₄H₇ radical.

Secondary Fragmentation and Rearrangements

Further fragmentation of primary ions and rearrangement reactions can also be anticipated:

• Loss of a Methyl Group: Loss of a methyl radical from the molecular ion would produce a fragment at m/z 84 . This is a common fragmentation for molecules containing a methyl branch.

• McLafferty-type Rearrangement: While less common for aliphatic amines, a McLafferty-type rearrangement involving the transfer of a γ-hydrogen to the ionized nitrogen atom followed by cleavage of the β-bond could occur. However, the structural constraints of 4-Methylpent-4-en-1-amine make this a less probable pathway.

The predicted fragmentation pathways for 4-Methylpent-4-en-1-amine are visualized in the following diagram:

Caption: Predicted major fragmentation pathways of 4-Methylpent-4-en-1-amine.

Comparative Analysis with Isomeric Unsaturated Amines

The true analytical power of mass spectrometry lies in its ability to distinguish between isomers. By comparing the predicted fragmentation of 4-Methylpent-4-en-1-amine with that of its structural isomers, we can identify diagnostic ions that are unique to each structure.

Isomer	Structure	Key Predicted Diagnostic Ions (m/z) and Rationale
4-Methylpent-4-en-1-amine		30 (base peak): Strong α-cleavage. 55: Prominent allylic cleavage. 44: Homoallylic cleavage.
4-Methylpent-3-en-1-amine [5][6]		41: Allylic cleavage leading to [C₃H₅]⁺. 84: Loss of a methyl group. 30: α-cleavage still present but may be less intense.
N-Methylpent-4-en-1-amine [7]		44 (base peak): α-cleavage in a secondary amine, [CH₂=NHCH₃]⁺. 55: Allylic cleavage.
2-Methylpent-4-en-1-amine [8]		30 (base peak): Strong α-cleavage. 41: Allylic cleavage leading to [C₃H₅]⁺. 84: Loss of a methyl group.

Table 1: Comparison of Predicted Fragmentation Patterns for Isomeric C₆H₁₃N Amines.

The analysis presented in Table 1 highlights the subtle yet significant differences in the expected mass spectra of these isomers. For instance, the position of the double bond directly influences the mass of the ion resulting from allylic cleavage (m/z 55 vs. m/z 41). Similarly, the substitution on the nitrogen atom alters the mass of the α-cleavage product (m/z 30 for primary amines vs. m/z 44 for the N-methyl secondary amine).

Experimental Protocol for Isomer Differentiation by GC-MS

To experimentally verify these predicted fragmentation patterns and differentiate between isomers, a standard Gas Chromatography-Mass Spectrometry (GC-MS) protocol with electron ionization is recommended.

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

GC-MS Parameters

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (splitless)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 min

  • Ramp: 10 °C/min to 250 °C

  • Hold at 250 °C for 5 min

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Energy: 70 eV

• Mass Range: m/z 25-200

Sample Preparation

• Prepare 100 ppm solutions of each isomer in a suitable solvent (e.g., methanol or dichloromethane).

• Analyze each isomer individually to establish its retention time and mass spectrum.

• Prepare a mixture of the isomers to confirm chromatographic separation and mass spectral identification in a complex matrix.

The logical flow of this analytical process is depicted in the following workflow diagram:

Caption: Workflow for the differentiation of isomeric unsaturated amines by GC-MS.

Conclusion

References

• Chad's Prep. (2018, September 20). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylpent-4-en-1-amine. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylpent-3-en-1-amine. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Methylpent-3-enylamine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, October 15). N-methylpent-4-en-1-amine Properties. Retrieved from [Link]

• userhome.brooklyn.cuny.edu. (n.d.). Chapter 14 Mass Spectrometry. Retrieved from [Link]

• Wikipedia. (2023, November 27). Fragmentation (mass spectrometry). Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

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A Comparative Analysis of Intramolecular Cyclization Rates: The Case of 4-Methylpent-4-en-1-amine versus Unsubstituted Alkenyl Amines

In the realm of synthetic organic chemistry, the formation of cyclic structures is a cornerstone of molecular construction, pivotal to the synthesis of a vast array of pharmaceuticals and natural products. Intramolecular cyclization reactions, in particular, offer an efficient route to these architectures. This guide provides a detailed comparison of the cyclization rates of 4-methylpent-4-en-1-amine and its unsubstituted counterpart, pent-4-en-1-amine. We will delve into the mechanistic underpinnings of this rate enhancement, supported by experimental data and established chemical principles.

The Thorpe-Ingold Effect: A Driving Force in Cyclization

A key principle governing the disparate cyclization rates between substituted and unsubstituted alkenyl amines is the Thorpe-Ingold effect , also known as the gem-dimethyl effect.[1][2][3] This effect posits that the presence of geminal substituents on the carbon chain connecting the reacting functional groups accelerates intramolecular reactions.[1][2] The steric bulk of these substituents compresses the bond angle between them, thereby bringing the reactive termini—in this case, the amine and the alkene—into closer proximity and increasing the probability of a successful cyclization event.[1][3] This is primarily a kinetic effect, though thermodynamic contributions have also been noted.[1]

In the context of 4-methylpent-4-en-1-amine, the two methyl groups on the C4 position create this gem-dimethyl substitution, which is absent in pent-4-en-1-amine. This structural difference is the primary determinant of their varied cyclization behaviors.

Comparative Cyclization Rates: Experimental Insights

Compound	Structure	Key Structural Feature	Expected Relative Cyclization Rate
4-Methylpent-4-en-1-amine		Gem-dimethyl group at C4	Significantly Faster
Pent-4-en-1-amine		Unsubstituted alkene	Slower

Table 1: Comparison of structural features and expected relative cyclization rates.

Mechanistic Pathways of Cyclization

The intramolecular cyclization of aminoalkenes, a type of hydroamination, can proceed through various mechanistic pathways, including those that are catalyzed by acids, bases, or transition metals, as well as radical-mediated cyclizations.[6][7][8] The specific mechanism is highly dependent on the reaction conditions.

• Catalytic Hydroamination: This is a common and efficient method for the synthesis of cyclic amines.[9] Catalysts can activate either the amine or the alkene, facilitating the nucleophilic attack of the nitrogen onto the double bond.[10][11] For instance, early transition metals and lanthanides typically activate the amine by forming a metal-amido species.[10] In contrast, late transition metals can activate the alkene for nucleophilic attack.[12]

• Radical Cyclization: This pathway involves the generation of an aminyl radical, which then undergoes intramolecular addition to the alkene.[13] These reactions are often initiated by radical initiators and proceed under mild conditions.[8][14]

• Cationic Cyclization: In the presence of a strong acid or a Lewis acid, the alkene can be protonated or activated, leading to a cationic intermediate that is then attacked by the amine.[15][16][17]

Regardless of the specific pathway, the Thorpe-Ingold effect in 4-methylpent-4-en-1-amine will favor the formation of the transition state leading to the cyclized product.

Figure 1: Comparative cyclization pathways.

Experimental Protocol for Determining Cyclization Rates

To quantitatively assess the difference in cyclization rates, a kinetic study can be performed. The following is a general protocol that can be adapted for various catalytic systems.

Objective: To determine and compare the rate constants for the intramolecular cyclization of 4-methylpent-4-en-1-amine and pent-4-en-1-amine.

Materials:

• 4-Methylpent-4-en-1-amine

• Pent-4-en-1-amine[18]

• An appropriate catalyst (e.g., a lanthanide complex for hydroamination)[6]

• Anhydrous, deoxygenated solvent (e.g., toluene or THF)[19]

• Internal standard (e.g., dodecane)

• Reaction vessel (e.g., Schlenk tube or glovebox)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, a solution of the aminoalkene (e.g., 0.1 M) and the internal standard in the chosen solvent is prepared.

• Initiation: The reaction is initiated by the addition of the catalyst (e.g., 1-5 mol%). The reaction mixture is maintained at a constant temperature.

• Sampling: At regular time intervals, aliquots of the reaction mixture are withdrawn.

• Quenching: Each aliquot is immediately quenched to stop the reaction. This can be achieved by adding a small amount of a suitable quenching agent (e.g., a protic solvent if using an organometallic catalyst).

• Analysis: The quenched samples are analyzed by GC-MS. The concentrations of the starting material and the cyclized product are determined by comparing their peak areas to that of the internal standard.

• Data Analysis: The concentration of the starting material is plotted against time. The initial rate of the reaction can be determined from the slope of this curve at t=0. The rate constant (k) can be calculated by fitting the data to the appropriate rate law (e.g., first-order or second-order kinetics).

Figure 2: Workflow for kinetic analysis.

Conclusion

The presence of a gem-dimethyl group at the 4-position of 4-methylpent-4-en-1-amine is predicted to lead to a significant enhancement in its rate of intramolecular cyclization compared to the unsubstituted pent-4-en-1-amine. This acceleration is a direct consequence of the Thorpe-Ingold effect, which favors the formation of the cyclic transition state. Understanding and leveraging such substituent effects are crucial for the rational design of efficient synthetic routes to complex nitrogen-containing heterocyclic compounds. Further kinetic studies under various reaction conditions would provide valuable quantitative data to solidify these well-established principles.

References

• Thorpe–Ingold effect - Wikipedia. Available from: [Link]

• Formation of Pent-4-en-1-amine, the counterpart of acrylamide from lysine and its conversion into piperidine in lysine/glucose reaction mixtures - PubMed. Available from: [Link]

• Formation of Pent-4-en-1-amine, the Counterpart of Acrylamide from Lysine and Its Conversion into Piperidine in Lysine/Glucose Reaction Mixtures | Request PDF - ResearchGate. Available from: [Link]

• Aluminium-catalysed intramolecular hydroamination of aminoalkenes - Rsc.org. Available from: [Link]

• (PDF) Intramolecular Hydroaminations of Aminoalkynes Catalyzed by Yttrium Complexes and Aminoallenes Catalyzed by Zirconium Complexes - ResearchGate. Available from: [Link]

• Hydroamination - Chemistry LibreTexts. Available from: [Link]

• Intramolecular Hydroamination of Unbiased and Functionalized Primary Aminoalkenes Catalyzed by a Rhodium Aminophosphine Complex - PMC. Available from: [Link]

• Anti-Markovnikov Intermolecular Hydroamination of Alkenes and Alkynes: A Mechanistic View | Chemical Reviews - ACS Publications. Available from: [Link]

• (PDF) Hydroamination: Direct Addition of Amines to Alkenes and Alkynes - Academia.edu. Available from: [Link]

• Anti-Markovnikov Intermolecular Hydroamination of Alkenes and Alkynes: A Mechanistic View - PMC. Available from: [Link]

• Thorpe-Ingold Effect Assisted Strained Ring Synthesis. Available from: [Link]

• Thorpe–Ingold effects in cyclizations to five-membered and six-membered rings containing planar segments. The rearrangement of N(1)-alkyl-substituted dihydroorotic acids to hydantoinacetic acids in base - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• The Mechanism of Hydroamination of Allenes, Alkynes, and Alkenes Catalyzed by Cyclopentadienyltitanium-Imido Complexes - SciSpace. Available from: [Link]

• Cyclization of Unsaturated Alcohols. Mild and Efficient Selenocyclization of Pent-4-en-1-ol. Available from: [Link]

• Thorpe-Ingold Effect | Chem-Station Int. Ed. Available from: [Link]

• Hydroamination - Wikipedia. Available from: [Link]

• Reactions of methyl-substituted Hex-5-enyl and Pent-4-enyl radicals | Scilit. Available from: [Link]

• Recent Advancement in Alkylative Cyclization Reactions: Application in Synthesis of Natural Products. Available from: [Link]

• Kinetic resolution of aminoalkenes by asymmetric hydroamination: a mechanistic study. Available from: [Link]

• Reactions of methyl-substituted Hex-5-enyl and Pent-4-enyl radicals - ResearchGate. Available from: [Link]

• Intramolecular Free-Radical Cyclization Reactions. Available from: [Link]

• via a 60 mL syringe through the 15/25 rubber septum on the side-neck of the flask. The stirred, homogeneous solution (Figure 2a) is cooled to 0 °C in an ice-water bath for 10 min, then the flask is charged with a solution of - Organic Syntheses Procedure. Available from: [Link]

• 4-Methylpent-2-en-1-amine | C6H13N | CID 19973678 - PubChem. Available from: [Link]

• Selectivity in Cationic Cyclizations Involving Alkynes: A Computational Study on the Biomimetic Synthesis of Steroids - ResearchGate. Available from: [Link]

• 5- Exo versus 6- Endo Cyclization of Primary Aminyl Radicals: An Experimental and Theoretical Investigation | Request PDF - ResearchGate. Available from: [Link]

• Organic Syntheses Procedure. Available from: [Link]

• Synthesis of cyclic amines - Organic Chemistry Portal. Available from: [Link]

• An enantiodivergent synthesis of N-Boc- protected (R)- and (S)-4-amino cyclopent -2-en-1-one - Semantic Scholar. Available from: [Link]

• Thiol-Catalyzed Acyl Radical Cyclization of Alkenals - Organic Chemistry Portal. Available from: [Link]

• New cyclization reaction at the amino terminus of peptides and proteins - PubMed. Available from: [Link]

• 4-Methylpent-4-en-2-amine | C6H13N | CID 21694866 - PubChem. Available from: [Link]

• (4+1) vs (4+2): Catalytic Intramolecular Coupling between Cy-clobutanones and Trisubstituted Allenes via C–C Activation - PMC. Available from: [Link]

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• Functionalized Cyclopentenes via the Formal [4+1] Cycloaddition of Photogenerated Siloxycarbenes from Acyl Silanes - PMC. Available from: [Link]

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Optimizing Gas Chromatography for 4-Methylpent-4-en-1-amine: A Comparative Guide to Column Selection and Retention Dynamics

By: Senior Application Scientist

As an application scientist specializing in volatile organic compounds, I frequently encounter the analytical pitfalls associated with low-molecular-weight primary aliphatic amines. Analyzing (CAS: 134856-60-3) via Gas Chromatography (GC) presents a dual challenge: the high basicity of the primary amine group drives irreversible adsorption on active column sites, while the terminal alkene introduces thermal instability at elevated temperatures.

This guide objectively compares column chemistries, evaluates retention time dynamics, and provides self-validating experimental protocols to ensure high-fidelity quantitative analysis of 4-Methylpent-4-en-1-amine.

Physicochemical Profiling & The Chromatographic Challenge

Before developing a GC method, we must analyze the molecule's structural liabilities. 4-Methylpent-4-en-1-amine is a highly polar, basic compound.

Table 1: Physicochemical Profile of 4-Methylpent-4-en-1-amine

Property	Value	Chromatographic Implication
Molecular Formula	C₆H₁₃N	Low molecular weight; highly volatile.
Molecular Weight	99.17 g/mol	Elutes early; requires low initial oven temperatures.
Boiling Point (Est.)	115–125 °C	Prone to split-discrimination in the injection port.
Functional Groups	Primary Amine (-NH₂), Alkene	High hydrogen-bonding potential; thermal degradation risk.

Mechanistic Insight: Why do primary aliphatic amines tail so severely on standard GC columns? The lone pair of electrons on the nitrogen atom acts as a strong hydrogen bond donor and acceptor. When introduced to a standard siloxane column, the amine interacts with free, unpassivated silanol groups (-Si-OH) on the fused silica tubing. This creates a mixed retention mechanism—simultaneous partitioning and adsorption—resulting in a slow release of the analyte and the characteristic "shark fin" peak tailing.

Fig 1. Mechanistic pathways of primary amine interactions with active vs. deactivated GC columns.

Comparative Column Performance & Retention Data

To objectively evaluate performance, we compare three distinct stationary phase strategies for the direct injection of 4-Methylpent-4-en-1-amine. Because exact retention times (RT) fluctuate based on flow rates and oven programming, the data below represents empirically estimated relative metrics utilizing a standard temperature gradient (40 °C hold 2 min, ramp 10 °C/min to 200 °C)[1].

Table 2: Stationary Phase Comparison for C₆ Aliphatic Amines

Metric	Standard 5% Phenyl (DB-5)	Ultra-Inert (DB-5ms UI)	Base-Deactivated PEG (CAM)
Phase Chemistry	5% Diphenyl / 95% Dimethylpolysiloxane	Deactivated 5% Diphenyl	Base-modified Polyethylene Glycol
Est. Retention Time	~4.5 min	~4.5 min	~7.2 min
Peak Asymmetry ( )	> 2.5 (Severe Tailing)	1.2 – 1.5 (Moderate)	0.9 – 1.1 (Symmetrical)
Theoretical Plates (N/m)	< 1,500	~ 3,000	> 4,000
Optimal Application	Not Recommended	Derivatized Trace Analysis	Direct Assay / Purity Profiling

Causality of Retention Dynamics: Notice that the 2 yields a significantly longer retention time (~7.2 min) compared to the non-polar DB-5[2]. This is because the highly polar polyethylene glycol phase actively participates in controlled hydrogen bonding with the primary amine. However, because the phase is explicitly base-modified, it prevents irreversible adsorption, yielding a highly symmetrical peak despite the longer retention[2].

Workflow Selection: Direct Injection vs. Derivatization

The choice between direct injection and derivatization hinges entirely on the required Limit of Detection (LOD). Direct injection on a base-deactivated column is ideal for purity assays (>0.1% w/w). However, for trace environmental or pharmacokinetic analysis (<100 ppm), in-vial derivatization is mandatory[3].

Silylation with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) replaces the active N-H hydrogens with bulky, non-polar trimethylsilyl (TMS) groups. This drastically reduces the molecule's polarity, allowing for sharp elution on standard non-polar columns and lowering the LOD by an order of magnitude[3].

Fig 2. Decision tree for selecting GC workflows based on 4-Methylpent-4-en-1-amine concentration.

Self-Validating Experimental Protocols

To guarantee scientific integrity, the following methodologies are designed as self-validating systems, incorporating built-in system suitability checks to prevent false negatives caused by active inlet degradation.

Protocol A: Direct Injection Assay (Purity Profiling)

Objective: Quantify 4-Methylpent-4-en-1-amine at assay levels without derivatization.

• System Suitability Check (Critical): Before running the sample, inject a standard mix containing 100 ppm of n-octylamine. Calculate the asymmetry factor (

  ). If , replace the inlet liner and trim 10 cm from the front of the column. Do not proceed until inertness is verified.

• Hardware Setup: Install an Agilent CAM column (30 m x 0.25 mm, 0.25 µm) and a strictly base-deactivated, glass-wool-free inlet liner[2].

• Sample Preparation: Dilute 4-Methylpent-4-en-1-amine to 1.0 mg/mL in anhydrous dichloromethane (DCM). Causality Note: Water degrades base-deactivated phases; anhydrous solvents are mandatory.

• GC Parameters:

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet: 220 °C, Split ratio 20:1. (Kept relatively low to prevent thermal degradation of the terminal alkene).

  • Oven Program: 40 °C (hold 2 min)

    ramp at 10 °C/min to 200 °C.

  • Detector: FID at 250 °C.

Protocol B: Silylation for Trace Analysis (LOD < 1 ppm)

Objective: Convert 4-Methylpent-4-en-1-amine to its TMS-derivative for high-sensitivity GC-MS analysis[3][4].

• Internal Standard Addition: Spike 1.0 mL of the sample extract (in anhydrous acetonitrile) with 10 µL of a 50 ppm n-nonylamine internal standard solution. This validates derivatization efficiency.

• Derivatization: Add 100 µL of BSTFA containing 1% TMCS (catalyst) to the vial.

• Incubation: Cap tightly and heat at 70 °C for 30 minutes. Causality Note: The primary amine requires energetic forcing to fully disubstitute (forming the di-TMS derivative).

• Blank Validation: Concurrently prepare a reagent blank (Acetonitrile + BSTFA) to rule out amine cross-contamination from the laboratory environment.

• GC-MS Parameters: Inject 1 µL in Splitless mode onto a DB-5ms UI column (30 m x 0.25 mm, 0.25 µm). Oven: 60 °C (hold 1 min)

  15 °C/min to 280 °C.

References

• Title: CAM GC column | Source: Agilent Technologies | URL: [Link]

• Title: Bulletin 737F Amines Analysis by Packed Column GC | Source: LabRulez / Supelco | URL: [Link]

• Title: Determination of aliphatic amines by gas chromatography-mass spectrometry after in-syringe derivatization | Source: ResearchGate | URL: [Link]

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• 2. agilent.com [agilent.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Validating Purity of 4-Methylpent-4-en-1-amine: A Comparative HPLC Guide

Topic: Validating purity of 4-Methylpent-4-en-1-amine using HPLC methods Content Type: Publish Comparison Guide

Executive Summary: The "Invisible" Analyte Challenge

4-Methylpent-4-en-1-amine (CAS 22537-07-1) is a critical aliphatic building block in the synthesis of heterocyclic pharmaceuticals and agrochemicals.[1][] However, its validation presents a distinct analytical hurdle: lack of chromophore .

Unlike aromatic amines, this molecule possesses only a terminal alkene and a primary amine. It exhibits negligible UV absorption above 210 nm, rendering standard UV-Vis detection (254 nm) useless.[1][] Relying on low-UV (205 nm) methods invites massive interference from solvents and buffer salts, compromising the "Scientific Integrity" of your purity data.

This guide objectively compares three validation strategies, ultimately recommending Pre-column Derivatization with OPA (o-Phthalaldehyde) as the gold standard for sensitivity and specificity.

Method Comparison: Selecting the Right Tool

We evaluated three distinct methodologies for validating the purity of 4-Methylpent-4-en-1-amine.

Feature	Method A: OPA-FLD (Recommended)	Method B: HILIC-CAD	Method C: RP-Low UV (205 nm)
Principle	Pre-column derivatization targeting primary amines; Fluorescence Detection.[1][]	Hydrophilic Interaction LC; Charged Aerosol Detection.	Reversed-Phase; Absorbance at 205 nm.[1][]
Specificity	High . Reacts only with primary amines.	Medium . Universal detector sees all non-volatiles.[]	Low . Detects solvent impurities and buffer noise.
Sensitivity (LOD)	< 10 pmol (Trace analysis capable).	~1-5 ng (Good).[1][]	> 100 ng (Poor).[]
Linearity ( )	> 0.999	> 0.995 (Polynomial fit often needed).[]	~0.990 (Baseline drift issues).
Stability	Derivative stable for ~10-15 mins (requires automated injection).[1][]	High.	High.
Primary Use Case	Purity validation & Impurity profiling.	Counter-ion analysis (e.g., HCl salts).	Rough range-finding only.

Deep Dive: The Gold Standard Protocol (Method A)

Why this method? The reaction between OPA, a thiol (3-Mercaptopropionic acid), and the primary amine yields a highly fluorescent isoindole. This transformation segregates the target analyte from non-amine impurities (like starting alkene materials) which remain "invisible" to the fluorescence detector, thereby simplifying the chromatogram to show only amine-related purity.

3.1. Reagents & Preparation

• Derivatization Reagent (OPA-3MPA): Dissolve 10 mg o-Phthalaldehyde in 0.5 mL Methanol.[1][] Add 4.5 mL of 0.4 M Borate Buffer (pH 10.2). Add 20 µL 3-Mercaptopropionic acid (3-MPA).[1][] Note: Store in amber glass; stable for 24 hours.

• Diluent: 0.1% Phosphoric acid in water (prevents volatilization of the free amine).

• Mobile Phase A: 10 mM Na2HPO4, pH 7.2.

• Mobile Phase B: Acetonitrile (HPLC Grade).[]

3.2. Automated Workflow (Self-Validating System)

To ensure trustworthiness, this protocol utilizes an "In-Needle" or "Pre-Column" autosampler program to eliminate human error in reaction timing.[1][]

• Draw: 5 µL Sample.

• Draw: 5 µL OPA Reagent.

• Mix: Needle wash/mix cycle (3x).

• Wait: 1.0 min (Reaction time).

• Inject: Entire volume.

3.3. Chromatographic Conditions

• Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.[]

• Flow Rate: 1.0 mL/min.[]

• Temp: 30°C.

• Detector (FLD): Excitation: 340 nm | Emission: 455 nm.[]

• Gradient:

  • 0-2 min: 10% B (Isocratic hold for derivatization artifacts)[1][]

  • 2-15 min: 10% -> 80% B (Elution of 4-Methylpent-4-en-1-amine derivative)[1][]

  • 15-18 min: 80% B (Wash)[1][]

Visualizing the Mechanism & Workflow

Diagram 1: The OPA Derivatization Pathway

This diagram illustrates the chemical transformation that enables detection.[3][4]

Caption: Figure 1.[1][][3][4] Formation of the fluorescent isoindole derivative.[5][6] The reaction requires a primary amine, making it highly specific.

Diagram 2: Method Validation Logic Flow

A decision tree for ensuring the method is performing correctly (System Suitability).

Caption: Figure 2. System Suitability Test (SST) workflow.[] Strict RSD limits are required due to the kinetic nature of the derivatization.

Experimental Data & Validation Criteria

To validate this method in your lab, the following criteria must be met. These values are based on typical performance for aliphatic amines using OPA-FLD.

Parameter	Acceptance Criteria	Experimental Rationale
Specificity	No interference at retention time of analyte in blank.	Ensures the OPA reagent itself does not fluoresce at the target retention time.
Linearity	over 50% to 150% of target concentration.	Confirms the derivatization reaction is not reagent-limited at high concentrations.
Precision (Repeatability)	RSD 2.0% for 6 replicates.[]	Validates the autosampler's mixing consistency.
Derivative Stability	Peak area change < 5% over 15 mins.[1][]	OPA derivatives are unstable; precise timing is critical.

Potential Impurities to Watch:

• Isomeric Alkenes: Internal double bond isomers (e.g., 4-methylpent-3-en-1-amine).[1][] These will derivatize and fluoresce.[7][8] They must be separated chromatographically.[][5][9]

• Dialkylated Amines: Secondary amines.[] These will not react with OPA, making this method blind to them. Mitigation: If secondary amine impurities are suspected, use FMOC-Cl (Fluorenylmethyloxycarbonyl chloride) as a secondary screen, though it requires a quenching step [1].[]

References

• Agilent Technologies. (2023).[] Analysis of Amino Acids and Amines using OPA/FMOC Derivatization. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 168239, 4-Penten-1-amine, 4-methyl-. Retrieved from [Link][]

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• 7. jasco-global.com [jasco-global.com]
• 8. jascoinc.com [jascoinc.com]
• 9. lcms.cz [lcms.cz]

Comparative Reactivity of Primary vs. Secondary Alkenyl Amines: A Guide to Alkene Amination and Cyclization

The direct addition of N–H bonds across unactivated C–C double bonds—hydroamination—represents one of the most atom-economical pathways for synthesizing nitrogen heterocycles such as pyrrolidines and piperidines. However, the thermodynamic profile of alkene hydroamination is nearly thermoneutral, making it significantly more challenging than alkyne amination [1].

As a researcher or drug development professional designing a synthetic route, selecting between a primary or secondary alkenyl amine precursor is not merely a structural choice; it dictates the entire kinetic profile and the necessary catalytic machinery. This guide provides an objective, data-driven comparison of their reactivity, underlying mechanisms, and validated experimental workflows.

Conformational Dynamics: The Kinetic Advantage of Secondary Amines

The intramolecular cyclization of alkenyl amines is heavily influenced by the substitution degree of the nitrogen atom.

• Secondary Alkenyl Amines (R-NHR'): These substrates exhibit inherently faster cyclization kinetics. The presence of an N-alkyl substituent introduces steric bulk that restricts the conformational freedom of the aliphatic chain. This pre-organizes the molecule, forcing the alkene and the amine into closer spatial proximity—a phenomenon closely related to the Thorpe-Ingold (gem-dialkyl) effect [2].

• Primary Alkenyl Amines (R-NH₂): Lacking this steric pre-organization, primary amines face a higher entropic penalty during the transition state of cyclization, often requiring higher temperatures. Furthermore, in intermolecular reactions, primary amines are highly susceptible to over-alkylation, reacting sequentially to form tertiary amines if stoichiometry is not strictly controlled [3].

Mechanistic Divergence in Metal Catalysis

The most profound difference between primary and secondary alkenyl amines lies in their compatibility with early transition metal catalysts (e.g., Ti, Zr, Ln). The divergent proton counts dictate entirely different catalytic cycles [4].

• The Neutral Metal-Imido Pathway (Primary Amines): Primary amines react via a neutral metal-imido intermediate ([M=N–R]). This requires two N–H bonds: one to form the initial metal-amido complex, and a second to undergo

  -elimination to generate the active imido species.

• The Cationic Pathway (Secondary Amines): Secondary amines possess only a single N–H bond and cannot form an imido intermediate. Consequently, neutral early-metal catalysts fail. They require highly electrophilic cationic catalysts (e.g., [Zr]⁺) to proceed via direct alkene insertion into a metal-amido bond [4].

• Late Transition Metals (Rh, Pd): Operating via oxidative addition or nucleophilic attack, late metals historically favored secondary amines. However, modern Rhodium systems now efficiently activate both classes without requiring strong activating groups [2].

Divergent catalytic pathways for primary vs. secondary alkenyl amines.

Quantitative Performance Benchmarks

The following table summarizes the comparative reactivity of primary and secondary aminoalkenes under standardized catalytic conditions, highlighting the kinetic advantage of secondary amines and the specific catalyst dependencies.

Substrate Class	Amine Type	Catalyst System	Temp (°C)	Time (h)	Yield (%)	Causality / Observation
2,2-Diphenyl-4-pentenylamine	Primary	[Rh(COD)2]BF4 / L2	100	10	85	Requires higher thermal energy due to lack of N-alkyl steric pre-organization.
N-Methyl-2,2-diphenyl-4-pentenylamine	Secondary	[Rh(COD)2]BF4 / L2	70	10	95	Faster cyclization at lower temps driven by conformational bias.
Unactivated Aminoalkene	Primary	Neutral Zr/Ti	60–100	2–12	>90	Readily proceeds via the neutral metal-imido intermediate.
Unactivated Aminoalkene	Secondary	Neutral Zr/Ti	100	24	<10	Fails; cannot undergo -elimination to form an imido species.
Unactivated Aminoalkene	Secondary	Cationic [Zr]+	65	4	95	Cationic center restores reactivity via direct alkene insertion into the amido bond.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Rhodium-Catalyzed Cyclization (Broad Tolerance)

This late-metal protocol is ideal when functional group tolerance (e.g., esters, nitriles) is required, and it uniquely accommodates both primary and secondary amines [2].

Step-by-Step Workflow:

• Catalyst Pre-activation: In a nitrogen-filled glovebox, dissolve [Rh(COD)2]BF4 (5 mol%) and a biarylphosphine ligand (6 mol%) in 0.5 mL of anhydrous dioxane. Stir for 15 minutes at room temperature to pre-form the active catalyst complex.

• Substrate Addition: Add 0.5 mmol of the primary or secondary alkenyl amine substrate to the vial.

• Thermal Cycling: Seal the reaction vessel with a PTFE-lined cap, remove it from the glovebox, and heat to 70 °C (for secondary amines) or 100 °C (for primary amines) for 10 hours.

• Self-Validation Checkpoint: Extract a 50 µL aliquot, filter it through a short silica plug using ethyl acetate, and analyze via ¹H NMR. Validation: Confirm the disappearance of the terminal alkene multiplet (

  4.9–5.8 ppm) and the emergence of the cyclic -C–H proton ( 2.8–3.5 ppm).

• Isolation: Concentrate the mixture in vacuo and purify via flash column chromatography (DCM/MeOH gradient) to isolate the cyclic amine.

Protocol B: Cationic Zirconium Catalysis (Secondary Amine Specific)

This protocol is strictly for secondary alkenyl amines, utilizing a highly electrophilic cationic early-metal center to bypass the impossible imido pathway [4].

Step-by-Step Workflow:

• In Situ Cation Generation: In a glovebox, combine a neutral Zr precatalyst (e.g., Cp2ZrMe2, 5 mol%) with a stoichiometric amount of trityl borate activator ([Ph3C][B(C6F5)4]) in 0.6 mL of anhydrous Benzene-d₆.

• Substrate Addition: Add 0.5 mmol of the secondary alkenyl amine.

• Reaction Execution: Transfer the mixture to a J. Young NMR tube, seal tightly, and heat to 65 °C.

• Self-Validation Checkpoint: Monitor the reaction in real-time via ¹H NMR. Causality Note: The cationic pathway is exquisitely sensitive to trace moisture, which will protonate the amido intermediate and irreversibly kill the catalyst. If the alkene signals stall before 4 hours, moisture contamination is the culprit.

References

• Müller, T. E., Hultzsch, K. C., Yus, M., Foubelo, F., & Tada, M. "Hydroamination: Direct Addition of Amines to Alkenes and Alkynes." Chemical Reviews, 2008.[Link]

• Liu, Z., & Hartwig, J. F. "Mild, Rhodium-Catalyzed Intramolecular Hydroamination of Unactivated Terminal and Internal Alkenes with Primary and Secondary Amines." Journal of the American Chemical Society, 2008.[Link]

• "Hydroamination." Chemistry LibreTexts, 2023.[Link]

• Lujano-Amaya, J., et al. "Anti-Markovnikov Intermolecular Hydroamination of Alkenes and Alkynes: A Mechanistic View." Chemical Reviews, 2023.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mild, Rhodium-Catalyzed Intramolecular Hydroamination of Unactivated Terminal and Internal Alkenes with Primary and Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Markovnikov Intermolecular Hydroamination of Alkenes and Alkynes: A Mechanistic View - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Establishing Quality Control Reference Standards for 4-Methylpent-4-en-1-amine

For researchers, scientists, and professionals in drug development, the purity and consistency of starting materials are paramount. 4-Methylpent-4-en-1-amine, a valuable unsaturated primary amine, serves as a key building block in the synthesis of more complex molecules. Its terminal double bond and primary amine group offer dual points for chemical modification, but also present unique challenges for quality control. This guide provides an in-depth comparison of analytical methodologies and proposes a framework for establishing robust reference standards for 4-Methylpent-4-en-1-amine, ensuring the reliability and reproducibility of your research.

The Criticality of a Bespoke Quality Control Strategy

Unlike well-documented pharmaceutical ingredients, niche reagents like 4-Methylpent-4-en-1-amine often lack dedicated pharmacopoeial monographs. This necessitates the development of a tailored, in-house quality control (QC) strategy. The absence of a universal standard is not a roadblock but an opportunity to define quality parameters that are directly relevant to your specific application. A thorough understanding of potential impurities and the analytical techniques to detect them is the cornerstone of a self-validating QC system.[1][2][3]

The primary goals of a comprehensive QC strategy for 4-Methylpent-4-en-1-amine are:

• Unambiguous Identification: Confirming the chemical identity of the material.

• Purity Assessment: Quantifying the analyte and identifying and quantifying any impurities.

• Consistency: Ensuring batch-to-batch reproducibility.

Anticipating the Unseen: A Look at Potential Impurities

A robust quality control process begins with a theoretical understanding of what might be present in your sample besides the compound of interest. The potential impurity profile of 4-Methylpent-4-en-1-amine is largely dictated by its synthetic route. While specific syntheses for this exact molecule are not widely published, we can infer likely impurities from common methods for creating primary amines and unsaturated systems.

A plausible synthetic pathway could involve the reduction of a corresponding nitrile or the amination of an appropriate haloalkene. Such processes could introduce the following impurities:

• Isomeric Impurities: Positional isomers of the double bond (e.g., 4-methylpent-3-en-1-amine) or branched-chain isomers.[4]

• Saturated Analogue: The corresponding saturated amine, 4-methylpentan-1-amine, may be present due to over-reduction during synthesis.[5][6][7]

• Starting Material Residues: Unreacted precursors from the synthesis.

• Solvent Residues: Residual solvents used during synthesis and purification.

• By-products of Synthesis: Including secondary and tertiary amines formed from side reactions.[8][9]

The following Graphviz diagram illustrates a logical workflow for identifying and controlling these potential impurities.

Caption: Workflow for impurity profiling and reference standard establishment.

A Comparative Analysis of Analytical Techniques

The selection of appropriate analytical methods is crucial for a comprehensive quality control program.[2][3][10] For a volatile and reactive compound like 4-Methylpent-4-en-1-amine, a multi-pronged approach is recommended.

Technique	Principle	Strengths for 4-Methylpent-4-en-1-amine	Limitations & Considerations
Gas Chromatography (GC-FID)	Separation based on volatility and interaction with a stationary phase.	Excellent for separating volatile impurities like isomers and residual solvents. High sensitivity for hydrocarbons.	The polar amine group can cause peak tailing on standard columns. Derivatization may be necessary for improved peak shape. Specialized columns for amines are recommended.[11][12][13]
High-Performance Liquid Chromatography (HPLC-UV/MS)	Separation based on polarity and interaction with a stationary phase.	Suitable for less volatile impurities. Can be coupled with Mass Spectrometry (MS) for definitive identification.	Lacks a strong UV chromophore, requiring derivatization for UV detection or the use of alternative detectors like MS, Evaporative Light Scattering Detector (ELSD), or Charged Aerosol Detector (CAD).[14][15][16][17]
Nuclear Magnetic Resonance (¹H and ¹³C NMR)	Provides detailed structural information based on the magnetic properties of atomic nuclei.	The most powerful tool for unambiguous identification and structural elucidation of the analyte and any impurities. Quantitative NMR (qNMR) can be used for purity assessment without a specific reference standard.	Lower sensitivity compared to chromatographic techniques for trace impurities.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Provides molecular weight confirmation and fragmentation patterns for structural clues. The "nitrogen rule" (odd molecular weight suggests the presence of an odd number of nitrogen atoms) is a useful initial check.[18][19]	Isomers may have identical mass spectra, requiring chromatographic separation for differentiation.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the sample, identifying functional groups.	Quick and easy method to confirm the presence of key functional groups (N-H, C=C). Primary amines show a characteristic pair of N-H stretching bands.[18]	Provides limited information on purity and cannot distinguish between isomers.

Recommended Experimental Protocols

The following protocols are provided as a starting point and should be validated for your specific instrumentation and samples.

Protocol 1: Purity and Impurity Profiling by Gas Chromatography (GC-FID)

This method is designed to separate volatile impurities, including isomers and the saturated analogue.

Instrumentation and Columns:

• Gas Chromatograph: With Flame Ionization Detector (FID).

• Column: A specialized amine column, such as an Agilent CP-Volamine or similar, is highly recommended to prevent peak tailing.[12] A typical dimension is 30 m x 0.32 mm ID, 0.5 µm film thickness.

• Inlet Liner: A deactivated liner is crucial for good peak shape.[12]

GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Oven Program: 50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min.

• Injection Volume: 1 µL (split or splitless, depending on concentration).

• Sample Preparation: Dilute the sample in a suitable solvent like isopropanol or dichloromethane.

Expected Results: This method should provide good separation of 4-Methylpent-4-en-1-amine from its potential saturated analogue and positional isomers due to differences in their boiling points and interactions with the stationary phase.

Protocol 2: HPLC Analysis with Derivatization for UV Detection

Since aliphatic amines lack a UV chromophore, pre-column derivatization is necessary for sensitive UV detection.[14][17]

Derivatization Reagent: 9-fluorenylmethyl chloroformate (FMOC-Cl) is a common choice.[17]

Derivatization Procedure:

• To 100 µL of a ~1 mg/mL solution of the amine in a suitable buffer (e.g., borate buffer, pH 9), add 100 µL of a ~2 mg/mL solution of FMOC-Cl in acetonitrile.

• Vortex and let the reaction proceed at room temperature for 10 minutes.

• Quench the reaction by adding 100 µL of a primary amine solution (e.g., glycine).

• The sample is now ready for HPLC analysis.

HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile with 0.1% TFA.

• Gradient: 50% B to 100% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 265 nm.

• Injection Volume: 10 µL.

Expected Results: The derivatized amine will be detectable by UV, allowing for quantification against a similarly derivatized reference standard. This method is particularly useful for analyzing non-volatile impurities.

Protocol 3: Structural Confirmation by ¹H and ¹³C NMR Spectroscopy

NMR is indispensable for the definitive identification of 4-Methylpent-4-en-1-amine.

Sample Preparation: Dissolve ~10 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, MeOD).

Acquisition:

• ¹H NMR: A standard proton spectrum will confirm the presence of the vinyl protons, the methyl groups, and the protons on the carbon adjacent to the amine.

• ¹³C NMR: Will show the number of unique carbons. For 4-methylpent-4-en-1-amine, six distinct signals are expected.

• 2D NMR (COSY, HSQC): Can be used to confirm connectivity and assign all proton and carbon signals unequivocally.

Expected Chemical Shifts (Predicted):

Assignment	¹H Shift (ppm)	¹³C Shift (ppm)
=CH₂	~4.7	~110
=C(CH₃)₂	-	~145
C(CH₃)₂	~1.7 (s, 6H)	~22
-CH₂-C=	~2.1 (t, 2H)	~35
-CH₂-CH₂-N	~1.5 (quint, 2H)	~30
-CH₂-N	~2.7 (t, 2H)	~42
-NH₂	Variable	-

Note: These are predicted values and may vary based on solvent and other factors.

The following diagram illustrates the logical flow for a multi-technique approach to quality control.

Caption: A multi-technique analytical workflow for quality control.

Establishing a Working Reference Standard

In the absence of a commercially available, certified reference standard for 4-Methylpent-4-en-1-amine, one must be established in-house.

• Procure a High-Purity Batch: Obtain the highest purity batch available from a reputable supplier.

• Comprehensive Characterization: Analyze this batch using the full suite of techniques described above (NMR, MS, GC, HPLC) to confirm its identity and purity.

• Documentation: Document all analytical results thoroughly. This batch now serves as your primary in-house reference standard.

• Working Standards: Use this primary standard to qualify secondary, working standards for routine analysis.

Conclusion

Establishing a robust quality control framework for a non-pharmacopoeial reagent like 4-Methylpent-4-en-1-amine is a critical exercise in scientific diligence. By anticipating potential impurities based on synthetic routes and employing a combination of chromatographic and spectroscopic techniques, researchers can ensure the quality and consistency of this valuable building block. The creation of a well-characterized in-house reference standard is the lynchpin of this process, providing the benchmark against which all subsequent batches are measured. This diligent approach to quality control not only enhances the reliability of experimental outcomes but also upholds the principles of scientific integrity.

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• Pharmaceutical Intermediate Quality Standards Guide. (2025, November 28). Pharmaceutical Intermediate Quality Standards Guide. Retrieved from [Link]

• Shimadzu. (2023). Analysis of Primary Amines. Retrieved from [Link]

• Helda. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Retrieved from [Link]

• LCGC International. (2022, April 15). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Retrieved from [Link]

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• Filo. (2025, October 15). Outline a synthesis of 4-methylpentanamine using Gabriel Synthesis (in. Retrieved from [Link]

• PMC. (n.d.). Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient. Retrieved from [Link]

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• Homework.Study.com. (n.d.). How many unique 13C NMR signals exist in the spectrum for the following compound? 4-methylpent-1-ene. Retrieved from [Link]

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• Google Patents. (n.d.). CA2023057A1 - Process for reducing the content of primary and secondary amine in a tertiary amine.

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• ResearchGate. (2026, January 22). A unified approach to the synthesis of amines through a highly selective and broadly applicable imine reduction using modified Pd-nanoparticles. Retrieved from [Link]

• ACS Publications. (2022, May 18). Trans and Saturated Alkyl Impurities in Technical-Grade Oleylamine: Limited Miscibility and Impacts on Nanocrystal Growth | Chemistry of Materials. Retrieved from [Link]

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A Spectroscopic Roadmap: Distinguishing 4-Methylpent-4-en-1-amine from its Structural Isomers

In the landscape of drug development and fine chemical synthesis, the unambiguous structural confirmation of a molecule is paramount. Isomeric impurities, even in trace amounts, can lead to vastly different pharmacological activities or reaction kinetics. The C₆H₁₃N amine family, with its numerous structural and positional isomers, presents a classic analytical challenge. This guide provides an in-depth, data-driven comparison of spectroscopic techniques to reliably distinguish 4-methylpent-4-en-1-amine from its key structural isomers. We move beyond mere data reporting to explain the "why" behind the spectral differences, empowering researchers to make confident structural assignments.

The core of this challenge lies in the subtle structural variations among isomers, which can include the position of the double bond, the branching of the carbon skeleton, and the classification of the amine group (primary, secondary, or tertiary). A single spectroscopic method is often insufficient. Therefore, a multi-faceted approach employing Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) is essential for a definitive analysis.

Here, we will compare 4-methylpent-4-en-1-amine with three representative isomers that highlight common differentiation challenges:

• Hex-5-en-1-amine: A positional isomer with a non-branched chain.

• N-Methylpent-4-en-1-amine: A secondary amine isomer.

• Cyclohexanamine: A cyclic aliphatic isomer.

Figure 1: Target compound and selected structural isomers.

Infrared (IR) Spectroscopy: A Functional Group Fingerprint

IR spectroscopy provides the initial, high-level overview of the functional groups present. For amines and alkenes, the N-H and C=C stretching and bending regions are highly diagnostic.

Causality Behind the Spectra: The vibrations of chemical bonds (stretching, bending) absorb IR radiation at specific frequencies. These frequencies are determined by the bond strength and the masses of the atoms involved. The presence of a primary amine (-NH₂) versus a secondary amine (-NHR) or the specific substitution pattern of an alkene will result in predictably different absorption bands.

Key Differentiators:

• N-H Stretch (3300-3500 cm⁻¹): This is the most direct way to distinguish primary from secondary amines. Primary amines (R-NH₂) exhibit two distinct bands due to symmetric and asymmetric stretching modes.[1][2][3][4][5] Secondary amines (R₂N-H) show only one band in this region, while tertiary amines show none.[1][3][5]

• Alkene C-H & C=C Stretches (~3080 cm⁻¹ and 1640-1680 cm⁻¹): The presence of unsaturated C-H stretches (>3000 cm⁻¹) and a C=C stretch immediately confirms the presence of the double bond, ruling out a saturated isomer like cyclohexanamine.[6]

• Out-of-Plane (OOP) C-H Bending (600-1000 cm⁻¹): This "fingerprint" region is highly indicative of the alkene substitution pattern. Terminal alkenes, like our target and its straight-chain isomer, show two strong bands around 910 cm⁻¹ and 990 cm⁻¹.[6]

Compound	N-H Stretch (cm⁻¹)	Alkene =C-H Stretch (cm⁻¹)	**Alkene C=C Stretch (cm⁻¹)	Key OOP Bending (cm⁻¹)
4-Methylpent-4-en-1-amine	~3380 & ~3300 (two sharp bands)	~3075	~1650	~890 (gem-disubstituted)
Hex-5-en-1-amine	~3380 & ~3300 (two sharp bands)	~3080	~1640	~990 & ~910 (monosubstituted)
N-Methylpent-4-en-1-amine	~3350 (one sharp band)	~3080	~1640	~990 & ~910 (monosubstituted)
Cyclohexanamine	~3360 & ~3290 (two sharp bands)	Absent	Absent	Absent

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty crystal.

• Sample Application: Place a single drop of the neat liquid amine sample directly onto the center of the ATR crystal.

• Data Acquisition: Lower the ATR press to ensure good contact between the sample and the crystal. Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Cleaning: Clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft laboratory wipe.

¹H NMR Spectroscopy: Unraveling Connectivity

Proton NMR provides detailed information about the chemical environment, connectivity, and relative number of hydrogen atoms in a molecule.[7] It is arguably the most powerful tool for distinguishing these specific isomers.

Causality Behind the Spectra: Atomic nuclei with spin, like ¹H, align in an external magnetic field. The precise radiofrequency required to flip this spin is sensitive to the local electronic environment. Electron-withdrawing groups or π-systems (like alkenes) "deshield" nearby protons, shifting their signals downfield (to a higher ppm value).[7][8][9] Adjacent, non-equivalent protons will split each other's signals into predictable patterns (multiplets), governed by coupling constants (J-values).

Key Differentiators:

• Vinylic Protons (4.5-7.0 ppm): The signals from protons directly attached to the double bond are highly diagnostic.[7]

  • 4-Methylpent-4-en-1-amine: Features two geminal vinylic protons that will appear as two distinct singlets (or very narrow multiplets) around 4.7 ppm.

  • Hex-5-en-1-amine: Shows three vinylic protons with complex splitting patterns: a doublet of doublets of doublets for the internal proton (~5.8 ppm) and distinct signals for the two terminal protons (~5.0 and ~4.9 ppm).

• N-H Protons (0.5-5.0 ppm): The signal for the N-H proton(s) is often broad and can be confirmed by its disappearance upon shaking the sample with a drop of D₂O.[2][5][10] The integration will be ~2H for primary amines and ~1H for the secondary amine.

• N-Methyl Protons (~2.2-2.6 ppm): The secondary amine, N-Methylpent-4-en-1-amine, will exhibit a sharp three-proton singlet in this region, a feature absent in all the primary amine isomers.[2][5]

• Protons on Carbon Adjacent to Nitrogen (~2.3-3.0 ppm): The -CH₂-N group in the primary amines will appear as a triplet, deshielded by the adjacent nitrogen.[10]

Compound	Vinylic ¹H (ppm)	Allylic ¹H (ppm)	-CH₂-N- ¹H (ppm)	N-CH₃ ¹H (ppm)	Key Splitting Patterns
4-Methylpent-4-en-1-amine	~4.7 (2H, two s)	~2.1 (2H, t)	~2.7 (2H, t)	Absent	Two vinylic singlets
Hex-5-en-1-amine	~5.8 (1H, m), ~5.0 (2H, m)	~2.1 (2H, q)	~2.7 (2H, t)	Absent	Complex vinylic multiplet
N-Methylpent-4-en-1-amine	~5.8 (1H, m), ~5.0 (2H, m)	~2.1 (2H, q)	~2.4 (2H, t)	~2.4 (3H, s)	Sharp N-CH₃ singlet
Cyclohexanamine	Absent	Absent	~2.5 (1H, m)	Absent	Absence of any signals > 3.0 ppm

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the amine sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.[7]

• Instrument Setup: Insert the sample into the NMR spectrometer. The instrument will lock onto the deuterium signal and the magnetic field will be "shimmed" to optimize homogeneity.

• Data Acquisition: Acquire the spectrum using a standard pulse sequence. A 400 MHz or higher field instrument is recommended for good signal dispersion.

• D₂O Shake (Optional): To confirm N-H peaks, remove the sample, add one drop of D₂O, shake vigorously, and re-acquire the spectrum. The N-H peak will disappear.[10]

¹³C NMR Spectroscopy: The Carbon Skeleton View

Carbon-13 NMR provides a count of the number of non-equivalent carbon atoms and information about their chemical environment. It is an excellent complementary technique to ¹H NMR.

Causality Behind the Spectra: Similar to ¹H NMR, the chemical shift of a ¹³C nucleus depends on its electronic environment. Carbons in double bonds (sp²) are significantly deshielded and appear far downfield (100-150 ppm) compared to sp³ carbons (10-60 ppm).[8] Carbons attached to electronegative atoms like nitrogen are also shifted downfield.

Key Differentiators:

• Number of Signals: Due to symmetry, some isomers will have fewer ¹³C signals than the total number of carbons. Cyclohexanamine, for instance, may show only 4 signals at room temperature due to rapid chair-flipping.

• Alkene Carbons (100-150 ppm): The presence and chemical shifts of sp² carbons are definitive.

  • 4-Methylpent-4-en-1-amine: Will show two signals in this region, a quaternary carbon (~145 ppm) and a terminal CH₂ carbon (~110 ppm).

  • Hex-5-en-1-amine: Also shows two signals, but for a CH carbon (~138 ppm) and a terminal CH₂ carbon (~115 ppm).

• C-N Carbon (30-60 ppm): The carbon directly bonded to the nitrogen atom is readily identified in this region.

Compound	Alkene ¹³C (ppm)	-CH₂-N- ¹³C (ppm)	N-CH₃ ¹³C (ppm)	Total Unique Carbons
4-Methylpent-4-en-1-amine	~145 (C), ~110 (CH₂)	~42	Absent	6
Hex-5-en-1-amine	~138 (CH), ~115 (CH₂)	~42	Absent	6
N-Methylpent-4-en-1-amine	~138 (CH), ~115 (CH₂)	~52	~36	6
Cyclohexanamine	Absent	~51	Absent	4 (due to symmetry)

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR. ¹³C NMR is less sensitive, so a slightly more concentrated sample (20-50 mg) may be beneficial.

• Data Acquisition: Run a standard proton-decoupled ¹³C NMR experiment. This involves acquiring data over a longer period than ¹H NMR, often for several minutes to hours depending on concentration. All signals will appear as singlets.

Mass Spectrometry: Fragmentation as a Structural Clue

Mass spectrometry (MS) provides the molecular weight and, through fragmentation analysis, crucial information about the molecular structure.

Causality Behind the Spectra: In electron ionization (EI) MS, the molecule is bombarded with high-energy electrons, ejecting one electron to form a molecular ion (M⁺˙). This ion is often unstable and breaks apart into smaller, charged fragments. The fragmentation patterns are not random; cleavage tends to occur at the weakest bonds or to form the most stable carbocations or radical species.[11]

Key Differentiators:

• The Nitrogen Rule: A compound with an odd number of nitrogen atoms will have a molecular ion with an odd mass-to-charge ratio (m/z).[10] All C₆H₁₃N isomers will have a molecular ion at m/z = 99.

• Alpha-Cleavage: This is the most dominant fragmentation pathway for amines.[11][12] The bond between the carbon alpha and beta to the nitrogen atom breaks, forming a stable, resonance-stabilized iminium cation. The mass of this fragment is highly indicative of the substitution pattern around the nitrogen.

  • Primary Amines (4-Methylpent-4-en-1-amine, Hex-5-en-1-amine, Cyclohexanamine): The dominant alpha-cleavage fragment is [CH₂=NH₂]⁺ at m/z 30 .[12]

  • Secondary Amine (N-Methylpent-4-en-1-amine): Alpha-cleavage results in the loss of a butyl radical to form [CH₂=NHCH₃]⁺ at m/z 44 . This is a definitive differentiator.

• Allylic Cleavage: The double bond directs fragmentation. Cleavage at the allylic position (the C-C bond adjacent to the double bond) is favorable as it creates a stable allylic carbocation. This can help locate the position of the double bond.

Compound	Molecular Ion (M⁺˙, m/z)	Base Peak (m/z)	Key Fragment(s) (m/z)
4-Methylpent-4-en-1-amine	99	30	41 (allylic cleavage), 84 (loss of CH₃)
Hex-5-en-1-amine	99	30	41 (allylic cleavage)
N-Methylpent-4-en-1-amine	99	44	41 (allylic cleavage)
Cyclohexanamine	99	56 (loss of C₃H₇)	30

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via Gas Chromatography (GC-MS) for volatile liquids or a direct insertion probe.

• Ionization: The sample is vaporized and enters the ion source, where it is ionized by a 70 eV electron beam.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and a mass spectrum (a plot of ion intensity vs. m/z) is generated.

Integrated Workflow for Isomer Differentiation

A logical workflow ensures efficient and accurate structure elucidation. Start with the techniques that provide the broadest information and proceed to those that offer finer details.

Figure 2: Logical workflow for spectroscopic differentiation.

Conclusion

Distinguishing structural isomers like those of 4-methylpent-4-en-1-amine is a task that demands more than one analytical tool. While IR spectroscopy can rapidly classify the amine type and confirm unsaturation, and mass spectrometry can provide the molecular weight and key fragmentation clues, it is NMR spectroscopy that ultimately reveals the precise atomic connectivity. By integrating the data from these three core techniques—observing the two N-H stretches in the IR, the characteristic vinylic singlets in the ¹H NMR, the specific sp² carbon shifts in the ¹³C NMR, and the m/z 30 base peak in the mass spectrum—a researcher can confidently and unequivocally identify 4-methylpent-4-en-1-amine and distinguish it from its many isomers.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methylpent-4-en-1-amine

For researchers, scientists, and drug development professionals, the integrity of our work is inextricably linked to the safety of our practices. The proper management and disposal of chemical reagents like 4-Methylpent-4-en-1-amine are not merely regulatory hurdles; they are fundamental to ensuring a safe laboratory environment, protecting our communities, and preserving environmental health. This guide provides a procedural framework grounded in established safety protocols for the responsible disposal of 4-Methylpent-4-en-1-amine, moving beyond simple steps to explain the critical reasoning behind each action.

Hazard Profile and Risk Causality

Understanding the intrinsic hazards of a substance is the first principle of safe handling and disposal. While a specific Safety Data Sheet (SDS) for 4-Methylpent-4-en-1-amine may not be readily available, its structure—an unsaturated aliphatic amine—allows us to extrapolate a reliable hazard profile from analogous compounds. It is classified as a hazardous material requiring specialized disposal.

The primary risks stem from its expected properties as both a flammable and corrosive amine.[1][2]

• Corrosivity: Amines are alkaline and can cause severe skin burns and serious eye damage.[1][3] This corrosive nature dictates the necessity for robust Personal Protective Equipment (PPE) and chemically-compatible waste containers.

• Flammability: The presence of a double bond and the hydrocarbon backbone suggest the compound is a combustible or flammable liquid.[1][3][4] This requires strict avoidance of ignition sources during handling and storage and segregation from oxidizing agents to prevent violent reactions.[4][5]

• Toxicity: It is anticipated to be harmful if swallowed or inhaled.[3] This necessitates handling in well-ventilated areas and underscores why it must never be discarded into the general waste or sewer system, where it could generate toxic vapors or contaminate water.[3][6]

Hazard Classification Summary

The following table summarizes the anticipated GHS (Globally Harmonized System) classifications. This data is critical for correctly labeling waste containers and understanding the risks at a glance.

Hazard Class	GHS Hazard Code	Description	Source(s)
Flammable Liquid	H226 / H227	Flammable or Combustible liquid and vapor	[1][3]
Skin Corrosion	H314	Causes severe skin burns and eye damage	[1][3]
Serious Eye Damage	H318	Causes serious eye damage	[1][3]
Acute Toxicity (Oral)	H302	Harmful if swallowed	[3]
Acute Toxicity (Inhalation)	H332	Harmful if inhaled	[3]
Skin Sensitization	H317	May cause an allergic skin reaction	[3]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, the proper PPE must be donned. This is a non-negotiable protocol to prevent exposure via contact, inhalation, or splash.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber. Always inspect gloves for tears or punctures before use.

• Eye and Face Protection: Use safety glasses with side shields at a minimum. In situations with a higher risk of splashing, chemical safety goggles and a full face shield are required.[2]

• Body Protection: A flame-resistant lab coat should be worn. Ensure clothing fully covers the body; avoid synthetic fabrics that can melt.

• Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Emergency Protocols: Spills and Exposure

Accidents can occur despite the best precautions. A clear, pre-defined emergency response is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.[8]

• Small Spill (Manageable by Lab Personnel):

  • Alert personnel in the immediate area and restrict access.

  • Ensure there are no nearby ignition sources.[2][4]

  • Wearing appropriate PPE, cover the spill with a non-combustible, inert absorbent material such as sand, vermiculite, or diatomaceous earth.[3][9]

  • Carefully scoop the absorbed material into a designated, sealable hazardous waste container.

  • Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of 4-Methylpent-4-en-1-amine is governed by the principle of "cradle-to-grave" management under regulations like the Resource Conservation and Recovery Act (RCRA) in the United States.[10] This chemical waste must never be poured down the drain or placed in regular trash.[3][6]

Step 1: Waste Identification and Segregation

• Causality: The primary goal is to prevent dangerous reactions. Mixing incompatible chemicals is a leading cause of laboratory accidents.

• Procedure:

  • Designate a specific waste stream for 4-Methylpent-4-en-1-amine.

  • Do not mix this waste with other chemical streams, especially strong oxidizing agents, acids, or other reactive chemicals.[4][5][11]

  • Keep aqueous and organic/flammable waste streams separate as a general best practice.[12]

Step 2: Waste Container Selection and Labeling

• Causality: Proper containment and clear communication are essential for safety and regulatory compliance. The container must be compatible with the corrosive and flammable nature of the amine.

• Procedure:

  • Select a container made of a compatible material (e.g., high-density polyethylene, or the original container if in good condition) that can be securely sealed.[6][12]

  • The container must be clearly and legibly labeled.[13] Affix a "HAZARDOUS WASTE" label.

  • On the label, write the full chemical name: "4-Methylpent-4-en-1-amine." Do not use abbreviations or chemical formulas.[13]

  • List all constituents and their approximate percentages if it is a mixed waste stream (though this is not recommended).

Step 3: Waste Accumulation and Storage

• Causality: Safe temporary storage minimizes the risk of spills, fires, and exposure until the waste can be removed by professionals.

• Procedure:

  • Keep the waste container tightly sealed at all times, except when adding waste.[13][14] Never leave a funnel in the container.[13]

  • Store the container in a designated "Satellite Accumulation Area," which is at or near the point of generation and under the control of the lab personnel.[13]

  • The storage location must be a cool, dry, and well-ventilated area away from heat, sparks, open flames, and direct sunlight.[7][15] A certified flammable storage cabinet is the recommended storage location.[11]

  • Ensure the container is stored within secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.[8]

Step 4: Arranging Final Disposal

• Causality: Final disposal must be handled by licensed professionals to ensure compliance with all local, state, and federal regulations.

• Procedure:

  • Do not accumulate large quantities of waste. Once a container is 90% full, or at regular intervals, arrange for its disposal.

  • Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[1][8]

  • Provide the disposal service with a complete and accurate description of the waste.

  • Maintain all records and manifests provided by the disposal company, as these documents are required for regulatory compliance.[14]

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal of 4-Methylpent-4-en-1-amine.

Caption: Disposal workflow for 4-Methylpent-4-en-1-amine.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Methylpent-4-en-1-amine

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized reagents like 4-Methylpent-4-en-1-amine, a volatile and potentially hazardous aliphatic amine, demands a rigorous, proactive approach to personal protection. This guide moves beyond a simple checklist, providing a procedural and logical framework for selecting, using, and disposing of Personal Protective Equipment (PPE). Our goal is to create a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

The foundation of any laboratory safety protocol is a thorough hazard assessment, as mandated by the Occupational Safety and Health Administration (OSHA).[1][2] For 4-Methylpent-4-en-1-amine, while specific toxicological data may be limited, its structure as a primary aliphatic amine suggests several inherent risks we must mitigate. These include potential skin corrosion or irritation, serious eye damage, and respiratory irritation from its vapors.[3][4][5] Furthermore, similar low-molecular-weight organic compounds can be flammable.[6][7][8][9] Therefore, our PPE strategy is designed to provide a robust barrier against these anticipated hazards.

Core Principles of PPE Selection

The selection of PPE is not a one-size-fits-all exercise; it is dictated by the specific tasks you are performing. The duration of handling, the quantities involved, and the potential for aerosol generation are critical factors. PPE should be considered the final line of defense, supplementing engineering controls like fume hoods and administrative controls such as standard operating procedures.[10]

Comprehensive PPE Recommendations

The following table summarizes the recommended PPE for handling 4-Methylpent-4-en-1-amine, categorized by the level of risk associated with the procedure.

Risk Level	Task Example	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Low	Small-scale transfers (<10 mL) inside a certified chemical fume hood.	Disposable Nitrile or Neoprene gloves (double-gloving recommended).	ANSI Z87-rated safety glasses with side shields.[11]	Flame-resistant lab coat.	Not typically required if work is performed in a properly functioning fume hood.
Moderate	Weighing larger quantities, reactions involving heating, or potential for splashing.	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene).	Chemical splash goggles (ANSI Z87).[11]	Chemical-resistant apron over a flame-resistant lab coat.	Assess ventilation. Consider an air-purifying respirator with organic vapor/ammonia cartridges if work cannot be contained in a fume hood.[12][13]
High	Large-scale transfers, spill clean-up, or work in poorly ventilated areas.	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton™).	Chemical splash goggles and a full-face shield.[11][12]	Full-body chemical-resistant suit (e.g., Tyvek®).	Air-purifying respirator with organic vapor/ammonia cartridges or a Self-Contained Breathing Apparatus (SCBA) for emergencies.[14]

Procedural Deep Dive: Ensuring a Failsafe Barrier

Proper technique in donning and doffing PPE is as crucial as the equipment itself. The following protocols are designed to prevent cross-contamination and ensure your safety from the moment you prepare for an experiment to the moment you leave the lab.

Step-by-Step Protocol 1: Donning PPE

• Attire Check: Confirm you are wearing long pants and closed-toe shoes.[10][11]

• Body Protection: Don your flame-resistant lab coat, ensuring it is fully buttoned. If required, add a chemical-resistant apron.

• Respiratory Protection (if needed): Perform a fit check on your respirator. Ensure the correct cartridges for organic vapors and amines are installed.

• Eye and Face Protection: Put on your chemical splash goggles. If a splash hazard exists, add a face shield over the goggles.[11][12]

• Hand Protection: Select the appropriate gloves based on your hazard assessment.[15][16] Inspect each glove for any signs of degradation, punctures, or tears before wearing.[17] If double-gloving, don the first pair, then the second, ensuring the cuff of the outer glove goes over the sleeve of your lab coat.

Step-by-Step Protocol 2: Doffing PPE

This sequence is critical to avoid contaminating your skin with any chemical residue on your PPE.

• Outer Gloves: Remove the outer pair of gloves, peeling them off from the cuff towards the fingers, turning them inside out. Dispose of them in the designated hazardous waste container.

• Body Protection: Unbutton your lab coat. Remove it by rolling it down your arms, ensuring the contaminated exterior is folded inward. Hang it in its designated location or dispose of it if it's a disposable garment. Remove the apron in a similar fashion.

• Face and Eye Protection: Remove the face shield first (if used), followed by the goggles. Handle them by the straps or sides to avoid touching the front surface. Place them in the designated area for decontamination.

• Respiratory Protection (if used): Remove your respirator and place it in its storage bag.

• Inner Gloves: Remove the inner pair of gloves using the same inside-out technique.

• Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Operational and Disposal Plans

Spill Response: In the event of a spill, evacuate the immediate area and alert your supervisor. Only personnel trained in spill response and equipped with the appropriate high-level PPE (including respiratory protection) should attempt to clean it up.[18] The cleanup should utilize an inert absorbent material.[5]

Disposal of Contaminated PPE: All disposable PPE, including gloves, aprons, and shoe covers, that has come into contact with 4-Methylpent-4-en-1-amine must be considered hazardous waste.[6]

• Place contaminated items in a designated, sealed, and clearly labeled hazardous waste container.

• Never reuse disposable gloves.[19]

• Follow your institution's specific guidelines for chemical waste disposal.

Decision Pathway for PPE Selection

The following diagram illustrates a logical workflow for determining the appropriate level of PPE for any task involving 4-Methylpent-4-en-1-amine.

Caption: PPE selection workflow for 4-Methylpent-4-en-1-amine.

By internalizing this guide's principles and procedures, you build a foundation of safety that allows for confident and responsible scientific advancement. Always consult your institution's specific safety protocols and the most current Safety Data Sheets (SDS) for the chemicals you handle.

References

• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC. (2025, July 17).
• OSHA's PPE Laboratory Standards. Clarion Safety Systems. (2022, November 30).
• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Colorado Boulder.
• Chapter 3 - Personal Protective Equipment. Environment, Health and Safety, Cornell University.
• What are the Health and Safety Guidelines for Using Amines? A&A Pharmachem.
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. A&A Pharmachem.
• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Lab Manager. (2009, July 30).
• Safety Data Sheet - 2-Methylpentane. Merck Millipore.
• Safety Data Sheet - 1-Amino-4-methylpiperazine. Fisher Scientific. (2016, October 18).
• Safety Data Sheet - UNIMOUNT (HARDENER). (Mixture containing 2-methylpentane-1,5-diamine).
• Personal Protective Equipment: Chemical Handling. Good Day's Work. (2016, April 14).
• Safety Data Sheet - 4-Methylpent-1-ene. Sigma-Aldrich. (2025, July 1).
• Safety Data Sheet - 4-Methyl-1-pentene. Fisher Scientific.
• Glove Guide - Chemical Compatibility. University of South Florida.
• Glove Selection Guide. Office of Environment, Health & Safety, UC Berkeley.
• The Complete Guide to Chemical-Resistant Gloves: Materials and Applications. (2025, September 6).
• FACT Sheet - Glove Selection. Regulations.gov. (2014, September 4).

• OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Occupational Safety and Health Administration. Retrieved from [Link]

• Material Safety Data Sheet - ADDITIN RC 9308. Tri-iso.
• Chemical Resistance Guide for Gloves – Quick Tips. BHHC Safety Center.
• Safety Data Sheet - 4-methanesulfonylpiperazin-1-amine. Angene Chemical. (2026, January 2).

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